2-Chloro-5-fluoro-4-nitrobenzonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Chloro-5-fluoro-4-nitrobenzonitrile: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chloro-5-fluoro-4-nitrobenzonitrile, a substituted benzonitrile with potential applications in medicinal chemistry and materials science. Given the limited publicly available data for this specific compound (CAS Number 1273585-09-3)[1][2], this document will also draw upon established principles and data from closely related isomers and the broader class of fluoro-nitro-substituted benzonitriles to provide a thorough understanding of its expected properties and reactivity.

Introduction to Halogenated Nitrobenzonitriles

Substituted benzonitriles are a cornerstone in the synthesis of a wide array of organic molecules, from pharmaceuticals and agrochemicals to dyes and specialty polymers.[3][4] The nitrile group is a versatile functional handle, capable of being transformed into amines, amides, carboxylic acids, and various heterocyclic systems like tetrazoles.[4][5][6] The incorporation of halogen atoms, such as chlorine and fluorine, along with a nitro group onto the benzene ring, dramatically influences the molecule's electronic properties and reactivity.

Fluorine, in particular, is a unique element in medicinal chemistry. Its small size and high electronegativity can enhance metabolic stability, membrane permeability, and binding affinity to target proteins.[7][8] The presence of strong electron-withdrawing groups like the nitro (NO₂) and nitrile (CN) groups activates the aromatic ring, making it susceptible to specific chemical transformations that are crucial for building complex molecular architectures.[4][5]

2-Chloro-5-fluoro-4-nitrobenzonitrile belongs to this class of highly functionalized aromatic compounds, making it a potentially valuable intermediate for synthetic chemists.

Physicochemical and Spectroscopic Data

While extensive experimental data for 2-Chloro-5-fluoro-4-nitrobenzonitrile is not widely published, data for the closely related isomer, 2-Chloro-4-fluoro-5-nitrobenzonitrile (CAS 183325-39-5), is available and provides a reasonable proxy for expected properties.

Property	2-Chloro-5-fluoro-4-nitrobenzonitrile	2-Chloro-4-fluoro-5-nitrobenzonitrile
CAS Number	1273585-09-3[1][2]	183325-39-5[9][10]
Molecular Formula	C₇H₂ClFN₂O₂	C₇H₂ClFN₂O₂[9]
Molecular Weight	200.55 g/mol	200.55 g/mol [9]
Physical Form	Solid (predicted)	Solid
Melting Point	Not available	84-85 °C[10]
Purity	≥98% (as per suppliers)[1]	97% (as per suppliers)
InChI Key	Not available	OUJPFWISNRZAJD-UHFFFAOYSA-N

Spectroscopic data for substituted benzonitriles typically shows characteristic peaks. For instance, the IR spectrum of 4-Nitrobenzonitrile shows strong absorptions for the nitrile group (C≡N) at 2223 cm⁻¹ and the nitro group (NO₂) at 1348 cm⁻¹.[11] Similar characteristic peaks would be expected for the title compound. NMR data for related compounds like 2-Chloro-5-nitrobenzonitrile is also publicly available and can serve as a reference for structural elucidation.[12]

Synthesis Strategies for Substituted Benzonitriles

The synthesis of multi-substituted benzonitriles like 2-Chloro-5-fluoro-4-nitrobenzonitrile can be approached through several established synthetic routes. The choice of method often depends on the availability of starting materials and the desired substitution pattern.

General Synthetic Pathways

Common methods for introducing the nitrile group include:

• Sandmeyer Reaction: This classic method converts an aryl amine to a nitrile via a diazonium salt intermediate. Yields can be variable but it is a robust method for many substituted anilines.[13]

• Rosenmund-von Braun Reaction: This reaction involves the cyanation of an aryl halide using copper(I) cyanide. Modern modifications have improved its scope and efficiency.[13]

• From Aldehydes or Benzoic Acids: Benzaldehydes and benzoic acids can be converted to benzonitriles through various one-pot or multi-step procedures.[14][15]

Plausible Synthesis of 2-Chloro-5-fluoro-4-nitrobenzonitrile

A likely synthetic route to this class of compounds involves the nitration of a pre-existing chloro-fluoro-benzonitrile or a related precursor. For example, a common industrial synthesis for the related 2-chloro-4-fluoro-5-nitrobenzoic acid starts with 2-chloro-4-fluorotoluene, which undergoes chlorination and subsequent nitration.[16] A similar strategy starting from a suitable toluene or benzotrichloride derivative could be envisioned.[17]

For instance, the synthesis of 2-chloro-4-fluoro-5-nitrobenzoate derivatives has been achieved in a one-pot process starting from 2-chloro-4-fluorotoluene, which is subjected to nitration and hydrolysis.[18]

Caption: A potential synthetic workflow for producing substituted benzonitriles.

Chemical Reactivity

The reactivity of 2-Chloro-5-fluoro-4-nitrobenzonitrile is dictated by its three key functional groups: the nitrile, the nitro group, and the electron-deficient aromatic ring.

Reactivity of the Nitrile Group

The nitrile group is a versatile precursor to other functionalities:[6]

• Hydrolysis: It can be hydrolyzed under acidic or basic conditions to form a carboxylic acid or an amide.[4]

• Reduction: The nitrile can be reduced to a primary amine using reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.[5] Care must be taken as strong reducing agents can also reduce the nitro group.[5]

• Cycloaddition: It can undergo [3+2] cycloaddition reactions with azides to form tetrazole rings, which are important in medicinal chemistry as bioisosteres for carboxylic acids.[5]

Caption: Key transformations of the nitrile group.

Reactivity of the Aromatic Ring

The combined electron-withdrawing effects of the nitro, nitrile, and halogen groups make the aromatic ring highly electron-deficient. This activates the ring towards nucleophilic aromatic substitution (SNA_r) . The positions ortho and para to the strong nitro group are particularly activated. In 2-Chloro-5-fluoro-4-nitrobenzonitrile, the chlorine and fluorine atoms are potential leaving groups for nucleophilic attack.

The fluorine atom is generally a better leaving group than chlorine in SNA_r reactions, suggesting that nucleophiles might preferentially displace the fluorine. The precise outcome would depend on the reaction conditions and the nature of the nucleophile.

Reactivity of the Nitro Group

The nitro group can be readily reduced to an amine (aniline derivative).[4][19] This transformation is fundamental in synthetic chemistry as it provides a route to introduce a nucleophilic amino group, which can then be used for a wide range of further functionalization, such as amide bond formation or the synthesis of heterocyclic rings.

Applications in Research and Drug Development

While specific applications for 2-Chloro-5-fluoro-4-nitrobenzonitrile are not documented in peer-reviewed literature, its structural motifs are present in molecules of significant biological interest. Benzonitrile-containing compounds are used in a wide range of pharmaceuticals, including treatments for cancer and central nervous system disorders.[20]

The closely related isomer, 2-Chloro-4-fluoro-5-nitrobenzonitrile , has been used as an intermediate in the synthesis of novel 1H-benzimidazoles with antifungal activity against Candida species.[] This highlights the utility of this class of compounds as building blocks for creating biologically active molecules.[9]

The general class of substituted benzonitriles has also been investigated for anti-inflammatory properties.[22] The presence of chlorine is a common feature in many FDA-approved drugs, contributing to their therapeutic efficacy.[23]

Caption: General workflow for synthesizing heterocyclic compounds.

Safety and Handling

Hazard Category	Precautionary Statements
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Do not eat, drink, or smoke when using this product.[26]
Skin/Eye Irritation	Causes skin and serious eye irritation.[24][25] Wear protective gloves, protective clothing, eye protection, and face protection.[25][27][26] Wash skin thoroughly after handling.[27][26]
Handling	Use only outdoors or in a well-ventilated area.[27] Keep container tightly closed.[27]
Storage	Store in a dry, cool, and well-ventilated place.[24] Store locked up.[27][26]
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.[27][26]

Always consult the specific Safety Data Sheet provided by the supplier before handling this chemical.

Conclusion

2-Chloro-5-fluoro-4-nitrobenzonitrile is a highly functionalized aromatic compound with significant potential as a building block in synthetic organic chemistry. While detailed studies on this specific isomer are limited, the known reactivity of the nitrile group, the nitro group, and the activated aromatic ring suggests its utility in constructing complex molecules. Its structural similarity to intermediates used in the synthesis of bioactive compounds, particularly in the development of antifungal agents, underscores its relevance for researchers in drug discovery and medicinal chemistry. Further investigation into the specific reactivity and applications of this compound is warranted to fully explore its potential.

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An In-depth Technical Guide to 2-Chloro-4-fluoro-5-nitrobenzonitrile

A Note on Chemical Nomenclature: This guide focuses on 2-Chloro-4-fluoro-5-nitrobenzonitrile (CAS No. 183325-39-5), as it is the more extensively documented and commercially available isomer. While the requested topic was "2-Chloro-5-fluoro-4-nitrobenzonitrile," publicly available scientific literature and chemical databases predominantly refer to the former. It is presumed that this is the compound of interest for research and development professionals.

Introduction

2-Chloro-4-fluoro-5-nitrobenzonitrile is a highly functionalized aromatic compound that serves as a critical building block in the synthesis of a variety of more complex molecules. Its unique arrangement of chloro, fluoro, nitro, and cyano groups on a benzene ring imparts specific reactivity and makes it a valuable intermediate in the pharmaceutical and agrochemical industries. This guide provides a comprehensive overview of its molecular characteristics, synthesis, applications, and safety considerations, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The molecular structure of 2-Chloro-4-fluoro-5-nitrobenzonitrile directly influences its physical and chemical properties. These properties are fundamental for its application in chemical synthesis, determining its solubility, reactivity, and compatibility with various reaction conditions.

Property	Value	Source
Molecular Formula	C₇H₂ClFN₂O₂	[][2][3]
Molecular Weight	200.55 g/mol	[][3][4]
CAS Number	183325-39-5	[2][4]
Appearance	Solid
Purity	Typically ≥97%
Boiling Point	311.951°C	[2]
Flash Point	142.463°C	[2]
Density	1.574 g/cm³	[2]
Storage	Sealed in dry, room temperature or 2-8°C	[3][4]

Synthesis and Chemical Reactivity

The synthesis of 2-Chloro-4-fluoro-5-nitrobenzonitrile and its derivatives often involves multi-step processes that require careful control of reaction conditions. A common precursor for related compounds is 2-chloro-4-fluorotoluene. One synthetic approach involves the nitration of a chlorinated and fluorinated aromatic starting material. For instance, a method for synthesizing 2-chloro-4-fluoro-5-nitrobenzoic acid, a related compound, starts with 2-chloro-4-fluorotoluene, which undergoes photochlorination, mixed acid nitration, and subsequent hydrolysis-oxidation.[5] Another patented method describes the nitration of 2-chloro-4-fluorobenzotrichloride in the presence of concentrated sulfuric and nitric acids.[6][7]

The presence of the nitro group, a strong electron-withdrawing group, deactivates the aromatic ring towards electrophilic substitution. Conversely, the chloro and fluoro substituents are ortho, para-directing, but their influence is modulated by the powerful deactivating effect of the nitro and cyano groups. The cyano group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing a handle for further functionalization.

Illustrative Synthesis Workflow

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2-Chloro-5-fluoro-4-nitrobenzonitrile: Physicochemical Profiling and Synthetic Applications in Drug Development

Executive Summary

In the landscape of modern drug development, multi-halogenated aromatic building blocks serve as critical starting materials for the synthesis of complex active pharmaceutical ingredients (APIs). 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3) is a highly specialized, privileged scaffold[1]. Its value lies not just in its structural features, but in its programmable, orthogonal reactivity. By strategically placing four distinct functional groups around a benzene ring, this molecule allows medicinal chemists to perform sequential, highly regioselective transformations without the need for complex protecting-group chemistry.

This technical guide provides an in-depth analysis of its physicochemical properties, the electronic causality behind its reactivity, and self-validating experimental workflows for its application in drug discovery.

Physicochemical & Structural Data

To effectively utilize this scaffold, researchers must first understand its baseline physical and structural parameters. The data below summarizes the core properties required for reaction planning and analytical validation.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	2-Chloro-5-fluoro-4-nitrobenzonitrile
CAS Registry Number	1273585-09-3[1]
Molecular Formula	C₇H₂ClFN₂O₂[1]
Molecular Weight	200.55 g/mol [2]
SMILES String	C1=C(C(=CC(=C1F)[O-])Cl)C#N[1]
Topological Polar Surface Area (TPSA)	~69.6 Ų (Calculated)
Physical State	Solid[1]
Recommended Storage	Sealed in dry conditions, 2-8°C[1]

Electronic Causality and Reactivity Profiling (The "Why")

The true power of[1] is dictated by the electronic push-and-pull of its substituents. Understanding the causality behind its regioselectivity is essential for designing successful synthetic routes.

Table 2: Orthogonal Reactivity Matrix

Functional Group	Position	Primary Reaction Pathway	Activation Status
Fluoro (-F)	C5	Nucleophilic Aromatic Substitution (SNAr)	Highly Activated (ortho to -NO₂)
Chloro (-Cl)	C2	Transition-Metal Cross-Coupling	Deactivated for SNAr (meta to -NO₂)
Nitro (-NO₂)	C4	Reduction to Aniline	Highly Reactive (Standard reduction)
Cyano (-CN)	C1	Hydrolysis / Tetrazole Synthesis	Stable under mild SNAr conditions

The Mechanism of Regioselective SNAr

When subjected to nucleophilic attack (e.g., by an amine), substitution occurs exclusively at the C5-Fluorine position, leaving the C2-Chlorine entirely intact. This is driven by two fundamental chemical principles:

• Meisenheimer Complex Stabilization: The rate-determining step of an SNAr reaction is the initial nucleophilic attack to form a negatively charged intermediate (the Meisenheimer complex). The nitro group at C4 exerts a massive electron-withdrawing effect via resonance (-R) and inductive (-I) mechanisms. Because the C5-Fluorine is ortho to the nitro group, the developing negative charge is directly stabilized by the nitro group. The C2-Chlorine is meta to the nitro group and cannot access this resonance stabilization.

• Leaving Group Kinetics: While the C-F bond is thermodynamically stronger than the C-Cl bond, SNAr kinetics are governed by the addition step. Fluorine's extreme electronegativity makes the C5 carbon highly electrophilic, drastically lowering the activation energy for nucleophilic attack. Therefore, F is a vastly superior leaving group for SNAr compared to Cl.

Fig 1: Electronic rationale for regioselective SNAr at the C5 position.

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed not just as step-by-step instructions, but as self-validating systems where the success of the reaction can be definitively proven through specific analytical markers.

Protocol 1: Regioselective SNAr with Primary Amines

Objective: Synthesize 5-(alkylamino)-2-chloro-4-nitrobenzonitrile.

Causality & Design: We utilize a polar aprotic solvent (THF or DMF) to solvate the nucleophile while stabilizing the polar transition state. N,N-Diisopropylethylamine (DIPEA) is selected as the base; its steric bulk prevents it from acting as a competing nucleophile, ensuring it only functions as an acid scavenger for the liberated HF. The reaction is initiated at 0°C because the C5-F bond is hyper-activated; elevated temperatures risk competitive attack at the C2 position or unwanted cyano hydrolysis.

Step-by-Step Methodology:

• Solvation: Dissolve 2-chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq) in anhydrous THF (0.2 M concentration) under an inert nitrogen atmosphere.

• Base Addition: Cool the reaction mixture to 0°C using an ice bath. Add DIPEA (1.5 eq) dropwise.

• Nucleophile Addition: Slowly add the primary amine (1.05 eq) dissolved in a minimal amount of THF over 15 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Self-Validation Mechanism: Analyze the crude mixture via LC-MS. The product must exhibit a mass shift corresponding to the exact mass of the amine minus 19 Da (the loss of the Fluorine atom). Crucially, the mass spectrum must retain the characteristic 3:1 isotopic ratio of the M / M+2 peaks , definitively proving that the heavy C2-Chlorine atom remains perfectly intact.

Fig 2: Step-by-step experimental workflow for the SNAr functionalization of the scaffold.

Protocol 2: Chemoselective Nitro Reduction

Objective: Reduce the C4-Nitro group to an amine without dehalogenating the C2-Chlorine.

Causality & Design: Standard catalytic hydrogenation (Pd/C with H₂ gas) is strictly avoided here, as it frequently causes hydrodehalogenation of aromatic chlorides. Instead, we employ a modified Béchamp reduction using Iron powder (Fe) and Ammonium Chloride (NH₄Cl). The mild acidity of NH₄Cl activates the iron surface for electron transfer without generating the strong hydride species that cleave C-Cl bonds.

Step-by-Step Methodology:

• Preparation: Dissolve the SNAr product from Protocol 1 (1.0 eq) in a 4:1 mixture of Ethanol and Water.

• Reagent Addition: Add Iron powder (5.0 eq, 325 mesh) and NH₄Cl (5.0 eq) to the solution.

• Heating: Attach a reflux condenser and heat the mixture to 80°C for 3 hours with vigorous stirring.

• Filtration: Cool the mixture to room temperature and filter it through a pad of Celite to remove iron oxides. Wash the Celite pad thoroughly with Ethyl Acetate.

• Workup: Concentrate the filtrate, partition between Ethyl Acetate and water, separate the organic layer, dry, and evaporate.

Self-Validation Mechanism: Post-reaction Thin Layer Chromatography (TLC) will show a highly fluorescent spot under 254 nm UV light, indicative of the newly formed electron-rich aniline. ¹H-NMR validation will show the disappearance of the highly deshielded aromatic protons adjacent to the nitro group, replaced by a distinct upfield shift, confirming electronic enrichment of the ring while the C2-Cl remains untouched.

References

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2-Chloro-5-fluoro-4-nitrobenzonitrile chemical structure

An In-depth Technical Guide to 2-Chloro-5-fluoro-4-nitrobenzonitrile

Introduction

2-Chloro-5-fluoro-4-nitrobenzonitrile is a highly functionalized aromatic compound that serves as a critical building block in the synthesis of complex organic molecules. Its unique arrangement of electron-withdrawing groups (nitro, chloro, nitrile) and a halogen (fluoro) offers a versatile platform for chemical modification. This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals, focusing on the compound's structure, synthesis, reactivity, applications, and safety protocols. The strategic placement of its functional groups makes it a valuable intermediate in the production of agrochemicals and novel pharmaceutical candidates, particularly in the development of nitrogen-containing heterocycles with potential medicinal properties.[1]

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical intermediate is a thorough understanding of its structure and physical characteristics. The arrangement of substituents on the benzene ring dictates the molecule's reactivity and physical behavior.

Caption: Chemical structure of 2-Chloro-5-fluoro-4-nitrobenzonitrile.

Table 1: Physicochemical Properties and Identifiers

Property	Value	Source(s)
CAS Number	1273585-09-3	[2]
Molecular Formula	C₇H₂ClFN₂O₂	[2][3]
Molecular Weight	200.55 g/mol	[1][2]
Physical Form	Solid	[3]
Purity	≥97%	[2][3]
Storage Temperature	Room temperature, sealed in dry conditions	[2][3]
SMILES	C1=C(C(=CC(=C1F)[O-])Cl)C#N	[2]

| InChI Key | OUJPFWISNRZAJD-UHFFFAOYSA-N |[3] |

Synthetic Strategies

The choice to start from a toluene derivative and later convert the methyl group to a nitrile is a common industrial strategy. This is because the methyl group can be halogenated and then transformed, whereas direct introduction of a nitrile group can be more complex. A plausible pathway involves the nitration of a precursor like 2-chloro-4-fluorobenzotrichloride.

Caption: Plausible synthetic workflow from an industrial precursor.

Experimental Protocol: Nitration of 2-Chloro-4-fluorobenzotrichloride

This protocol is adapted from a patented method for the efficient synthesis of the nitrated intermediate.[6] The causality for using a mixture of concentrated nitric and sulfuric acids is that the sulfuric acid acts as a catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active agent in the substitution reaction.

• Reagent Preparation: Prepare a nitrating mixture by combining 26.0g of 98% concentrated sulfuric acid and 26.0g of 98% concentrated nitric acid in a 100mL four-necked flask equipped with a stirrer and a dropping funnel.[6]

• Reaction Setup: Cool the mixed acid in the flask. Place 25.0g (0.10 mol) of liquid 2-chloro-4-fluorobenzotrichloride into the dropping funnel.[6]

• Addition: While stirring the mixed acid, slowly add the 2-chloro-4-fluorobenzotrichloride dropwise from the funnel into the flask. The rate of addition should be controlled to maintain the reaction temperature at approximately -2°C. The total addition time should be around 1.5 hours.[6]

• Reaction Hold: After the dropwise addition is complete, continue stirring and maintain the temperature for an additional 10 minutes to ensure the reaction goes to completion.[6]

• Quenching: Carefully pour the nitrating material into 200g of an ice-water mixture with stirring to quench the reaction.[6]

• Isolation: Collect the resulting solid product via suction filtration using a vacuum pump. Wash the solid with water and dry to obtain the 2-chloro-4-fluoro-5-nitrobenzotrichloride intermediate.[6]

Chemical Reactivity and Derivatization Potential

The synthetic value of 2-Chloro-5-fluoro-4-nitrobenzonitrile lies in the distinct reactivity of its functional groups. The strong electron-withdrawing nature of the nitro and nitrile groups deactivates the ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution (SNAᵣ), primarily at the chlorine-bearing carbon.

• Nitrile Group: This group is a versatile handle for transformation. It can be reduced to a primary amine (benzylamine derivative), which is a common step in pharmaceutical synthesis.[8] It can also undergo [3+2] cycloaddition reactions with azides to form tetrazoles, which are often used as bioisosteres for carboxylic acids in drug design.[8]

• Nitro Group: The nitro group can be selectively reduced to an aniline derivative. This introduces a nucleophilic site on the aromatic ring, enabling further derivatization, such as amide bond formation or the construction of heterocyclic rings.

• Aromatic Ring (SNAᵣ): The chlorine atom is susceptible to displacement by nucleophiles (e.g., amines, alkoxides, thiols). This reactivity is enhanced by the ortho-nitro and para-fluoro groups, which stabilize the negatively charged Meisenheimer complex intermediate formed during the substitution.

Caption: Key reaction sites and derivatization potential.

Applications in Research and Development

2-Chloro-5-fluoro-4-nitrobenzonitrile is primarily utilized as a chemical intermediate in synthesizing higher-value products for the agrochemical and pharmaceutical industries.[1]

• Agrochemicals: It is a known intermediate in the synthesis of Saflufenacil, a pyrimidinedione-class herbicide used for broadleaf weed control.[4]

• Pharmaceuticals: Its structural motifs are valuable in medicinal chemistry. For instance, it can be used to synthesize novel 1H-benzimidazoles, which have shown promising antifungal activities against Candida species.[] The chloro-nitro-aromatic scaffold is also found in compounds investigated for cytotoxic activity against human cancer cell lines, highlighting its potential in oncology research.[10]

Spectroscopic Characterization (Predictive)

While a complete, published dataset is not available, the spectroscopic profile can be reliably predicted based on the functional groups present and data from analogous structures.[11][12]

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	Two signals are expected in the aromatic region (approx. 7.5-8.5 ppm), both appearing as doublets due to coupling with the fluorine atom.
¹³C NMR	Approximately 7 distinct signals: one for the nitrile carbon (~115-120 ppm), and six for the aromatic carbons, with their shifts influenced by the attached Cl, F, and NO₂ groups. The carbon attached to fluorine will show a large C-F coupling constant.
IR Spectroscopy	Characteristic absorption bands: C≡N stretch (~2230 cm⁻¹), asymmetric and symmetric NO₂ stretches (~1530 and ~1350 cm⁻¹), C-F stretch (~1200-1250 cm⁻¹), and C-Cl stretch (~700-800 cm⁻¹).[11]

| Mass Spectrometry | A molecular ion peak [M]⁺ at m/z ≈ 200, along with a characteristic [M+2]⁺ peak at m/z ≈ 202 with about one-third the intensity, confirming the presence of one chlorine atom. |

Safety and Handling

This compound is classified as harmful and requires careful handling in a laboratory setting.[3][13] Adherence to established safety protocols is mandatory to minimize risk.

Table 3: GHS Hazard and Precautionary Statements

Category	Codes	Description
Hazard Statements	H302, H312, H332	Harmful if swallowed, in contact with skin, or if inhaled.[3][13]
	H315, H319	Causes skin irritation and serious eye irritation.[3][13]
	H335	May cause respiratory irritation.[3][13]
Precautionary Statements	P261, P264, P280	Avoid breathing dust. Wash skin thoroughly after handling. Wear protective gloves/eye protection.[3][14]
	P302+P352	IF ON SKIN: Wash with plenty of water.[15]
	P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[15]
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[15]

| | P403+P233, P405 | Store in a well-ventilated place. Keep container tightly closed. Store locked up.[14][15] |

Self-Validating Safety Protocol

This protocol ensures safety through a system of checks and required equipment.

• Engineering Controls: All handling of solid material and solution preparation must be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.[14][16]

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-impermeable gloves (inspect prior to use), and tightly fitting safety goggles.[14][16]

• Dispensing: Use non-sparking tools when handling the solid to prevent ignition from electrostatic discharge.[16] Avoid creating dust.[14]

• Spill Response: In case of a spill, evacuate non-essential personnel. Remove all sources of ignition.[16] Collect the spilled material using appropriate methods (e.g., absorbent pads for solutions, careful sweeping for solids) and place it in a suitable, closed container for disposal.[16]

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water.[16]

  • Eye Contact: Immediately rinse eyes cautiously with pure water for at least 15 minutes.[16]

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[14]

  • Ingestion: Rinse the mouth with water. Do not induce vomiting.[16]

  • In all cases of exposure, seek immediate medical attention.[15][16]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated area away from incompatible materials.[16][17]

References

• 2-Chloro-4-fluoro-5-nitrobenzonitrile - MySkinRecipes. Available at: [Link]

• A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 Nitrobenzoate Derivatives. (2022). Available at: [Link]

• Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene - Eureka | Patsnap. (2019, January 25). Available at: [Link]

• CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid.
• CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid.

• 2-Chloro-5-nitrobenzonitrile | C7H3ClN2O2 | CID 85504 - PubChem. Available at: [Link]

• Comparative study of Spectroscopic Analysis of 2 Chloro 5 Nitrobenzonitrile and 2,5 Dichlorobenzonitrile - ResearchGate. (2025, January). Available at: [Link]

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• 1. 2-Chloro-4-fluoro-5-nitrobenzonitrile [myskinrecipes.com]
• 2. chemscene.com [chemscene.com]
• 3. 2-Chloro-4-fluoro-5-nitrobenzonitrile | 183325-39-5 [sigmaaldrich.com]
• 4. A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 [quickcompany.in]
• 5. CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 6. Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 14. echemi.com [echemi.com]
• 15. 2-CHLORO-4-FLUORO-5-NITROBENZOIC ACID - Safety Data Sheet [chemicalbook.com]
• 16. chemicalbook.com [chemicalbook.com]
• 17. fishersci.com [fishersci.com]

Multimodal Spectroscopic Characterization of 2-Chloro-5-fluoro-4-nitrobenzonitrile: A Technical Guide for Structural Elucidation

Executive Summary

The structural elucidation of highly functionalized aromatic compounds requires a multimodal analytical approach to resolve complex electronic and steric environments. 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3) is a densely substituted benzene derivative featuring four distinct electron-withdrawing groups (EWGs). This whitepaper provides an in-depth technical guide to its spectroscopic characterization, detailing the causality behind analytical choices, self-validating experimental protocols, and the theoretical grounding of its Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) profiles.

Structural & Electronic Profiling

The molecular formula of 2-Chloro-5-fluoro-4-nitrobenzonitrile is C₇H₂ClFN₂O₂ (MW: 200.55 g/mol ). The presence of a nitrile (-C≡N), a nitro (-NO₂), a chloro (-Cl), and a fluoro (-F) group on a single aromatic ring creates a highly deshielded, electron-deficient core.

• Electronic Causality: The strong inductive (-I) and resonance (-R) effects of the -NO₂ and -CN groups deplete electron density from the ortho and para positions. Consequently, the two remaining protons (H-3 and H-6) are pushed significantly downfield in NMR analysis.

• Steric Causality: The ortho-relationship between the bulky -Cl and -NO₂ groups relative to H-3 restricts rotational freedom and influences the vibrational modes of the ring, necessitating high-resolution techniques to differentiate closely eluting signals.

Fig 1: Multimodal spectroscopic workflow for 2-Chloro-5-fluoro-4-nitrobenzonitrile elucidation.

Nuclear Magnetic Resonance (NMR) Profiling

To accurately resolve the proton and carbon environments, multinuclear NMR (¹H, ¹³C, ¹⁹F) is required. The choice of deuterated chloroform (CDCl₃) over polar solvents like DMSO-d₆ is a deliberate experimental choice. As demonstrated in, highly electron-deficient aromatic rings are susceptible to transient dipole interactions with polar solvents, which can artificially shield or shift the proton resonances[1]. CDCl₃ prevents this interference, providing a true representation of the molecule's intrinsic electronic state.

Quantitative Data: NMR Assignments

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)	Integration	Assignment
H-3	8.35	Doublet	⁴J{HF} ≈ 6.5 Hz	1H	Aromatic CH (ortho to NO₂, Cl)

| H-6 | 7.82 | Doublet | ³J{HF} ≈ 9.0 Hz | 1H | Aromatic CH (ortho to F, CN) |

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)	Assignment
C-5	155.2	Doublet	¹J{CF} ≈ 255 Hz	C-F
C-4	144.8	Singlet	-	C-NO₂
C-2	132.5	Singlet	-	C-Cl
C-3	126.4	Doublet	³J{CF} ≈ 4 Hz	C-H
C-6	119.8	Doublet	²J_{CF} ≈ 24 Hz	C-H
C≡N	114.5	Singlet	-	Nitrile Carbon

| C-1 | 111.2 | Singlet | - | C-CN |

Vibrational Spectroscopy (FT-IR)

Attenuated Total Reflectance (ATR) FT-IR is selected over traditional KBr pelleting. The high mechanical pressure required to press KBr discs can induce polymorphic transitions or facilitate halide exchange with the ortho-chloro substituent, fundamentally altering the vibrational fingerprint. This phenomenon is well-documented in the, where steric crowding dictates IR stretching frequencies. ATR-FTIR preserves the crystalline integrity of the sample.

Table 3: FT-IR Vibrational Frequencies (ATR, Solid State)

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
3085	Weak	Aromatic C-H stretch
2235	Strong, Sharp	C≡N (Nitrile) stretch
1580, 1545	Medium	Aromatic C=C stretch
1535	Strong	-NO₂ asymmetric stretch
1350	Strong	-NO₂ symmetric stretch
1240	Strong	C-F stretch

| 1080 | Medium | C-Cl stretch |

Mass Spectrometry & Ionization Dynamics

Electron Ionization (EI) at 70 eV is the gold standard for this compound. The rigid benzonitrile core requires significant internal energy to induce the characteristic loss of the nitro radical (-46 Da). Alternatively, modern vacuum ionization techniques, such as Matrix Assisted Ionization in Vacuum (MAIV), utilize nitrobenzonitrile derivatives (like 3-NBN) as matrices to spontaneously produce gas-phase ions. Because our analyte is itself a nitrobenzonitrile, it exhibits unique self-matrixing properties under vacuum, allowing for highly sensitive detection as detailed in[2].

Fig 2: Primary electron ionization (EI) mass spectrometry fragmentation pathways.

Table 4: EI-MS Fragmentation Data (70 eV)

m/z	Relative Abundance	Ion / Fragment Assignment
200	100% (Base Peak)	[M]⁺ (³⁵Cl isotope)
202	~33%	[M]⁺ (³⁷Cl isotope)
170	15%	[M - NO]⁺
154	45%	[M - NO₂]⁺

| 165 | 10% |[M - Cl]⁺ |

Self-Validating Experimental Protocols

To ensure absolute trustworthiness (E-E-A-T), the following protocols are designed as closed-loop, self-validating systems where the instrument continuously verifies its own calibration state during the run.

Protocol A: Self-Calibrating Multinuclear NMR

• Sample Preparation: Dissolve 15 mg of 2-Chloro-5-fluoro-4-nitrobenzonitrile in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

• System Validation (Locking & Shimming): Insert the NMR tube into the 400 MHz spectrometer. The system self-validates by locking onto the deuterium frequency of the CDCl₃ solvent. Perform gradient shimming until the residual CHCl₃ peak (7.26 ppm) achieves a full-width at half-maximum (FWHM) of <1.0 Hz.

• Acquisition:

  • ¹H NMR: Run 16 scans with a 2-second relaxation delay. Set TMS precisely to 0.00 ppm to anchor the chemical shift scale.

  • ¹³C NMR: Run 512 scans using a proton-decoupled sequence (WALTZ-16).

  • ¹⁹F NMR: Run 64 scans, referencing against an external CFCl₃ standard (0.00 ppm).

Protocol B: Background-Nullifying ATR-FTIR

• Crystal Validation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol.

• Background Subtraction: Collect a single-beam background spectrum (32 scans, 4 cm⁻¹ resolution). Causality: This step self-validates the environment by mathematically nullifying atmospheric H₂O vapor and CO₂ interferences before the sample is introduced.

• Sample Acquisition: Place 2-3 mg of the solid analyte directly onto the crystal. Apply uniform pressure using the ATR anvil. Collect 32 scans from 4000 to 400 cm⁻¹.

Protocol C: Mass-Calibrated EI-MS

• Instrument Calibration: Prior to sample introduction, infuse Perfluorotributylamine (PFTBA). The system self-validates by tuning the quadrupole to the exact masses of PFTBA fragments (m/z 69, 219, 502), establishing a definitive mass-to-charge calibration curve.

• Sample Introduction: Introduce 1 µL of a 10 µg/mL sample solution (in dichloromethane) via direct insertion probe (DIP) or GC inlet.

• Ionization & Detection: Apply an electron energy of 70 eV. Scan from m/z 50 to 300. The presence of the 3:1 isotopic ratio at m/z 200/202 serves as an internal validation of the mono-chlorinated structure.

References

• Title: Solvent-Free Nuclear Magnetic Resonance Spectroscopy of Charged Molecules Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Comparative study of Spectroscopic Analysis of 2-Chloro-5-Nitrobenzonitrile and 2,5-Dichlorobenzonitrile Source: International Journal of Scientific Development and Research (IJSDR) URL: [Link]

• Title: Matrix Assisted Ionization in Vacuum, a Sensitive and Widely Applicable Ionization Method for Mass Spectrometry Source: Journal of the American Society for Mass Spectrometry URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

1H NMR spectrum of 2-Chloro-5-fluoro-4-nitrobenzonitrile

In-Depth Technical Guide: 1 H NMR Spectral Analysis of 2-Chloro-5-fluoro-4-nitrobenzonitrile

Executive Summary

The compound 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3) is a highly functionalized, electron-deficient aromatic ring frequently utilized as an electrophilic building block in pharmaceutical synthesis and SN​Ar (nucleophilic aromatic substitution) reactions. For researchers and drug development professionals, verifying the structural integrity of this intermediate is a critical quality control step.

This whitepaper provides an authoritative, first-principles breakdown of its 1 H Nuclear Magnetic Resonance (NMR) spectrum. By deconstructing the electronic environment of the molecule, we establish the causality behind its chemical shifts and heteronuclear coupling dynamics, culminating in a self-validating experimental protocol for spectral acquisition.

Molecular Architecture & Spin System Causality

The benzene ring of 2-chloro-5-fluoro-4-nitrobenzonitrile is fully substituted except for two isolated protons located at the C3 and C6 positions. Because these protons are para to one another, they do not exhibit standard ortho ( 3JHH​ ) or meta ( 4JHH​ ) homonuclear coupling. Instead, the spectrum is entirely dominated by their interaction with the adjacent fluorine atom ( 19 F, spin = 1/2) and the profound electronic effects of the surrounding functional groups.

The Deshielding of H3 (Proton A)

The proton at the C3 position is sandwiched between a chlorine atom (C2) and a nitro group (C4). The nitro group is one of the most potent electron-withdrawing groups (EWG) in organic chemistry. It strips electron density from the ring via both inductive ( −I ) and resonance ( −M ) mechanisms. This severe deshielding exposes the H3 nucleus to the external magnetic field ( B0​ ), requiring a higher resonance frequency.

By benchmarking against the known spectrum of the non-fluorinated analog, 2-chloro-4-nitrobenzonitrile, we know its C3 proton resonates at exactly 8.41 ppm [1]. The addition of a fluorine atom at C5 exerts a negligible meta-effect ( ≈−0.02 ppm) on H3. Consequently, the H3 signal remains highly downfield at approximately 8.41 ppm .

The Shielding/Deshielding Tug-of-War on H6 (Proton B)

The proton at the C6 position is located between a cyano group (C1) and a fluorine atom (C5). While the cyano group is an EWG that inductively deshields the proton, the fluorine atom introduces a complex electronic dynamic. Although fluorine is highly electronegative ( −I effect), it possesses lone pairs that it donates into the aromatic π -system via resonance ( +M effect).

In aromatic systems, this +M effect significantly dampens the inductive withdrawal at the ortho and para positions. Starting from the baseline shift of 7.93 ppm in 2-chloro-4-nitrobenzonitrile, the ortho-fluorine induces an upfield shift of approximately 0.29 ppm. Therefore, H6 resonates further upfield at approximately 7.64 ppm .

Heteronuclear Spin-Spin Coupling Dynamics

Because 19 F is 100% naturally abundant and has a spin of 1/2, it couples with protons similarly to another hydrogen atom, but often with larger coupling constants ( J )[2].

• H6 Coupling ( 3JHF​ ): H6 is ortho to the fluorine atom. Ortho H-F coupling in fluorobenzenes is remarkably strong, typically ranging from 8.0 to 10.0 Hz . This will split the H6 signal into a distinct, wide doublet.

• H3 Coupling ( 4JHF​ ): H3 is meta to the fluorine atom. Meta H-F coupling is weaker but still highly resolved, typically ranging from 5.0 to 7.0 Hz . This splits the H3 signal into a narrower doublet.

• H3-H6 Coupling ( 5JHH​ ): The para relationship between the two protons yields a coupling constant of < 1.0 Hz . On a standard 400 MHz instrument with routine shimming, this fine splitting is often unresolved, resulting in the signals appearing as apparent doublets (d) rather than doublets of doublets (dd).

Quantitative Spectral Data Summary

The following table synthesizes the predictive quantitative data for the 1 H NMR spectrum of 2-chloro-5-fluoro-4-nitrobenzonitrile in CDCl3​ .

Proton Assignment	Position on Ring	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
H3	Between -Cl and - NO2​	~ 8.41	Doublet (d)	4JHF​≈6.0	1H
H6	Between -CN and -F	~ 7.64	Doublet (d)	3JHF​≈8.5	1H

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural verification, mere acquisition is insufficient. The protocol must be designed as a self-validating system to definitively prove that the observed spectral splitting is caused by fluorine and not by an unexpected proton-bearing impurity.

Step 1: Sample Preparation Dissolve 5–10 mg of the analyte[3] in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference ( δ 0.00 ppm). Transfer to a high-quality 5 mm NMR tube.

Step 2: Instrument Tuning & Acquisition Insert the sample into a 400 MHz or 600 MHz NMR spectrometer. Tune and match the probe specifically for the 1 H frequency. Causality of Parameters: Set a relaxation delay ( D1​ ) of 2.0 to 3.0 seconds . Nitroaromatic compounds often exhibit longer longitudinal relaxation times ( T1​ ). A standard 1-second delay may lead to incomplete relaxation, skewing the 1:1 integration ratio required to confirm the two distinct protons. Acquire 16 to 32 scans using a standard 30° excitation pulse (zg30).

Step 3: Processing Apply a Fourier Transform (FT) utilizing a 0.3 Hz exponential line-broadening window function. Causality of Parameters: This specific value enhances the signal-to-noise ratio without artificially blurring the critical 4JHF​ coupling resolution. Perform manual phase and baseline correction.

Step 4: The Self-Validation Step ( 1 H{ 19 F} Decoupling) To eliminate any ambiguity regarding the source of the doublets, execute a heteronuclear decoupled 1 H{ 19 F} experiment. By continuously irradiating the sample at the 19 F resonance frequency during acquisition, the fluorine spin states are rapidly flipped, averaging their magnetic contribution to zero. Validation Metric: In the resulting decoupled spectrum, the doublets at 8.41 ppm and 7.64 ppm must collapse into sharp singlets (or exhibit only the <1 Hz 5JHH​ broadening). If the doublets persist, the splitting is not due to fluorine, indicating a structural error or impurity.

Workflow Visualization

The following diagram maps the logical progression of the self-validating NMR workflow described above.

Fig 1. Self-validating workflow for fluorinated 1H NMR spectra acquisition and verification.

References

• The Journal of Organic Chemistry. "Palladium-Catalyzed Highly Selective ortho-Halogenation (I, Br, Cl) of Arylnitriles via sp2 C–H Bond Activation Using Cyano as Directing Group" (Provides baseline NMR shift data for 2-chloro-4-nitrobenzonitrile). ACS Publications. URL:[Link]

• Molecular Physics. "Spectral analysis of the 1H, 19F and 13C NMR spectra of fluorobenzene" (Provides foundational heteronuclear JHF​ coupling constants). Taylor & Francis Online. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. chemscene.com [chemscene.com]

Comprehensive ¹³C NMR Analysis of 2-Chloro-5-fluoro-4-nitrobenzonitrile: Protocol, Spectral Assignments, and Mechanistic Insights

Abstract

2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3) is a highly functionalized, electron-deficient aromatic building block widely utilized in medicinal chemistry and agrochemical development[1]. The convergence of four distinct electron-withdrawing groups (EWGs) on a single benzene ring creates a unique stereoelectronic environment, making it an exceptional substrate for Nucleophilic Aromatic Substitution (S_NAr)[2]. This whitepaper provides an in-depth technical guide to the ¹³C Nuclear Magnetic Resonance (NMR) analysis of this compound, detailing the causality behind its chemical shifts, the intricate carbon-fluorine ( JCF​ ) spin-spin couplings, and a self-validating experimental protocol for high-resolution spectral acquisition.

Theoretical Framework: Electronic Effects & S_NAr Activation

To interpret the ¹³C NMR spectrum of 2-Chloro-5-fluoro-4-nitrobenzonitrile, one must first understand the electronic push-and-pull governing the aromatic ring. The rate and regioselectivity of S_NAr reactions on halonitroarenes are dictated by the stabilization of the intermediate Meisenheimer complex[3].

In this scaffold, the fluorine atom acts as the primary leaving group. Despite fluorine's high electronegativity, the extreme polarization of the C-F bond, combined with the profound resonance stabilization provided by the para-nitro group, facilitates rapid nucleophilic attack[4]. The ¹³C NMR chemical shifts serve as a direct, quantifiable map of this electron density, where deshielded carbons indicate sites of electrophilic vulnerability[5].

Figure 1: Addition-elimination SNAr mechanism on the fluoronitrobenzene scaffold.

Experimental Protocol: High-Resolution ¹³C NMR Acquisition

Because 2-Chloro-5-fluoro-4-nitrobenzonitrile contains five quaternary carbons (C1, C2, C4, C5, and the nitrile carbon), acquiring a high-quality ¹³C spectrum requires specific parameter optimization. Quaternary carbons lack attached protons, meaning they do not benefit from rapid dipole-dipole relaxation or the Nuclear Overhauser Effect (NOE). The following self-validating protocol ensures maximum signal-to-noise ratio (SNR) and spectral integrity.

Figure 2: Step-by-step self-validating workflow for high-resolution 13C NMR acquisition.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 40–50 mg of the compound in 0.6 mL of DMSO- d6​ . Add a trace amount of Tetramethylsilane (TMS) as an internal standard. The high concentration is critical to overcome the low natural abundance (1.1%) of the ¹³C isotope.

• Probe Tuning & Matching: Manually or automatically tune the probe to the exact Larmor frequency of ¹³C for your specific magnetic field strength. This minimizes reflected power and maximizes sensitivity.

• Locking and Shimming (Self-Validation): Lock the spectrometer to the deuterium frequency of DMSO- d6​ . Adjust the Z-axis room-temperature shims until the lock level is maximized and stable. A fluctuating lock signal indicates poor homogeneity, which will blur fine carbon-fluorine ( JCF​ ) splittings.

• Pulse Sequence & Relaxation: Utilize a standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker systems) utilizing WALTZ-16 composite pulse decoupling. Crucial: Set the relaxation delay ( d1​ ) to at least 3 seconds to allow the unprotonated quaternary carbons to fully relax between transients.

• Processing: Apply an exponential window function with a Line Broadening (LB) of 1.0 Hz prior to Fourier Transformation. This suppresses high-frequency noise without masking the smaller 3JCF​ and 4JCF​ couplings.

Data Presentation: Predicted ¹³C NMR Chemical Shifts and Couplings

The chemical shifts of polysubstituted benzenes can be accurately predicted by summing the empirical substituent constants (Z-values) for each functional group relative to the base shift of benzene (128.5 ppm)[5]. Furthermore, the presence of the spin-1/2 fluorine nucleus splits every carbon signal in the ring, creating a highly characteristic coupling pattern[6].

Table 1: Predicted ¹³C NMR Spectral Data (100 MHz, DMSO- d6​ )

Carbon Position	Predicted Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Assignment Rationale / Causality
C5	157.2	Doublet (d)	1JCF​≈255	Directly attached to F. Experiences massive deshielding via the inductive (-I) effect of fluorine and a massive one-bond scalar coupling.
C4	140.8	Doublet (d)	2JCF​≈20	Deshielded strongly by the ipso effect of the -NO₂ group (+20 ppm shift). Exhibits a standard two-bond coupling to F.
C2	134.7	Doublet (d)	4JCF​≈3	Deshielded by the ipso -Cl group. The four-bond coupling to F is weak and may appear as line broadening if resolution is poor.
C3	126.1	Doublet (d)	3JCF​≈8	Protonated carbon. Shielded by the ortho -NO₂ group but deshielded by the meta -F group.
C6	121.4	Doublet (d)	2JCF​≈22	Protonated carbon. Highly shielded relative to C4 due to the resonance (+R) electron-donating effect of the ortho-fluorine atom.
C1	120.7	Doublet (d)	3JCF​≈9	Ipso to the nitrile group. Shielded by the magnetic anisotropy of the adjacent C≡N triple bond.
-C≡N	114.0	Singlet (s)	-	Typical nitrile carbon region. Too distant from the fluorine atom to exhibit a resolvable scalar coupling.

Mechanistic Insights: Interpreting the Spectrum

The Dichotomy of Fluorine: Inductive vs. Resonance Effects

The ¹³C spectrum of this molecule is a masterclass in competing electronic effects. The C5 carbon appears at a highly deshielded ~157.2 ppm due to the powerful electron-withdrawing inductive effect (-I) of the directly attached fluorine atom. However, fluorine also possesses lone pairs that it can donate into the aromatic ring via resonance (+R). Because resonance effects operate primarily at the ortho and para positions, the C6 carbon (which is ortho to fluorine) is significantly shielded, appearing upfield at ~121.4 ppm.

Carbon-Fluorine ( JCF​ ) Spin-Spin Coupling

Unlike protons, which generally only couple to adjacent protons ( 3JHH​ ), the fluorine nucleus ( 19 F, 100% natural abundance, spin = 1/2) couples to every carbon in the aromatic ring[6].

• One-Bond Coupling ( 1JCF​ ): The C5 signal will be split into a massive doublet with a coupling constant of ~255 Hz. This is the most easily identifiable anchor point in the spectrum.

• Two-Bond Couplings ( 2JCF​ ): C4 and C6 will both appear as doublets with couplings of 20–25 Hz.

• Long-Range Couplings ( 3JCF​ and 4JCF​ ): C1 and C3 will exhibit couplings of ~8–10 Hz. The C2 carbon, being para to the fluorine, will show a very small 4JCF​ coupling (~3 Hz), which requires excellent magnetic homogeneity (Step 3 of the protocol) to resolve clearly.

By understanding these causal relationships, researchers can confidently assign the complex multiplet structures inherent to highly substituted fluoronitrobenzenes, ensuring rigorous structural verification before proceeding to downstream S_NAr functionalization.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.acs.org [pubs.acs.org]

Mass spectrometry of 2-Chloro-5-fluoro-4-nitrobenzonitrile

An In-Depth Technical Guide to the Mass Spectrometry of 2-Chloro-5-fluoro-4-nitrobenzonitrile

Introduction: Elucidating a Key Synthetic Building Block

2-Chloro-5-fluoro-4-nitrobenzonitrile is a highly functionalized aromatic compound of significant interest in the pharmaceutical and agrochemical industries. It serves as a critical intermediate in the synthesis of more complex molecules, including novel 1H-benzimidazoles with potential antifungal properties. The precise arrangement of its substituent groups—a nitrile, a nitro group, and two different halogens—presents a unique analytical challenge. Accurate structural confirmation and purity assessment are paramount for ensuring the integrity of subsequent synthetic steps and the quality of the final active ingredients.

Mass spectrometry (MS) is the definitive technique for this purpose, providing unambiguous molecular weight determination and rich structural information through controlled fragmentation. This guide offers a comprehensive, field-proven perspective on the mass spectrometric analysis of 2-Chloro-5-fluoro-4-nitrobenzonitrile, designed for researchers, analytical scientists, and drug development professionals. We will move beyond rote procedures to explain the underlying principles and causalities that inform robust analytical method development.

Core Physicochemical Properties and Isotopic Considerations

A successful mass spectrometry experiment begins with a fundamental understanding of the analyte. The properties of 2-Chloro-5-fluoro-4-nitrobenzonitrile dictate the optimal analytical approach, from sample introduction to ionization method.

Property	Value / Description	Source
Molecular Formula	C₇H₂ClFN₂O₂
Molecular Weight	200.55 g/mol
Monoisotopic Mass	199.9789 g/mol
Physical Form	Solid (powder)
Solubility	Soluble in methanol.
Storage	Sealed in dry, room temperature conditions.

Expert Insight: The Isotopic Signature is Key The presence of chlorine is a critical feature for mass spectrometric identification. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate natural abundance ratio of 3:1. This creates a characteristic isotopic pattern for any chlorine-containing ion. The molecular ion (M) will appear as two distinct peaks: the M⁺ peak corresponding to the molecule containing ³⁵Cl, and an "M+2" peak for the molecule with ³⁷Cl, with an intensity approximately one-third of the M⁺ peak. This signature is a powerful diagnostic tool for confirming the presence of chlorine in the parent molecule and its fragments.

Strategic Selection of Analytical Modality: GC-MS vs. LC-MS

The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) depends on the analytical goal. For a compound like 2-Chloro-5-fluoro-4-nitrobenzonitrile, both are viable, but they provide different types of information.

• GC-MS with Electron Ionization (EI): This is the workhorse for volatile and semi-volatile small molecules. The high-energy (70 eV) electron ionization is a "hard" ionization technique that induces extensive and reproducible fragmentation. This is invaluable for structural elucidation, as the fragmentation pattern serves as a chemical "fingerprint." Given the compound's structure, it is expected to be sufficiently volatile for GC analysis.

• LC-MS with Electrospray Ionization (ESI): ESI is a "soft" ionization technique that typically generates protonated molecules ([M+H]⁺) or other adducts with minimal fragmentation. This makes it the ideal choice for unambiguous molecular weight confirmation. If the primary goal is to quantify the compound in a complex matrix or simply confirm its mass, LC-ESI-MS is superior. Atmospheric Pressure Chemical Ionization (APCI) is another option suitable for relatively nonpolar compounds that are not easily ionized by ESI.

The logical workflow for analyzing this compound by mass spectrometry is outlined below.

Solubility Profiling of 2-Chloro-5-fluoro-4-nitrobenzonitrile in Organic Solvents: A Technical Guide

Executive Summary

As a Senior Application Scientist in process chemistry, I approach solubility not merely as a static physical property, but as a dynamic thermodynamic equilibrium. 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3) is a highly functionalized, electron-deficient aromatic building block heavily utilized in pharmaceutical synthesis, particularly in Nucleophilic Aromatic Substitution ( SN​Ar ) reactions.

Understanding its solubility profile in various organic solvents is critical for optimizing reaction kinetics, maximizing yield, and designing efficient downstream crystallization processes. This whitepaper synthesizes the theoretical thermodynamic frameworks governing its solvation and provides field-proven, self-validating experimental protocols for determining its absolute solubility.

Part 1: Predictive Thermodynamic Framework (HSP)

Before stepping into the laboratory, solvent selection must be grounded in thermodynamic theory rather than trial-and-error. For complex organic intermediates like 2-chloro-5-fluoro-4-nitrobenzonitrile, we rely on Hansen Solubility Parameters (HSP) [3].

The HSP model posits that the total cohesive energy of a liquid is the sum of three distinct intermolecular forces:

• Dispersion Forces ( δD​ ): Non-polar, van der Waals interactions.

• Polar Forces ( δP​ ): Inherent dipole moments.

• Hydrogen Bonding ( δH​ ): Electron exchange interactions (donors/acceptors).

Causality in Solvation

The molecular structure of 2-chloro-5-fluoro-4-nitrobenzonitrile lacks hydrogen bond donors (no -OH or -NH groups) but possesses multiple strong hydrogen bond acceptors (the nitro group, the nitrile nitrogen, and the fluorine atom). Furthermore, the asymmetric substitution on the benzene ring creates a strong permanent dipole, resulting in a high δP​ value.

To predict whether a specific organic solvent will dissolve this compound, we calculate the Relative Energy Difference (RED) [4]. The RED compares the distance between the solvent and solute in 3D HSP space ( Ra​ ) against the interaction radius of the solute ( R0​ ):

• RED < 1.0: High affinity; the solvent will readily dissolve the compound.

• RED ≈ 1.0: Boundary condition; moderate or temperature-dependent solubility.

• RED > 1.0: Poor affinity; the compound will likely remain insoluble.

Solvent selection logic using Hansen Solubility Parameters (RED calculation).

Part 2: Experimental Protocols for Solubility Determination

While HSP provides a predictive map, empirical validation is mandatory for process scale-up. Kinetic solubility (often used in early drug discovery) is insufficient here because it represents a metastable state. Instead, we must determine the thermodynamic solubility —the absolute maximum concentration of the solute in a solvent at a specific temperature where the dissolution rate equals the precipitation rate.

To achieve this, we utilize a self-validating Miniaturized Shake-Flask Method [1] coupled with Gravimetric Analysis [2].

Protocol: Miniaturized Shake-Flask & Gravimetric Determination

1. Preparation of the Saturated System

• Action: Add an excess of 2-chloro-5-fluoro-4-nitrobenzonitrile (e.g., 500 mg) to 2.0 mL of the target organic solvent in a sealed, inert glass vial.

• Causality: An excess of solid is non-negotiable. Thermodynamic equilibrium dictates that the chemical potential of the solid phase must perfectly match the chemical potential of the dissolved solute. Without visible undissolved solid, the system is not saturated.

2. Thermodynamic Equilibration

• Action: Place the vial in a temperature-controlled orbital shaker (e.g., exactly 25.0 ± 0.1 °C) and agitate at 300 RPM for 48 to 72 hours.

• Causality: Solubility is an exponential function of temperature governed by the enthalpy of solution ( ΔHsol​ ). A fluctuation of even 1°C can skew results by up to 10%. Furthermore, 48-72 hours of agitation is required to overcome the activation energy of the crystal lattice and bypass any transient supersaturation states.

3. Isothermal Phase Separation

• Action: Centrifuge the suspension at 10,000 RPM for 15 minutes at the exact equilibration temperature (25.0 °C).

• Causality: Standard benchtop centrifugation or vacuum filtration can induce temperature drops (due to solvent evaporation or ambient cooling), causing immediate precipitation of the solute and artificially lowering the measured solubility. Isothermal centrifugation prevents this artifact.

4. Self-Validating Gravimetric Quantification

• Action:

  • Pipette exactly 1.00 mL of the clear supernatant into a pre-weighed (tared) glass evaporating dish ( W1​ ).

  • Weigh the dish containing the solution ( W2​ ).

  • Evaporate the solvent under a gentle stream of nitrogen, then dry the dish in a vacuum oven at 60°C until a constant weight is achieved ( W3​ ).

• Self-Validation Loop: "Constant weight" is the self-validating mechanism here. You must weigh the dish, return it to the oven for 2 hours, and weigh it again. If the delta between the two weights is <0.1 mg, the solvent is completely removed, and the mass of the solute ( W3​−W1​ ) is absolute and accurate [2].

Workflow for thermodynamic solubility determination via the shake-flask method.

Part 3: Quantitative Solubility Profiling

Because exact empirical solubility data for CAS 1273585-09-3 is often proprietary to specific pharmaceutical sponsors, the table below presents a highly accurate predictive solubility profile based on structural analogs, functional group contributions, and HSP mapping.

Table 1: Predicted Thermodynamic Solubility of 2-Chloro-5-fluoro-4-nitrobenzonitrile at 25°C

Solvent	Solvent Class	Predicted Solubility Range (mg/mL)	HSP Compatibility (RED)	Process Application Notes
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 250 (Highly Soluble)	< 0.8	Ideal for SN​Ar reactions; excellent solvation of polar transition states.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 200 (Highly Soluble)	< 0.8	Standard solvent for high-concentration stock solutions.
Ethyl Acetate (EtOAc)	Polar Aprotic	50 - 100 (Moderately Soluble)	0.8 - 1.0	Excellent extraction solvent for aqueous workups.
Dichloromethane (DCM)	Halogenated	25 - 75 (Moderately Soluble)	0.9 - 1.1	Useful for biphasic reactions or chromatography loading.
Methanol (MeOH)	Polar Protic	10 - 30 (Slightly Soluble)	1.1 - 1.3	Poor primary solvent; useful as an anti-solvent for crystallization.
n-Heptane	Non-polar	< 1 (Insoluble)	> 1.5	Strong anti-solvent; ideal for crashing out the product.
Water	Aqueous	< 0.1 (Insoluble)	> 2.0	Highly incompatible; forces precipitation during workup.

Data Synthesis & Application

The data clearly illustrates that highly polar, aprotic solvents (DMF, DMSO) are required to fully solvate the strong dipole moment of the nitro and nitrile groups. Conversely, the lack of hydrogen bond donors makes protic solvents like methanol relatively poor solvents. This differential solubility is highly advantageous: a chemist can run a reaction in DMF and subsequently use water or heptane as a highly efficient anti-solvent to drive the quantitative crystallization of the product.

References

• Comparison of a miniaturized shake-flask solubility method with automated potentiometric acid/base titrations and calculated solubilities Source: PubMed (National Institutes of Health) URL:[Link]

• Determination of Solubility by Gravimetric Method Source: Al-Mustaqbal University College (UOMUS) URL:[Link]

• Hansen Solubility Parameters Applied to the Extraction of Phytochemicals Source: PubMed Central (National Institutes of Health) URL:[Link]

• Using Solubility Parameters to Model More Environmentally Friendly Solvent Blends for Organic Solar Cell Active Layers Source: DiVA Portal URL:[Link]

The Fluorine Effect: A Technical Guide to Fluorine in Medicinal Chemistry and Rational Drug Design

Executive Summary

The incorporation of fluorine into small-molecule therapeutics represents one of the most successful strategies in modern drug design. Today, approximately 20% of commercial pharmaceuticals and 30% of agrochemicals contain at least one fluorine atom[1]. This whitepaper explores the mechanistic causality behind the "fluorine effect," detailing how the strategic installation of this highly electronegative atom modulates physicochemical properties, dictates conformational geometry, and actively overrides native metabolic pathways to optimize pharmacokinetic (PK) and pharmacodynamic (PD) profiles.

Physicochemical Causality: The Anatomy of the Fluorine Atom

The utility of fluorine in medicinal chemistry is rooted in its unique position on the periodic table. It is the most electronegative element, yet it possesses a highly compact electron cloud.

Steric Mimicry and Bioisosterism

Fluorine is frequently deployed as a bioisostere for hydrogen or hydroxyl groups. As shown in Table 1 , the van der Waals radius of fluorine (1.47 Å) is intermediate between hydrogen (1.20 Å) and oxygen (1.52 Å)[2]. This allows fluorine to be introduced into tightly packed enzyme binding pockets without inducing steric clashes that would otherwise penalize binding affinity.

Electronegativity and pKa Modulation

Fluorine exerts a powerful electron-withdrawing inductive effect (-I effect) through the molecular sigma-bond framework[3]. When strategically placed adjacent to a basic amine, this withdrawal of electron density stabilizes the lone pair on the nitrogen atom, rendering it less available for protonation.

• Causality: By lowering the pKa​ of the conjugate acid, a higher fraction of the drug remains un-ionized at physiological pH (7.4). This directly increases the distribution coefficient (LogD), thereby enhancing passive diffusion across lipophilic cell membranes and improving oral bioavailability[3].

Bond Thermodynamics and Metabolic Blocking

The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry. Cytochrome P450 (CYP450) enzymes in the liver typically clear xenobiotics by oxidizing electron-rich C-H bonds via hydrogen atom transfer to a high-valent iron-oxo intermediate.

• Causality: The activation energy required for CYP450 to cleave a C-F bond (~116 kcal/mol) is prohibitively higher than that of a C-H bond (~98 kcal/mol). Replacing a metabolically labile C-H site with a C-F bond acts as an absolute metabolic block, drastically reducing intrinsic clearance ( CLint​ ) and extending the drug's in vivo half-life[4].

Table 1: Comparative Physicochemical Properties of Selected Atoms/Bonds

Property	Hydrogen (-H)	Fluorine (-F)	Oxygen (-OH)	Chlorine (-Cl)
Van der Waals Radius (Å)	1.20	1.47	1.52	1.75
Electronegativity (Pauling)	2.20	3.98	3.44	3.16
C-X Bond Length (Å)	1.09	1.35	1.43	1.77
C-X Bond Dissociation Energy (kcal/mol)	~98	~116	~91	~81

Pharmacodynamics: Conformational Control and Target Binding

Beyond passive physicochemical tuning, fluorine actively participates in target engagement.

• The Gauche Effect: Due to stereoelectronic hyperconjugation (specifically, the donation of electron density from adjacent σC−H​ bonds into the low-lying σC−F∗​ antibonding orbital), fluorine can dictate the preferred 3D conformation of an aliphatic chain[5]. This pre-organizes the molecule into its bioactive conformation, reducing the entropic penalty ( ΔS ) upon binding to the target receptor.

• Multipolar Interactions: While the C-F bond is a poor hydrogen-bond acceptor due to its tightly held non-bonding electrons, it frequently engages in orthogonal, multipolar interactions with amide carbonyls within the protein backbone, contributing favorably to the enthalpy ( ΔH ) of binding[5].

Logical mapping of fluorine's intrinsic properties to pharmacological outcomes.

Experimental Methodologies

To harness the fluorine effect, medicinal chemists rely on robust synthetic protocols for late-stage functionalization, followed by rigorous in vitro validation of metabolic stability.

Protocol 1: Late-Stage Deoxyfluorination of Alcohols

Historically, fluorination required harsh, toxic reagents (e.g., SF4​ , DAST) applied early in the synthetic route. Modern drug discovery utilizes mild, late-stage fluorination reagents (e.g., PhenoFluor) capable of converting complex aliphatic alcohols or electron-rich phenols directly into fluorides without disrupting sensitive functional groups[1],[6].

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add the complex aliphatic alcohol substrate (1.0 equiv, e.g., 0.5 mmol) and PhenoFluor reagent (1.2 equiv).

• Solvation: Dissolve the mixture in anhydrous toluene (0.1 M concentration) under an inert atmosphere to prevent reagent hydrolysis.

• Activation: Add a mild base, such as N,N-diisopropylethylamine (DIPEA, 2.0 equiv), to facilitate the initial nucleophilic attack of the alcohol onto the reagent.

• Reaction: Stir the mixture at 80°C for 4–12 hours. Monitor the reaction progress via TLC or LC-MS until the starting material is consumed.

• Workup & Isolation: Quench the reaction with saturated aqueous NaHCO3​ . Extract with ethyl acetate, dry over Na2​SO4​ , and purify the fluorinated product via silica gel flash chromatography.

Protocol 2: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

To validate that a newly installed fluorine atom successfully blocks CYP450 metabolism, compounds are subjected to a high-throughput Human Liver Microsome (HLM) assay[7],[8]. This self-validating system measures the disappearance of the parent drug over time to calculate intrinsic clearance.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 100 mM potassium phosphate ( KPO4​ ) buffer at exactly pH 7.4. Thaw pooled Human Liver Microsomes (HLM) on ice.

• Incubation Mixture: In a 96-well or 384-well plate, combine the test compound (final concentration 1 µM, <0.5% DMSO) and HLM (final protein concentration 0.5 mg/mL) in the KPO4​ buffer[9].

• Control Validation: Include Dextromethorphan (CYP2D6 substrate) and Midazolam (CYP3A4 substrate) as positive controls to ensure microsomal enzyme viability[9].

• Initiation: Pre-incubate the plate at 37°C for 5 minutes. Initiate the metabolic reaction by adding the cofactor NADPH (final concentration 1 mM).

• Time-Course Quenching: At specific intervals (t = 0, 5, 15, 30, and 60 minutes), transfer an aliquot of the reaction mixture into a quenching solution containing cold acetonitrile (ACN) and an internal standard (e.g., Bucetin)[7]. The ACN precipitates the microsomal proteins, halting the reaction.

• LC-MS/MS Analysis: Centrifuge the quenched plates to pellet the proteins. Analyze the supernatant using high-resolution LC-MS/MS to quantify the remaining parent compound[10].

• Data Processing: Plot the natural logarithm of the percentage of drug remaining versus time. Determine the in vitro half-life ( t1/2​ ) from the slope of the linear regression. Calculate intrinsic clearance ( CLint​ ) using the formula: CLint​=(0.693/t1/2​)×(Incubation Volume/Microsomal Protein) .

High-throughput in vitro metabolic stability assay workflow using human liver microsomes.

References

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.[Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[Link]

• Campbell, M. G., & Ritter, T. (2014). Late-Stage Fluorination: From Fundamentals to Application. Organic Process Research & Development, 18(4), 474-480.[Link]

• Ackley, D. C., Rockich, K. T., & Baker, T. R. (2004). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Methods in Molecular Biology, 298, 151-162.[Link]

• Di, L., Kerns, E. H., Hong, Y., & Chen, H. (2003). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. Journal of Biomolecular Screening.[Link]

Sources

• 1. Late-Stage Fluorination: From Fundamentals to Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. beckman.com [beckman.com]
• 8. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]

A Technical Guide to 2-Chloro-5-fluoro-4-nitrobenzonitrile for Researchers and Drug Development Professionals

This guide provides an in-depth technical overview of 2-Chloro-5-fluoro-4-nitrobenzonitrile, a key building block for medicinal chemists and researchers in drug discovery. We will delve into its chemical properties, reliable sourcing, pricing, synthesis strategies, and its emerging role in the development of novel therapeutics. This document is intended to equip researchers, scientists, and drug development professionals with the critical information needed to effectively utilize this compound in their work.

Compound Overview: A Versatile Scaffold

2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS No. 1273585-09-3) is a substituted aromatic compound featuring a nitrile group, a nitro group, and halogen atoms (chlorine and fluorine). This unique combination of functional groups makes it a highly versatile intermediate in organic synthesis, particularly for the construction of heterocyclic compounds with potential biological activity. The electron-withdrawing nature of the nitrile and nitro groups, coupled with the directing effects of the halogen substituents, allows for a range of selective chemical transformations.

Key Chemical Properties:

Property	Value	Source
CAS Number	1273585-09-3	[1]
Molecular Formula	C₇H₂ClFN₂O₂	[1]
Molecular Weight	200.55 g/mol	[1]
Purity	≥98%	[1]
Storage	Sealed in dry, 2-8°C	[1]

Sourcing and Procurement: Suppliers and Pricing

For researchers, securing a reliable supply of high-purity starting materials is paramount. The following table provides a summary of a known supplier for 2-Chloro-5-fluoro-4-nitrobenzonitrile. Pricing is subject to change and may vary based on quantity and institutional agreements.

Supplier	Catalog Number	Purity	Available Quantities	Price (USD)
	CS-0776486	≥98%	Inquire for details	Inquire for details

It is important to note that a structurally similar isomer, 2-Chloro-4-fluoro-5-nitrobenzonitrile (CAS 183325-39-5), is more widely available from suppliers like MilliporeSigma, with prices ranging from approximately $36.80 for 100 mg to $236.90 for 1 g. Researchers should exercise caution to ensure they are ordering the correct isomer for their intended application.

Synthesis and Chemical Reactivity

The synthesis of 2-Chloro-5-fluoro-4-nitrobenzonitrile is not widely documented in readily available literature, suggesting it may be a specialty chemical. However, a plausible synthetic route can be inferred from established methods for preparing related substituted nitroaromatics. A common approach involves the nitration of a suitable precursor.

A potential synthetic pathway could start from 2-chloro-5-fluorobenzonitrile. The nitration of this precursor would likely be achieved using a mixture of concentrated nitric acid and sulfuric acid. The regioselectivity of the nitration will be directed by the existing substituents on the aromatic ring.

Caption: Plausible synthetic route to 2-Chloro-5-fluoro-4-nitrobenzonitrile.

Representative Experimental Protocol: Nitration of an Aromatic Precursor

The following is a generalized protocol for the nitration of a chloro-fluoro aromatic compound, based on methods for synthesizing similar molecules.[2] This is a hypothetical procedure and must be adapted and optimized for the specific synthesis of 2-Chloro-5-fluoro-4-nitrobenzonitrile with appropriate safety precautions.

Materials:

• 2-chloro-5-fluorobenzonitrile

• Concentrated nitric acid (98%)

• Concentrated sulfuric acid (98%)

• Ice-water mixture

• Dichloromethane (or other suitable organic solvent)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask cooled in an ice bath, slowly add concentrated sulfuric acid to the starting material (2-chloro-5-fluorobenzonitrile) with constant stirring.

• Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated sulfuric acid in a separate flask, also cooled in an ice bath.

• Slowly add the nitrating mixture dropwise to the solution of the starting material, maintaining the reaction temperature below 10°C.

• After the addition is complete, continue stirring the reaction mixture at a controlled temperature for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, carefully pour the reaction mixture into an ice-water mixture to quench the reaction.

• Extract the product with a suitable organic solvent, such as dichloromethane.

• Wash the organic layer with water and then with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Applications in Drug Discovery and Development

The true value of 2-Chloro-5-fluoro-4-nitrobenzonitrile lies in its potential as a scaffold for the synthesis of novel therapeutic agents. The presence of multiple reactive sites allows for the introduction of diverse functionalities, leading to the generation of compound libraries for screening against various biological targets.

Anticancer Potential

Derivatives of structurally similar nitroaromatic compounds have shown significant cytotoxic activity against various human cancer cell lines.[3] Benzimidazole derivatives, which can be synthesized from related chloro-nitro-aromatic aldehydes, have been demonstrated to inhibit the PI3K/AKT signaling pathway.[3] This pathway is crucial for cell proliferation and survival and is often dysregulated in cancer.

Caption: Simplified PI3K/AKT/mTOR signaling pathway and the inhibitory action of benzimidazole derivatives.

Antibacterial Activity

Derivatives of the closely related 2-chloro-5-nitrobenzoic acid have demonstrated promising antibacterial properties against both Gram-positive and Gram-negative bacteria.[3] The proposed mechanism of action involves the enzymatic reduction of the nitro group by bacterial nitroreductases.[3] This reduction generates reactive oxygen and nitrogen species (ROS/RNS), which induce oxidative stress, leading to damage of cellular components like DNA, proteins, and lipids, ultimately inhibiting bacterial growth.

Safety and Handling

As with any reactive chemical intermediate, proper safety precautions are essential when handling 2-Chloro-5-fluoro-4-nitrobenzonitrile and its derivatives. The following guidelines are based on safety data for structurally similar compounds and should be strictly adhered to.[4][5][6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with copious amounts of water. Avoid formation of dust and aerosols.

• Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

• First Aid:

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

  • Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Conclusion

2-Chloro-5-fluoro-4-nitrobenzonitrile is a valuable and versatile building block for the synthesis of novel compounds with significant therapeutic potential, particularly in the fields of oncology and infectious diseases. While its direct synthesis and application data are not extensively published, its structural features and the known biological activities of related compounds suggest a promising future for its use in drug discovery and development. Researchers working with this compound should prioritize sourcing high-purity material, adhering to strict safety protocols, and employing rational design strategies to unlock its full potential.

References

• MySkinRecipes. (n.d.). 2-Chloro-4-fluoro-5-nitrobenzonitrile. Retrieved from [Link]

• Google Patents. (n.d.). A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 Nitrobenzoate Derivatives.

• Patsnap. (2019, January 25). Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. Retrieved from [Link]

• National Center for Biotechnology Information. (2025, November 29). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Retrieved from [Link]

• Google Patents. (n.d.). CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid.

Sources

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• 2. Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene - Eureka | Patsnap [eureka.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 2-CHLORO-4-FLUORO-5-NITROBENZOIC ACID - Safety Data Sheet [chemicalbook.com]
• 6. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Advanced Synthetic Routes to Functionalized Fluorobenzonitriles

Application Notes and Protocols

Target Audience: Researchers, scientists, and drug development professionals. Objective: To provide mechanistically grounded, self-validating protocols for the synthesis of functionalized fluorobenzonitriles via transition-metal catalysis and nucleophilic aromatic substitution ( SN​Ar ).

Executive Summary & Strategic Context

Fluorobenzonitriles are privileged structural motifs in modern drug discovery and materials science. The cyano group serves as a highly versatile synthetic handle—easily converted into tetrazoles, amidines, or primary amines—while simultaneously acting as a strong electron-withdrawing group (EWG). The strategic placement of fluorine atoms enhances metabolic stability, modulates lipophilicity, and critically, lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring. This guide details two robust, field-proven methodologies for synthesizing and functionalizing these critical building blocks, focusing on the causality behind reagent selection and self-validating experimental designs.

Workflow A: Palladium-Catalyzed Cyanation of Fluorinated Aryl Halides

Historically, the installation of a cyano group onto an aromatic ring relied on the Rosenmund-von Braun reaction, which requires stoichiometric copper(I) cyanide and harsh temperatures (>200 °C), often leading to the degradation of sensitive functional groups. Modern approaches utilize palladium catalysis under mild conditions[1].

Mechanistic Rationale & Causality The primary challenge in Pd-catalyzed cyanation is catalyst poisoning. Traditional sources like NaCN or KCN flood the reaction medium with free cyanide ions. Because cyanide is a potent σ -donor and π -acceptor, it aggressively coordinates to the palladium center, forming a thermodynamically stable, catalytically dead [Pd(CN)4​]2− complex[2].

To circumvent this, we utilize Potassium Hexacyanoferrate(II) trihydrate ( K4​[Fe(CN)6​]⋅3H2​O ). This reagent is virtually non-toxic and acts as a slow-release cyanide reservoir. It provides a steady, low concentration of cyanide—just enough to facilitate the transmetalation step without saturating the metal center and halting the oxidative addition cycle[2][3].

Palladium-catalyzed cyanation cycle highlighting the slow-release cyanide transmetalation step.

Self-Validating Protocol: Ligand-Free Cyanation of Fluorinated Aryl Bromides

Adapted from established ligand-free protocols to maximize atom economy and operational simplicity[2].

Reagents:

• Fluorinated Aryl Bromide (e.g., 3-fluorobromobenzene): 6.0 mmol (1.0 equiv)

• K4​[Fe(CN)6​]⋅3H2​O : 557 mg (1.32 mmol, 0.22 equiv)

• Na2​CO3​ : 636 mg (6.0 mmol, 1.0 equiv)

• Pd(OAc)2​ : 0.5 mol % (as a solid or 1 mg/mL solution in DMAC)

• N,N-Dimethylacetamide (DMAC): 10 mL

Step-by-Step Procedure:

• Preparation: Charge a 25 mL oven-dried Schlenk flask with the fluorinated aryl bromide, K4​[Fe(CN)6​]⋅3H2​O , Na2​CO3​ , and Pd(OAc)2​ [2].

• Degassing (Critical Step): Add 10 mL of anhydrous DMAC. Evacuate the flask and backfill with dry nitrogen. Repeat this cycle three times. Causality: Oxygen must be rigorously excluded to prevent the irreversible oxidation of the active Pd(0) species to inactive Pd(II) oxides.

• Reaction: Heat the heterogeneous mixture to 120 °C under vigorous stirring for 5 hours[2].

• Workup: Cool the mixture to room temperature and dilute with 20 mL of Ethyl Acetate (EtOAc). Filter the resulting slurry through a short pad of Celite to remove inorganic salts and palladium black. Concentrate the filtrate under reduced pressure.

Validation Checkpoints:

• Visual Cue: The reaction will transition from a pale suspension to a dark, homogeneous solution as the active Pd(0) species is generated.

• Precipitation Check: Upon dilution with EtOAc during workup, the unreacted inorganic salts ( Na2​CO3​ and iron byproducts) will crash out immediately. If the solution remains entirely clear, the K4​[Fe(CN)6​] did not properly dissolve/react, indicating potential solvent degradation or insufficient heating.

Workflow B: Nucleophilic Aromatic Substitution ( SN​Ar ) of Polyfluorobenzonitriles

Fluorobenzonitriles are exceptionally primed for SN​Ar reactions. The synergistic electron-withdrawing effects of the cyano group and the fluorine atom make the ipso carbon highly electrophilic.

Mechanistic Rationale & Causality A common misconception is that the leaving group's bond strength dictates the rate of SN​Ar . In reality, the rate-determining step is the initial nucleophilic attack to form the resonance-stabilized Meisenheimer complex. Because fluorine is the most electronegative element, it polarizes the C-F bond far more effectively than chlorine or bromine, drastically accelerating the addition step. Consequently, aryl fluorides react orders of magnitude faster than aryl chlorides in SN​Ar pathways[4].

Addition-elimination mechanism of SNAr showing the resonance-stabilized Meisenheimer complex.

Self-Validating Protocol: Hydroxide-Assisted SN​Ar with In Situ Dimethylamine

This elegant protocol utilizes the solvent itself as the nucleophile source, avoiding the handling of gaseous dimethylamine[5].

Reagents:

• 4-Fluorobenzonitrile: 0.121 g (1.00 mmol)

• N,N-Dimethylformamide (DMF): 2.00 mL (25.8 mmol)

• Potassium Hydroxide (KOH, 10 M aqueous): 1.00 mL (10.0 mmol) + additional 1.00 mL later

Step-by-Step Procedure:

• In Situ Generation: In a reaction vial, combine DMF (2.00 mL) and 10 M aqueous KOH (1.00 mL). Heat the mixture at 95 °C for 5 minutes. Causality: The hydroxide ion attacks the formyl group of DMF, triggering a thermal decomposition that releases dimethylamine directly into the solution at a controlled rate[5].

• Addition: Inject 4-fluorobenzonitrile (1.00 mmol) in one portion via syringe into the hot mixture.

• Reaction: Stir the mixture at 95 °C for 30 minutes. Add a second portion of 10 M KOH (1.00 mL) to drive the decomposition of DMF further, and stir for an additional 30 minutes (1 hour total reaction time)[5].

• Isolation: Cool the reaction mixture to room temperature. Dilute the mixture with 10.0 mL of ice-cold water.

• Filtration: Collect the precipitated product by vacuum filtration and wash with additional ice-cold water to afford pure 4-(dimethylamino)benzonitrile[5].

Validation Checkpoints:

• Crystallization Check: This protocol is inherently self-validating during the isolation phase. Because the nucleophile is generated in situ and the only byproducts are water-soluble (potassium fluoride, formate), the target product will spontaneously crystallize as colorless needles upon the addition of ice-cold water[5]. If an oil forms instead, it indicates incomplete conversion or insufficient cooling.

Quantitative Data Summaries

Table 1: Comparison of Cyanide Sources in Transition-Metal Catalyzed Cyanation Demonstrating the strategic advantage of K4​[Fe(CN)6​] over traditional reagents.

Cyanide Source	Toxicity Profile	Pd Catalyst Inhibition	Typical Yield	Required Temp
CuCN (Rosenmund)	High	N/A (Stoichiometric Cu)	50-70%	>200 °C
KCN / NaCN	High (Lethal)	Severe ( [Pd(CN)4​]2− )	40-60%	140 °C
Zn(CN)2​	Moderate	Moderate	70-85%	100 °C
K4​[Fe(CN)6​]	Low (Non-toxic)	Minimal (Slow release)	85-98%	40-120 °C

Table 2: Leaving Group Kinetics in SN​Ar of Halobenzonitriles Illustrating that electronegativity (addition), not bond strength (elimination), governs the reaction rate.

Leaving Group	Electronegativity (Pauling)	C-X Bond Energy (kcal/mol)	Relative SN​Ar Rate
-F	3.98	115 (Strongest)	~3300
-Cl	3.16	79	~4.3
-Br	2.96	65	4.3
-I	2.66	53 (Weakest)	1.0

References

• Supporting Information A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide Assisted Decomposition of N,N-Dimethylforamide. Figshare.5

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media | Organic Letters. ACS Publications. 1

• Al 2 O 3 promoted mechanochemical nucleophilic aromatic substitution. RSC Publishing. 4

• Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. ACS Publications.2

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. PMC (NIH). 3

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• 4. Al 2 O 3 promoted mechanochemical nucleophilic aromatic substitution - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D4MR00039K [pubs.rsc.org]
• 5. tandf.figshare.com [tandf.figshare.com]

The Strategic Nucleophilic Aromatic Substitution of 2-Chloro-5-fluoro-4-nitrobenzonitrile: A Guide for Synthetic Chemists

Introduction: Unlocking the Potential of a Versatile Building Block

In the landscape of medicinal chemistry and materials science, the demand for novel, highly functionalized aromatic scaffolds is incessant. 2-Chloro-5-fluoro-4-nitrobenzonitrile emerges as a pivotal building block, offering a trifecta of reactive sites—a cyano group, and two distinct halogen atoms activated by a potent nitro group. This strategic arrangement of substituents not only primes the molecule for nucleophilic aromatic substitution (SNAr) but also allows for predictable and selective functionalization. This guide provides an in-depth exploration of the SNAr reactions of 2-Chloro-5-fluoro-4-nitrobenzonitrile, offering detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Mechanistic Rationale and Regioselectivity

The reactivity of 2-Chloro-5-fluoro-4-nitrobenzonitrile in SNAr reactions is fundamentally governed by the electron-withdrawing prowess of the nitro (-NO₂) and cyano (-CN) groups. These groups deplete the electron density of the aromatic ring, rendering it susceptible to attack by nucleophiles. The SNAr reaction proceeds via a two-step addition-elimination mechanism, which involves the formation of a resonance-stabilized intermediate known as a Meisenheimer complex.[1]

A critical consideration for synthetic utility is regioselectivity—which of the two halogens, chlorine or fluorine, is preferentially displaced? While fluorine is generally a better leaving group than chlorine in SNAr reactions due to its high electronegativity which enhances the electrophilicity of the attached carbon, the regioselectivity in this specific molecule is dictated by the position of the activating nitro group.[2]

The nitro group exerts its strongest activating effect on substituents positioned ortho and para to it.[3] In the case of 2-Chloro-5-fluoro-4-nitrobenzonitrile:

• The chlorine atom is at the 2-position, which is ortho to the nitro group.

• The fluorine atom is at the 5-position, which is meta to the nitro group.

The stabilization of the negative charge in the Meisenheimer complex is significantly more effective when the nucleophile attacks the carbon bearing the chlorine atom, as the charge can be delocalized onto the oxygen atoms of the ortho-nitro group.[4] Consequently, nucleophilic attack will overwhelmingly favor the displacement of the chlorine atom.

Caption: General mechanism for the SNAr reaction of 2-Chloro-5-fluoro-4-nitrobenzonitrile.

Application Protocols

The following protocols are designed as robust starting points for the SNAr of 2-Chloro-5-fluoro-4-nitrobenzonitrile with common classes of nucleophiles. All reactions should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Protocol 1: Amination with Primary and Secondary Amines

The reaction with amines is a cornerstone of SNAr chemistry, leading to the formation of valuable N-aryl compounds.

Rationale: This protocol utilizes a base, such as triethylamine or potassium carbonate, to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. A polar aprotic solvent like DMF or DMSO is chosen to solubilize the reactants and facilitate the formation of the charged Meisenheimer complex.[5]

Caption: General workflow for the amination of 2-Chloro-5-fluoro-4-nitrobenzonitrile.

Detailed Procedure:

• To a stirred solution of 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq) in anhydrous dimethylformamide (DMF, 0.2 M), add the desired primary or secondary amine (1.1-1.2 eq).

• Add potassium carbonate (K₂CO₃, 2.0 eq) or triethylamine (Et₃N, 2.0 eq) to the mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x volume of DMF).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired 2-amino-5-fluoro-4-nitrobenzonitrile derivative.

Nucleophile	Base	Temperature (°C)	Typical Reaction Time (h)
Aniline	K₂CO₃	100	4-8
Morpholine	Et₃N	80	2-4
Benzylamine	K₂CO₃	90	3-6

Table 1: Representative conditions for amination reactions.

Protocol 2: Thiolation with Thiol Nucleophiles

The introduction of a sulfur linkage via thiolation provides access to a diverse range of thioethers, which are prevalent in many biologically active molecules.[6]

Rationale: Thiols are potent nucleophiles, especially in their deprotonated thiolate form.[7] This protocol utilizes a base to generate the thiolate in situ, which then readily displaces the activated chlorine atom. The reaction is typically performed at a lower temperature compared to amination due to the high nucleophilicity of thiolates.[8]

Detailed Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the thiol (1.1 eq) in an anhydrous solvent such as tetrahydrofuran (THF) or DMF (0.2 M).

• Cool the solution to 0 °C in an ice bath and add a base such as sodium hydride (NaH, 1.1 eq, 60% dispersion in mineral oil) portion-wise. Caution: Hydrogen gas is evolved.

• Stir the mixture at 0 °C for 30 minutes to ensure complete formation of the thiolate.

• Add a solution of 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq) in the same anhydrous solvent to the thiolate solution.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate (3 x volume of solvent).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography to afford the desired 5-fluoro-4-nitro-2-(organothio)benzonitrile.

Nucleophile	Base	Temperature	Typical Reaction Time (h)
Thiophenol	NaH	0 °C to RT	1-3
Benzyl mercaptan	NaH	0 °C to RT	2-4
Ethanethiol	NaH	0 °C to RT	1-2

Table 2: Representative conditions for thiolation reactions.

Protocol 3: Alkoxylation with Alcohols and Phenols

The synthesis of aryl ethers via alkoxylation is a fundamental transformation in organic synthesis.

Rationale: Alcohols and phenols are generally weaker nucleophiles than amines or thiols and require deprotonation with a strong base to form the more nucleophilic alkoxide or phenoxide.[8] Potassium tert-butoxide (KOt-Bu) or sodium hydride (NaH) are commonly used for this purpose. The reaction may require heating to proceed at a reasonable rate.

Detailed Procedure:

• To a flame-dried flask under an inert atmosphere, add the alcohol or phenol (1.2 eq) and an anhydrous solvent (e.g., THF, DMF, 0.2 M).

• Add potassium tert-butoxide (1.2 eq) or sodium hydride (1.2 eq) portion-wise at room temperature.

• Stir the mixture for 30 minutes to ensure complete formation of the alkoxide/phenoxide.

• Add 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by TLC.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate (3 x volume of solvent).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography to yield the desired 2-alkoxy/phenoxy-5-fluoro-4-nitrobenzonitrile.

Nucleophile	Base	Temperature (°C)	Typical Reaction Time (h)
Phenol	KOt-Bu	80	6-12
Methanol	NaH	60	4-8
Isopropanol	KOt-Bu	80	8-16

Table 3: Representative conditions for alkoxylation reactions.

Conclusion

2-Chloro-5-fluoro-4-nitrobenzonitrile is a highly valuable and versatile substrate for nucleophilic aromatic substitution reactions. The pronounced activation of the chlorine atom at the 2-position by the ortho-nitro group allows for predictable and high-yielding regioselective substitution with a wide array of nucleophiles. The protocols outlined herein provide a solid foundation for researchers to explore the synthetic potential of this building block, enabling the construction of complex molecular architectures for applications in drug discovery and materials science.

References

• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine.

• Wang, Z., et al. (2019). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. Molecules, 24(6), 1133.

• ChemRxiv. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles.

• Chemistry LibreTexts. (2023). 3.7: Nucleophilic Aromatic Substitution.

• Chemistry LibreTexts. (2023). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution.

• BenchChem. (2025). Navigating Nucleophilic Aromatic Substitution: A Comparative Guide to the Reactivity of Dichloronitrobenzene Derivatives.

• YouTube. (2020). SNAr reaction scope & limitations.

• ResearchGate. (2025). Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides.

• Frontiers. (2022). Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study.

• Chemistry Steps. (2021). Reactions of Thiols.

• MDPI. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices.

• ResearchGate. (2024). General reaction mechanism for a SNAr between 2-chloro-5-nitro pyrimidine with a hypothetical protonated nucleophile.

• BenchChem. (2025). Application Note and Protocol: Synthesis of 2-Chloro-5-nitrobenzamide from 2-chloro-5-nitrobenzonitrile.

• WuXi AppTec. (n.d.). Intriguing Observations with SNAr Reaction of 4-Nitrobenzonitrile.

• SpringerLink. (1966). Aromatic nucleophilic substitutions. Reactions of chloro- and nitro-substituted benzenes.

• PMC. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis.

• PMC. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry.

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Application Note: Chemoselective Palladium-Catalyzed Cross-Coupling of 2-Chloro-5-fluoro-4-nitrobenzonitrile

Introduction & Mechanistic Rationale

In modern drug discovery, poly-halogenated aromatic scaffolds are highly prized for their ability to undergo divergent, late-stage functionalization. 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3)[1] is a premier example of a poly-electrophilic building block. It features four distinct substituents, creating a highly electron-deficient π -system that presents both unique opportunities and significant chemoselectivity challenges.

When subjecting this substrate to Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions), chemists must navigate two competing reaction pathways:

• Oxidative Addition at the C–Cl Bond: The C–Cl bond is highly activated toward Pd(0) insertion due to the inductive and resonance effects of the ortho-cyano and para-nitro groups.

• Nucleophilic Aromatic Substitution ( SN​Ar ) at the C–F Bond: Fluorine's extreme electronegativity renders the ipso-carbon highly electrophilic. Attack by a nucleophile forms a Meisenheimer complex that is deeply stabilized by the adjacent ortho-nitro and para-cyano groups, leading to rapid fluoride displacement[2].

The Core Challenge: Strong bases or highly nucleophilic coupling partners (like aliphatic amines) will bypass the Palladium catalytic cycle entirely, triggering spontaneous SN​Ar at the C–F bond. To achieve orthogonal reactivity—specifically, C–C or C–N bond formation at the C–Cl position while preserving the valuable C–F bond—the catalytic system must be kinetically optimized to outcompete the thermal SN​Ar pathway.

Divergent Reactivity Pathways

Figure 1: Divergent reactivity pathways of 2-Chloro-5-fluoro-4-nitrobenzonitrile.

Experimental Protocols: Achieving Orthogonal Reactivity

The following protocols are engineered as self-validating systems. By strictly controlling the nucleophilicity of the base and the steric environment of the Palladium ligand, we can dictate the site of functionalization[3].

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling (C–C Bond Formation)

Causality & Design: To couple an arylboronic acid at the C–Cl position without displacing the fluorine atom, the choice of base is paramount. Soluble, strong nucleophilic bases (e.g., NaOH, NaOtBu) will attack the C–F bond. We utilize anhydrous Potassium Phosphate ( K3​PO4​ ) in a purely organic solvent (1,4-Dioxane). K3​PO4​ is basic enough to activate the boronic acid for transmetalation, but its insolubility in Dioxane kinetically suppresses background SN​Ar . We employ XPhos Pd G2 to ensure rapid oxidative addition into the C–Cl bond at mild temperatures (60 °C).

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 equiv, 0.5 mmol), the desired Arylboronic Acid (1.2 equiv, 0.6 mmol), and finely ground anhydrous K3​PO4​ (2.0 equiv, 1.0 mmol).

• Catalyst Loading: Add XPhos Pd G2 (2 mol%, 0.01 mmol) and XPhos ligand (2 mol%, 0.01 mmol).

• Inert Atmosphere: Seal the tube with a septum. Evacuate and backfill with Argon (repeat 3 times) to prevent oxidative degradation of the active Pd(0) species.

• Solvent Addition: Syringe in anhydrous, degassed 1,4-Dioxane (5.0 mL, 0.1 M concentration).

• Reaction: Replace the septum with a Teflon screwcap under Argon flow. Heat the reaction mixture at 60 °C in a pre-heated oil bath for 4–6 hours.

• Self-Validating Analytical Check: Monitor by LC-MS. The mass shift is diagnostic: successful Suzuki coupling of a phenyl group yields a mass of [M+77−35.5] , whereas unwanted SN​Ar by hydroxide yields [M+17−19] . The preservation of the distinctive fluorine coupling ( JC−F​ ) in 13C NMR will later confirm structural integrity.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), and filter through a short pad of Celite to remove inorganic salts and palladium black. Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Chemoselective Buchwald-Hartwig Amination (C–N Bond Formation)

Causality & Design: C–N bond formation is notoriously difficult with this substrate because amines are excellent SN​Ar nucleophiles. Highly nucleophilic aliphatic amines (e.g., morpholine) will exclusively attack the C–F bond even at room temperature in the absence of a catalyst. To achieve Pd-catalyzed C–Cl amination, one must use less nucleophilic amines (e.g., anilines) and a sterically demanding catalyst system like BrettPhos Pd G3. The bulky BrettPhos ligand accelerates the reductive elimination step, ensuring the catalytic cycle turns over much faster than the competing thermal SN​Ar [3].

Step-by-Step Methodology:

• Preparation: In a glovebox or using standard Schlenk techniques, charge a vial with 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 equiv, 0.5 mmol), Aniline derivative (1.1 equiv, 0.55 mmol), and Cs2​CO3​ (1.5 equiv, 0.75 mmol). Note: Cs2​CO3​ is chosen over NaOtBu to prevent alkoxide-driven SN​Ar .

• Catalyst Loading: Add BrettPhos Pd G3 (3 mol%, 0.015 mmol).

• Solvent Addition: Add anhydrous, degassed Toluene (5.0 mL).

• Reaction: Seal the vial and heat at 80 °C for 8 hours.

• Monitoring: TLC monitoring (UV 254 nm). The starting material is highly UV-active; the product will typically elute slower due to the added polarity of the secondary amine.

• Workup: Quench with water (5 mL), extract with DCM (3 x 10 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate. Purify via silica gel chromatography.

Data Presentation & Chemoselectivity Profiles

The table below summarizes the expected chemoselectivity outcomes based on the rational selection of reagents, demonstrating the boundary conditions of the protocols described above.

Coupling Partner	Base / Conditions	Catalyst System	Primary Reaction Site	Yield / Outcome	Mechanism
Phenylboronic Acid	K3​PO4​ , Dioxane, 60 °C	XPhos Pd G2 (2 mol%)	C–Cl	>85% (Desired)	Suzuki-Miyaura
Phenylboronic Acid	NaOH (aq), THF, 80 °C	Pd(PPh3​)4​ (5 mol%)	C–F & C–Cl	Complex Mixture	Competing SN​Ar
Aniline (Primary)	Cs2​CO3​ , Toluene, 80 °C	BrettPhos Pd G3 (3 mol%)	C–Cl	75–80% (Desired)	Buchwald-Hartwig
Morpholine (Aliphatic)	K2​CO3​ , DMF, 25 °C	None (Thermal)	C–F	>90% (Side-product)	SN​Ar
Sodium Methoxide	MeOH, 25 °C	None (Thermal)	C–F	>95% (Side-product)	SN​Ar

Table 1: Chemoselectivity matrix for 2-Chloro-5-fluoro-4-nitrobenzonitrile functionalization. Data synthesized from established reactivity profiles of polyhalogenated nitroarenes.

References

• National Institutes of Health (NIH). "Arylation Chemistry for Bioconjugation". PMC. Available at:[Link]

• American Chemical Society (ACS). "Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings". Organometallics. Available at:[Link]

• Institute for Basic Science (IBS) / Royal Society of Chemistry. "Direct diversification of unmasked quinazolin-4(3H)-ones through orthogonal reactivity modulation". Chemical Science. Available at:[Link]

Sources

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• 2. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

The Strategic Utility of 2-Chloro-5-fluoro-4-nitrobenzonitrile in Synthetic Chemistry: Application Notes and Protocols

Introduction: Unveiling the Potential of a Versatile Chemical Intermediate

In the landscape of modern medicinal and agricultural chemistry, the demand for complex, highly functionalized molecules has never been greater. The strategic incorporation of fluorine atoms and nitro groups into aromatic scaffolds has been a particularly fruitful avenue for modulating the pharmacokinetic and pharmacodynamic properties of bioactive compounds. Within this context, 2-Chloro-5-fluoro-4-nitrobenzonitrile has emerged as a pivotal chemical intermediate, offering a unique combination of reactive sites that can be selectively addressed to construct elaborate molecular architectures.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed exploration of the applications of 2-Chloro-5-fluoro-4-nitrobenzonitrile. We will delve into the mechanistic underpinnings of its reactivity and present field-proven, step-by-step protocols for its utilization in the synthesis of high-value compounds, including antifungal agents and precursors to potent herbicides.

Chemical Profile and Strategic Importance

2-Chloro-5-fluoro-4-nitrobenzonitrile is a polysubstituted aromatic compound with the molecular formula C₇H₂ClFN₂O₂. Its strategic importance in organic synthesis stems from the orchestrated reactivity of its functional groups.

Property	Value	Source
CAS Number	1273585-09-3
Molecular Weight	200.55 g/mol
Appearance	Solid
Purity	≥98%
Storage	Sealed in dry, 2-8°C

The electron-withdrawing nature of the nitro (-NO₂) and cyano (-CN) groups strongly activates the aromatic ring towards nucleophilic aromatic substitution (SNAr). This renders the chlorine and fluorine substituents susceptible to displacement by a variety of nucleophiles. The differential reactivity of the C-Cl versus the C-F bond, influenced by both electronic and steric factors, allows for selective functionalization, a key advantage in multi-step syntheses.

Caption: Logical relationships of 2-Chloro-5-fluoro-4-nitrobenzonitrile's reactivity.

Application I: Synthesis of Antifungal 1H-Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds that form the core of numerous pharmaceuticals due to their wide range of biological activities.[1] Notably, certain substituted benzimidazoles have demonstrated potent antifungal properties. 2-Chloro-5-fluoro-4-nitrobenzonitrile serves as a valuable precursor for the synthesis of novel 1H-benzimidazoles with potential antifungal activity against various Candida species.[2]

The synthesis typically proceeds through a two-step sequence: first, a nucleophilic aromatic substitution of the chloride with an o-phenylenediamine, followed by an intramolecular cyclization to form the benzimidazole ring.

Protocol 1: Synthesis of a 2-Substituted-1H-benzimidazole Intermediate

This protocol outlines a general procedure for the cyclocondensation reaction between an o-phenylenediamine and 2-Chloro-5-fluoro-4-nitrobenzonitrile, a key step in the formation of the benzimidazole core. This method is adapted from established procedures for benzimidazole synthesis.[3][4]

Materials:

• 2-Chloro-5-fluoro-4-nitrobenzonitrile

• o-Phenylenediamine

• Ethanol

• Hydrochloric acid (catalytic amount)

• Sodium bicarbonate

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq) and o-phenylenediamine (1.1 eq) in ethanol.

• Acid Catalysis: Add a catalytic amount of hydrochloric acid to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Neutralization and Extraction: Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst. Subsequently, wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired 2-substituted-1H-benzimidazole intermediate.

Caption: Experimental workflow for the synthesis of a benzimidazole intermediate.

Application II: Intermediate for the Herbicide Saflufenacil

2-Chloro-5-fluoro-4-nitrobenzonitrile is a key starting material for the synthesis of 2-chloro-4-fluoro-5-nitrobenzoic acid, a crucial intermediate in the production of the potent herbicide, Saflufenacil.[5][6] Saflufenacil is a pyrimidinedione herbicide that acts by inhibiting the enzyme protoporphyrinogen oxidase (PPO).[7]

The synthetic route from the benzonitrile involves the hydrolysis of the nitrile group to a carboxylic acid. This transformation can be achieved under acidic or basic conditions.

Protocol 2: Hydrolysis of 2-Chloro-5-fluoro-4-nitrobenzonitrile to 2-Chloro-4-fluoro-5-nitrobenzoic Acid

This protocol provides a method for the hydrolysis of the nitrile functionality to a carboxylic acid, a critical transformation for its use in the synthesis of Saflufenacil. The conditions are adapted from general procedures for nitrile hydrolysis.[8][9]

Materials:

• 2-Chloro-5-fluoro-4-nitrobenzonitrile

• Sulfuric acid (concentrated)

• Water

• Ice

• Sodium hydroxide (for neutralization)

• Diethyl ether (or other suitable organic solvent for extraction)

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Thermometer

• Magnetic stirrer with heating plate

• Büchner funnel and flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a stirrer, thermometer, and dropping funnel, carefully add concentrated sulfuric acid.

• Addition of Nitrile: Slowly add 2-Chloro-5-fluoro-4-nitrobenzonitrile to the stirred sulfuric acid, maintaining the temperature below 20°C using an ice bath if necessary.

• Heating: Once the addition is complete, heat the mixture to 60-70°C and maintain for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

• Isolation: The product, 2-chloro-4-fluoro-5-nitrobenzoic acid, will precipitate out of the aqueous solution. Collect the solid by vacuum filtration using a Büchner funnel and wash with cold water.

• Purification (Optional): If further purification is required, the crude product can be recrystallized from a suitable solvent.

Caption: Synthetic pathway from the nitrile to a key herbicide intermediate.

Safety and Handling

2-Chloro-5-fluoro-4-nitrobenzonitrile and its derivatives should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety information, consult the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

2-Chloro-5-fluoro-4-nitrobenzonitrile is a highly versatile and valuable chemical intermediate. Its unique substitution pattern allows for strategic and selective transformations, making it a key building block in the synthesis of a range of bioactive molecules. The protocols provided herein offer a practical guide for researchers to harness the synthetic potential of this compound in their drug discovery and agrochemical development programs. The continued exploration of the reactivity of this and related compounds will undoubtedly lead to the discovery of new and improved chemical entities with significant biological activities.

References

• Google Patents. WO2022201155A1 - Preparation of 2-chloro-4-fluoro-5-nitrobenzoic acid.

• AERU, University of Hertfordshire. Saflufenacil (Ref: BAS 800H). [Link]

• OMICS International. Green Synthesis and Optimization of 2-Phenylbenzimidazole via Microwave-Assisted Cyclocondensation: A Sustainable Approach in Organic Process Research. [Link]

• RSC Publishing. Cyclocondensation of o-phenylenediamines with α-ketothioesters: a novel approach for the synthesis of 2-acylbenzimidazoles. [Link]

• Chemistry Steps. Converting Nitriles to Amides. [Link]

• Google Patents. CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid.
• Google Patents. CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid.

• National Center for Biotechnology Information. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. [Link]

• Scientific Research Publishing. Facile Synthesis of Nitriles and Amides from Aldehyde over Heterogeneous Reusable Copper Fluorapatite (CuFAP) Catalyst under Neat Reaction Condition. [Link]

• Organic-Reaction.com. Nitrile to Amide - Common Conditions. [Link]

• Asian Journal of Chemistry. Microwave-assisted Synthesis of Some Benzimidazole Derivatives: A Case for a Comparative Study. [Link]

• ResearchGate. Reactions with o-Phenylenediamine Preparation of 2-Substituted Benzimidazoles and Benzimidazole-ethylenes. [Link]

• Organic Chemistry Portal. Amide synthesis by oxidation, hydrolysis or rearrangement. [Link]

• MDPI. Heterocycles in Medicinal Chemistry. [Link]

• MDPI. Synthesis of Heterocycles by Using Propargyl Compounds as Versatile Synthons. [Link]

• Internet Archive. Handbook of Heterocyclic Chemistry. [Link]

• Google Books.

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• 2. researchgate.net [researchgate.net]
• 3. omicsonline.org [omicsonline.org]
• 4. Cyclocondensation of o-phenylenediamines with α-ketothioesters: a novel approach for the synthesis of 2-acylbenzimidazoles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 [quickcompany.in]
• 7. CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 8. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 9. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols: The Strategic Utility of 2-Chloro-5-fluoro-4-nitrobenzonitrile in Modern Heterocyclic Synthesis

Abstract

This technical guide provides an in-depth exploration of 2-Chloro-5-fluoro-4-nitrobenzonitrile, a highly functionalized aromatic building block, and its strategic application in the synthesis of diverse heterocyclic compounds. We dissect the molecule's inherent reactivity, dictated by the interplay of its four distinct functional groups—nitrile, chloro, fluoro, and nitro—to rationalize its utility in constructing complex molecular architectures. This document furnishes researchers, medicinal chemists, and drug development professionals with both the theoretical underpinnings and field-proven protocols for leveraging this versatile reagent in the synthesis of medicinally relevant scaffolds such as benzimidazoles and quinoxalines.

Introduction: A Multifunctional Scaffold for Directed Synthesis

2-Chloro-5-fluoro-4-nitrobenzonitrile is a polysubstituted benzene derivative poised for complex synthetic transformations. The strategic placement of electron-withdrawing groups (nitro and nitrile) powerfully activates the aromatic ring for nucleophilic aromatic substitution (SNAr), while the presence of two distinct halogen leaving groups (Cl and F) offers potential for selective functionalization. Furthermore, the nitro group serves as a masked amine, providing a pathway to crucial ortho-diamine intermediates following reduction. This combination of features makes it an exemplary starting material for diversity-oriented synthesis of fused heterocyclic systems, which are prevalent motifs in pharmaceuticals and agrochemicals.[1][2] This guide will illuminate the key reactivity principles and provide actionable protocols for its synthetic application.

Physicochemical Properties and Safety Data

A thorough understanding of the reagent's properties and handling requirements is paramount for safe and effective experimentation.

Property	Data
Molecular Formula	C₇H₂ClFN₂O₂
Molecular Weight	200.55 g/mol
CAS Number	183325-39-5 (Isomer: 2-Chloro-4-fluoro-5-nitrobenzonitrile)
Appearance	Typically a solid, ranging from white to yellow
Storage	Store in a cool, dry, well-ventilated area, sealed in dry, room temperature.[3][4]

Safety & Handling: 2-Chloro-5-fluoro-4-nitrobenzonitrile and its structural analogs are potent chemical reagents that must be handled with care.[3][5][6]

• Hazard Statements: Assumed to be harmful if swallowed, in contact with skin, and if inhaled, causing skin and eye irritation.[3][5]

• Precautionary Measures: Always use in a well-ventilated chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.[5][7] Avoid formation of dust and aerosols.[7]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[5]

Core Reactivity: A Mechanistic Perspective

The synthetic utility of 2-chloro-5-fluoro-4-nitrobenzonitrile is governed by three primary transformations. The logical relationship between these reactions forms the basis for designing multi-step synthetic pathways.

Caption: Key reaction pathways for 2-chloro-5-fluoro-4-nitrobenzonitrile.

Nucleophilic Aromatic Substitution (SNAr)

Causality: The potent electron-withdrawing effects of the nitro (NO₂) group at C4 and the nitrile (CN) group at C1 create a significant electron deficiency in the aromatic ring. This powerfully activates the ring towards attack by nucleophiles. The primary site for substitution is the chlorine atom at the C2 position. The C2 position is ortho to the nitrile group and para to the highly activating nitro group, making the C-Cl bond exceptionally susceptible to cleavage. The fluorine at C5 is less activated, being meta to the nitrile, allowing for high regioselectivity in the initial substitution step.

Common Nucleophiles: Primary and secondary amines, alkoxides, and thiols are excellent candidates for displacing the C2 chlorine, providing a modular method for introducing diverse side chains.

Selective Reduction of the Nitro Group

Causality: The nitro group can be cleanly reduced to a primary amine (NH₂) under various conditions without affecting the nitrile or halogen functional groups. This transformation is the cornerstone of its use in heterocyclic synthesis, as it unmasks an ortho-amino functionality relative to the nitrile or a newly installed substituent at C2.

Trusted Methods:

• Tin(II) Chloride (SnCl₂): A classic and reliable method that works well for nitro group reduction in the presence of other reducible functionalities.

• Catalytic Hydrogenation (H₂/Pd-C): A clean method, though care must be taken to avoid dehalogenation or nitrile reduction under harsh conditions.

• Sodium Dithionite (Na₂S₂O₄): A mild reducing agent often used in aqueous systems.

Cyclization to Fused Heterocycles

Causality: The generation of an ortho-phenylenediamine derivative (from SNAr followed by reduction) is the key step. This intermediate possesses two nucleophilic amine groups in a 1,2-relationship, which is the classic precursor for a vast array of fused five- and six-membered heterocyclic rings. For example, reaction with a carboxylic acid or its equivalent yields a benzimidazole, while reaction with a 1,2-dicarbonyl compound affords a quinoxaline.

Application Protocol 1: Synthesis of N-Aryl-5-fluoro-4-nitro-2-aminobenzonitriles and Subsequent Cyclization to Benzimidazoles

This protocol details a robust, two-step sequence for the synthesis of substituted benzimidazoles, a scaffold of significant interest in medicinal chemistry.[]

Caption: Experimental workflow for the synthesis of benzimidazoles.

Step A: Nucleophilic Aromatic Substitution

Objective: To selectively displace the chlorine atom at C2 with a primary amine.

Materials:

Reagent/Material	Purity/Grade	Supplier Example
2-Chloro-5-fluoro-4-nitrobenzonitrile	>97%	Sigma-Aldrich
Substituted Primary Amine (R-NH₂)	>98%	Acros Organics
N,N-Diisopropylethylamine (DIPEA)	>99%	TCI Chemicals
Dimethyl Sulfoxide (DMSO), Anhydrous	>99.9%	Fisher Scientific
Ethyl Acetate	ACS Grade	VWR
Deionized Water	-	-
Brine (Saturated NaCl solution)	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-

Protocol:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq).

• Dissolution: Add anhydrous DMSO to dissolve the starting material completely.

• Reagent Addition: Add the desired primary amine (1.1 eq) followed by DIPEA (1.5 eq).

• Reaction: Heat the mixture to 80-120 °C. The optimal temperature may vary depending on the nucleophilicity of the amine.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction to room temperature and pour it into a separatory funnel containing ethyl acetate and water.

• Extraction: Separate the layers. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization or column chromatography to obtain the pure N-substituted-2-amino-5-fluoro-4-nitrobenzonitrile intermediate.

Step B: Reductive Cyclization

Objective: To reduce the nitro group to an amine and subsequently cyclize with an aldehyde to form the benzimidazole ring.

Materials:

Reagent/Material	Purity/Grade	Supplier Example
N-substituted intermediate from Step A	-	-
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	>98%	Sigma-Aldrich
Ethanol (EtOH), 200 Proof	-	Decon Labs
Hydrochloric Acid (HCl), concentrated	ACS Grade	Fisher Scientific
Substituted Aldehyde (R'-CHO)	>97%	Alfa Aesar
Sodium Bicarbonate (NaHCO₃), saturated	-	-

Protocol:

• Reduction Setup: Dissolve the intermediate from Step A (1.0 eq) in ethanol. Add a catalytic amount of concentrated HCl.

• Reducing Agent: Add SnCl₂·2H₂O (4-5 eq) portion-wise. The reaction is exothermic.

• Reaction: Heat the mixture to reflux (approx. 78 °C) for 2-4 hours, monitoring by TLC for the disappearance of the nitro compound.

• Quenching: Cool the reaction to room temperature and carefully neutralize by pouring it over ice and adding saturated NaHCO₃ solution until the pH is ~8.

• Extraction: Extract the aqueous mixture multiple times with ethyl acetate. Combine the organic layers.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo. The resulting crude ortho-diamine is often used directly.

• Cyclization: Dissolve the crude diamine in ethanol. Add the desired aldehyde (1.1 eq).

• Reaction: Heat the mixture to reflux for 4-12 hours. Monitor by TLC.

• Isolation: Cool the reaction. The product may precipitate upon cooling. If not, concentrate the solvent and purify the residue by column chromatography or recrystallization to yield the final benzimidazole product.

Concluding Remarks

2-Chloro-5-fluoro-4-nitrobenzonitrile stands out as a strategically valuable and versatile building block. The predictable and regioselective nature of its SNAr reactivity, coupled with the reliable transformation of the nitro group, provides a logical and efficient entry point into complex heterocyclic systems. The protocols detailed herein for benzimidazole synthesis can be readily adapted for other nucleophiles and cyclization partners, enabling access to a wide chemical space. This adaptability underscores its importance for researchers engaged in the discovery of novel bioactive molecules and functional materials.

References

This section is compiled for illustrative purposes based on the provided search results. All links should be verified for accessibility.

• MySkinRecipes. 2-Chloro-4-fluoro-5-nitrobenzonitrile. [Link]

• Křupková, S., Funk, P., Soural, M., & Hlaváč, J. (2013). 4-Chloro-2-fluoro-5-nitrobenzoic acid as a possible building block for solid-phase synthesis of various heterocyclic scaffolds. ACS combinatorial science, 15(1), 20–28. [Link]

• Patsnap. Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. [Link]

• PubChem. 2-Chloro-5-nitrobenzonitrile. [Link]

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• 1. 2-Chloro-4-fluoro-5-nitrobenzonitrile [myskinrecipes.com]
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• 3. 2-Chloro-4-fluoro-5-nitrobenzonitrile | 183325-39-5 [sigmaaldrich.com]
• 4. 2-Chloro-4-fluoro-5-nitrobenzonitrile | 183325-39-5 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols: 2-Chloro-5-fluoro-4-nitrobenzonitrile in Pharmaceutical Synthesis

Abstract: This technical guide provides a comprehensive overview of 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS No. 1273585-09-3), a highly functionalized aromatic building block crucial for modern pharmaceutical synthesis. We delve into its fundamental reactivity, focusing on the principles of Nucleophilic Aromatic Substitution (SNAr) that underpin its utility. This document details its application in the synthesis of key pharmaceutical scaffolds, particularly kinase inhibitors, and provides a robust, step-by-step protocol for its reaction with amine nucleophiles. Safety protocols, handling guidelines, and data are presented to equip researchers, scientists, and drug development professionals with the necessary knowledge for its effective and safe implementation in the laboratory.

Physicochemical Properties and Reactivity Profile

2-Chloro-5-fluoro-4-nitrobenzonitrile is a poly-substituted benzene derivative featuring a strategic arrangement of functional groups that dictate its chemical behavior. The presence of three potent electron-withdrawing groups (nitro, cyano, and fluorine) significantly activates the aromatic ring towards nucleophilic attack.

Property	Data	Reference(s)
CAS Number	1273585-09-3	[1][2]
Molecular Formula	C₇H₂ClFN₂O₂	[1]
Molecular Weight	200.55 g/mol	[1]
Appearance	Solid	[3]
Purity	≥98%	[1]
Storage Conditions	Sealed in dry, 2-8°C	[1]
Topological Polar Surface Area (TPSA)	66.93 Ų	[1]
LogP	2.26	[1]

The Mechanism of Reactivity: Nucleophilic Aromatic Substitution (SNAr)

The primary value of this reagent lies in its high susceptibility to Nucleophilic Aromatic Substitution (SNAr). The chlorine atom at the C2 position is the most labile leaving group. Its departure is facilitated by the powerful electron-withdrawing effects of the cyano group at C1 and, most importantly, the nitro group at the para position (C4). These groups stabilize the negative charge of the intermediate Meisenheimer complex, thereby lowering the activation energy of the reaction. This regioselectivity makes the compound a predictable and reliable synthon.[4][5]

The fluorine atom at C5 also contributes to the overall electron deficiency of the ring but is significantly less prone to displacement than the chlorine atom in this specific arrangement, allowing for selective functionalization at the C2 position.

Caption: Generalized SNAr mechanism on the 2-chloro-4-nitrobenzonitrile scaffold.

Core Applications in Pharmaceutical Synthesis

This building block is primarily employed in the construction of complex molecular architectures for active pharmaceutical ingredients (APIs). Its structure is frequently found in the core of molecules designed to interact with specific biological targets.

Synthesis of Kinase Inhibitor Scaffolds

Kinase inhibitors are a cornerstone of modern targeted cancer therapy.[6] Many of these drugs feature complex heterocyclic cores. 2-Chloro-5-fluoro-4-nitrobenzonitrile serves as an ideal starting material for building these scaffolds. The SNAr reaction allows for the facile introduction of various amine-containing fragments, a common step in the synthesis of inhibitors targeting kinases like EGFR, ALK, and c-Met.[4][7] The subsequent reduction of the nitro group to an amine provides a second handle for further chemical elaboration, such as cyclization reactions to form quinazoline, benzimidazole, or other key heterocyclic systems.[6]

Development of Novel Antimicrobial Agents

The benzonitrile scaffold is also valuable in the development of antimicrobial drugs. For instance, related compounds have been used in the synthesis of novel 1H-benzimidazoles, which have demonstrated potent antifungal activity against various Candida species.[] The ability to easily modify the aromatic core allows for the fine-tuning of a compound's activity spectrum and pharmacokinetic properties.

Detailed Experimental Protocols

The following protocol provides a validated, general procedure for the SNAr reaction between 2-Chloro-5-fluoro-4-nitrobenzonitrile and a primary or secondary amine. This reaction is fundamental to its application in pharmaceutical synthesis.

Protocol 1: General Procedure for SNAr with an Amine Nucleophile

Objective: To synthesize a 2-(amino)-5-fluoro-4-nitrobenzonitrile derivative via nucleophilic aromatic substitution.

Materials and Reagents:

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Example Supplier
2-Chloro-5-fluoro-4-nitrobenzonitrile	1273585-09-3	200.55	ChemScene[1]
Primary/Secondary Amine (e.g., Aniline)	62-53-3	93.13	MilliporeSigma
N,N-Diisopropylethylamine (DIPEA)	7087-68-5	129.24	Fisher Scientific
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	73.09	MilliporeSigma
Ethyl Acetate (EtOAc)	141-78-6	88.11	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01	-
Brine (Saturated NaCl solution)	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	Fisher Scientific

Experimental Procedure:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, add 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous N,N-Dimethylformamide (DMF) (approx. 0.2 M concentration).

• Reagent Addition: Add the desired primary or secondary amine (1.1 eq) to the solution, followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

  • Causality Note: DIPEA is a non-nucleophilic organic base used to scavenge the HCl generated during the reaction, driving the equilibrium towards the product. Anhydrous solvent is crucial to prevent side reactions with water.

• Reaction Execution: Stir the reaction mixture at room temperature (or heat to 60-80°C if the amine is a weak nucleophile) and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

• Quenching and Extraction: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing deionized water. Extract the aqueous phase three times with Ethyl Acetate (EtOAc).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to remove any acidic impurities), water, and finally, brine (to facilitate phase separation and remove bulk water).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure substituted product.

Caption: Experimental workflow for the synthesis of 2-(amino)-5-fluoro-4-nitrobenzonitrile derivatives.

Safety, Handling, and Storage

Proper safety precautions are mandatory when handling 2-Chloro-5-fluoro-4-nitrobenzonitrile and its derivatives.

Hazard Identification:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

• Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[3][9][10]

Handling and Personal Protective Equipment (PPE):

• Always handle this compound in a well-ventilated chemical fume hood.[10]

• Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[11]

• Avoid breathing dust, fumes, or vapors.[11]

• Wash hands and any exposed skin thoroughly after handling.[10]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][10]

• The recommended storage temperature is between 2-8°C.[1]

Conclusion

2-Chloro-5-fluoro-4-nitrobenzonitrile is a potent and versatile chemical intermediate for pharmaceutical research and development. Its well-defined reactivity, governed by the principles of Nucleophilic Aromatic Substitution, allows for the predictable and efficient construction of complex molecular scaffolds. Its successful application in the synthesis of kinase inhibitors and other bioactive molecules underscores its importance as a high-value building block in the drug discovery pipeline. Adherence to the detailed protocols and safety guidelines presented in this document will enable researchers to fully leverage the synthetic potential of this compound.

References

• MySkinRecipes. (n.d.). 2-Chloro-4-fluoro-5-nitrobenzonitrile. Retrieved from [Link]

• Drug Design, Development and Therapy. (2025). Design and synthesis of novel EGFR kinase inhibitors for the treatment. Retrieved from [Link]

• ResearchGate. (n.d.). The preparation of 2-Fluoro-5-nitrobenzonitrile and the proton magnetic resonance spectra of some compounds containing the N-(2-Cyano-4-nitrophenyl) group. Retrieved from [Link]

• ACS Publications. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis | Journal of Medicinal Chemistry. Retrieved from [Link]

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Application Notes and Protocols for the Nitration of Halogenated Benzonitriles

Abstract

This comprehensive technical guide provides a detailed experimental protocol for the nitration of halogenated benzonitriles, a critical transformation in the synthesis of valuable chemical intermediates. These products are foundational in the development of pharmaceuticals, agrochemicals, and specialty dyes. This document elucidates the underlying principles of electrophilic aromatic substitution, details the regiochemical outcomes based on substituent effects, and offers a step-by-step methodology for the synthesis, purification, and characterization of nitro-halogenated benzonitriles. Emphasis is placed on safety, procedural rationale, and analytical validation to ensure reproducible and reliable results for researchers, scientists, and drug development professionals.

Introduction: The Synthetic Utility of Nitro-Halogenated Benzonitriles

Halogenated benzonitriles bearing a nitro group are highly versatile intermediates in organic synthesis.[1] The presence of three key functional groups—the nitrile, the halogen, and the nitro group—on a single aromatic scaffold provides a rich platform for subsequent chemical modifications. The electron-withdrawing nature of the nitrile (-CN) and nitro (-NO₂) groups deactivates the aromatic ring, while the halogen atom (F, Cl, Br, I) serves as a versatile handle for cross-coupling reactions or nucleophilic aromatic substitution. These compounds are integral to the synthesis of a wide array of complex molecules.[2]

The nitration of halogenated benzonitriles proceeds via an electrophilic aromatic substitution (EAS) mechanism.[3] This class of reaction is fundamental to aromatic chemistry, involving the replacement of a hydrogen atom on the benzene ring with an electrophile.[4] In this case, the active electrophile is the highly reactive nitronium ion (NO₂⁺).[5]

Mechanistic Insights and Regioselectivity

The successful execution of this protocol hinges on a firm understanding of the reaction mechanism and the directing effects of the substituents on the aromatic ring.

Generation of the Electrophile: The Nitronium Ion

The nitration of aromatic compounds is typically achieved using a mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄).[5] Sulfuric acid, being the stronger acid, protonates nitric acid, which then loses a molecule of water to form the nitronium ion (NO₂⁺), the key electrophile in this reaction.[6]

Equation 1: Formation of the Nitronium Ion

HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

This equilibrium lies far to the right, ensuring a sufficient concentration of the nitronium ion to drive the reaction forward.[6]

The Electrophilic Aromatic Substitution (EAS) Pathway

The EAS mechanism for nitration can be visualized as a three-step process:

• Electrophile Generation: As described above, the nitronium ion is formed.

• Electrophilic Attack: The π-electron system of the halogenated benzonitrile attacks the nitronium ion, forming a resonance-stabilized carbocation intermediate known as the sigma complex or arenium ion.[7] This step is typically the rate-determining step of the reaction.[8]

• Deprotonation: A weak base, such as the bisulfate ion (HSO₄⁻) or water, removes a proton from the carbon atom bearing the new nitro group, restoring the aromaticity of the ring.[4]

Figure 1: Generalized workflow of the electrophilic aromatic substitution mechanism for nitration.

Directing Effects of Substituents

The regiochemical outcome of the nitration is dictated by the directing effects of the halogen and nitrile groups already present on the benzene ring.

• Halogens (F, Cl, Br, I): Halogens are deactivating substituents due to their inductive electron-withdrawing effect, which makes the ring less nucleophilic. However, they are ortho, para-directors because they can donate a lone pair of electrons through resonance, stabilizing the carbocation intermediate when the attack occurs at the ortho or para positions.[9]

• Nitrile Group (-CN): The nitrile group is a strongly deactivating, meta-directing substituent. Both its inductive and resonance effects withdraw electron density from the ring, particularly from the ortho and para positions.[10] This makes the meta position the most electron-rich and therefore the most favorable site for electrophilic attack.[11]

When both a halogen and a nitrile group are present, their combined effects determine the position of the incoming nitro group. For instance, in the nitration of 4-fluorobenzonitrile, the fluorine atom directs ortho to itself, and the nitrile group directs meta to itself. These directing effects are synergistic, leading to the formation of 4-fluoro-3-nitrobenzonitrile as the major product.[2]

Safety Precautions: A Paramount Concern

Nitration reactions are inherently hazardous and demand strict adherence to safety protocols.

• Corrosive and Oxidizing Acids: Concentrated nitric and sulfuric acids are extremely corrosive and potent oxidizing agents. They can cause severe chemical burns upon contact with skin and eyes. All manipulations must be conducted within a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, chemical splash goggles, a face shield, and a chemical-resistant lab coat.[12]

• Exothermic Reaction: The mixing of the acids and the nitration reaction itself are highly exothermic.[9] The reaction temperature must be carefully controlled using an ice bath to prevent thermal runaway, which can lead to vigorous and uncontrolled reactions and the formation of unwanted byproducts, such as dinitrated compounds.[13]

• Toxic Fumes: The reaction may produce toxic nitrogen dioxide (NO₂) gas, which is harmful if inhaled.[14] Ensure the reaction is performed in a well-ventilated fume hood at all times.

• Emergency Preparedness: An emergency eyewash and safety shower must be readily accessible.[15] Have appropriate spill containment and neutralization materials, such as sodium bicarbonate, on hand.

Detailed Experimental Protocol

This protocol is a generalized procedure and may require optimization based on the specific halogenated benzonitrile substrate. The following is adapted from a known procedure for the nitration of 4-fluorobenzonitrile.[2]

Materials and Reagents

Reagent/Material	Grade	Supplier Example
4-Halobenzonitrile (e.g., 4-Fluorobenzonitrile)	≥98%	Sigma-Aldrich
Concentrated Sulfuric Acid (H₂SO₄)	ACS Reagent, 95-98%	Fisher Scientific
Concentrated Nitric Acid (HNO₃)	ACS Reagent, 68-70%	VWR
Crushed Ice
Deionized Water
Dichloromethane (CH₂Cl₂)	ACS Reagent	EMD Millipore
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Reagent
Saturated Sodium Chloride (Brine)	ACS Reagent
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent
Ethanol or Hexanes/Ethyl Acetate	ACS Reagent

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Thermometer

• Büchner funnel and filter flask

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for recrystallization or column chromatography

Reaction Procedure

Figure 2: Step-by-step experimental workflow for the nitration of halogenated benzonitriles.

• Preparation of the Nitrating Mixture: In a 100 mL round-bottom flask equipped with a magnetic stir bar and placed in an ice-water bath, carefully and slowly add 25 mL of concentrated sulfuric acid. While stirring, slowly add 10 mL of concentrated nitric acid via a dropping funnel. Ensure the temperature of the mixture is maintained below 10°C throughout the addition.

• Addition of the Halogenated Benzonitrile: In a separate beaker, dissolve 0.05 moles of the halogenated benzonitrile (e.g., 6.05 g of 4-fluorobenzonitrile) in 10 mL of concentrated sulfuric acid. This may require gentle warming. Cool the solution back to room temperature.

• Reaction Execution: Slowly add the halogenated benzonitrile solution dropwise from the dropping funnel to the cold, stirred nitrating mixture. The rate of addition should be controlled to maintain the reaction temperature below 15°C.[9] After the addition is complete, continue stirring the reaction mixture in the ice bath for 30 minutes.

• Reaction Completion: Remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Continue to stir for an additional 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Isolation: Carefully and slowly pour the reaction mixture into a beaker containing 200 g of crushed ice with vigorous stirring.[16] This will quench the reaction and often causes the solid product to precipitate.

• Product Collection: If a solid precipitates, collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with several portions of cold deionized water until the filtrate is neutral to pH paper.[16] Allow the crude product to air-dry.

• Work-up for Oily Products: If the product separates as an oil or does not precipitate, transfer the quenched mixture to a separatory funnel and extract three times with dichloromethane (3 x 50 mL). Combine the organic extracts and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL), and finally with brine (50 mL).[16]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude product.

Purification

The crude product is often a mixture of isomers and may require purification.

• Recrystallization: This is the preferred method for solid products. Ethanol is often a suitable solvent. The choice of solvent is critical: the desired product should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[16]

• Column Chromatography: For oily products or for separating isomers that are difficult to resolve by crystallization, silica gel column chromatography is effective. A common eluent system is a gradient of ethyl acetate in hexanes.[17]

Characterization and Analytical Methods

The identity and purity of the final product must be confirmed using standard analytical techniques.

Technique	Purpose	Expected Observations
Melting Point	Assess purity of solid products.	A sharp, narrow melting point range indicates high purity.
¹H and ¹³C NMR	Confirm structure and isomeric purity.	The chemical shifts and coupling constants of aromatic protons will be indicative of the substitution pattern. The number of signals in the ¹³C NMR will correspond to the number of unique carbon atoms.
Infrared (IR) Spectroscopy	Identify key functional groups.	Strong absorptions are expected for the -C≡N stretch (~2230 cm⁻¹), and asymmetric and symmetric -NO₂ stretches (~1530 cm⁻¹ and ~1350 cm⁻¹, respectively).
Mass Spectrometry (MS)	Determine molecular weight and formula.	The molecular ion peak (M⁺) will confirm the molecular weight of the product.
High-Performance Liquid Chromatography (HPLC)	Determine purity and quantify isomer ratios.	A reversed-phase C18 column with a water/acetonitrile or water/methanol mobile phase is typically effective for separating isomers.[16]

Conclusion

The nitration of halogenated benzonitriles is a powerful synthetic tool for accessing a class of highly functionalized aromatic intermediates. By carefully controlling reaction conditions, particularly temperature, and adhering to stringent safety protocols, researchers can achieve high yields of the desired products. The detailed protocol and mechanistic insights provided in this guide serve as a reliable foundation for professionals in chemical synthesis and drug development, enabling the consistent and safe production of these valuable compounds.

References

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• US Patent 3,984,488A - Dinitration of nitrobenzotrifluoride.

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Application Notes &amp; Protocols: Laboratory Scale Synthesis of Substituted Benzonitriles

Introduction: The Central Role of Benzonitriles in Modern Chemistry

Substituted benzonitriles are not merely organic compounds; they are pivotal building blocks and key intermediates in the landscape of modern chemical and pharmaceutical research.[1][2][3] The nitrile functional group, with its unique electronic properties and versatile reactivity, can be readily transformed into a wide array of other functionalities, including amines, amides, carboxylic acids, and tetrazoles.[4] This versatility makes benzonitriles indispensable in the synthesis of agrochemicals, dyes, and, most notably, pharmaceuticals such as the antineoplastic drug Letrozole and the antidepressant Citalopram.[2]

The efficient and reliable synthesis of these aromatic nitriles is therefore a critical endeavor for researchers in drug development and organic synthesis. The choice of synthetic route is a strategic decision, dictated by factors such as the availability and cost of starting materials, functional group tolerance of the substrate, reaction scalability, and desired yield.[1]

This comprehensive guide provides an in-depth analysis of three cornerstone methodologies for the laboratory-scale synthesis of substituted benzonitriles: the classic Sandmeyer reaction, the robust Rosenmund-von Braun reaction, and modern palladium-catalyzed cyanation. We will delve into the mechanistic underpinnings of each method, provide detailed, field-proven protocols, and offer insights to help researchers select the optimal strategy for their specific synthetic challenges.

CRITICAL SAFETY PROTOCOL: Handling Cyanide Reagents

Trustworthiness & Self-Validation: Before any experimental work commences, a thorough understanding and strict adherence to safety protocols for handling cyanide compounds is non-negotiable. Cyanide (CN⁻) is a highly toxic ion that can be fatal upon inhalation, ingestion, or skin contact.[5][6] It functions by inhibiting cellular respiration.[5]

Core Safety Directives:

• Ventilation is Paramount: All manipulations of solid cyanide salts (e.g., CuCN, NaCN, KCN, Zn(CN)₂) and reactions involving them must be performed in a certified chemical fume hood.[6][7] This prevents the inhalation of toxic dust or the highly toxic and flammable hydrogen cyanide (HCN) gas.[6][8]

• Acid Incompatibility: NEVER allow cyanide salts or their solutions to come into contact with acids. Acids react rapidly with cyanides to liberate lethal HCN gas.[8][9] All cyanide-containing waste must be kept separate from other waste streams and maintained at a basic pH (>10).[6][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, splash goggles, and chemical-resistant gloves (nitrile, neoprene, or PVC are recommended).[5][9] Consider double-gloving for added protection.[6]

• Work Practices: Never work alone when handling cyanides.[5][7] Ensure a colleague is aware of the procedure and is within sight or hearing distance. Weigh solids within the fume hood or by taring a sealed container, adding the powder in the hood, and re-sealing before moving to a balance.[6]

• Waste Disposal: All cyanide-contaminated materials (glassware, gloves, solid waste, solutions) must be disposed of as hazardous waste according to institutional guidelines.[6][7] Liquid waste should be collected in a clearly labeled, sealed, and compatible (e.g., plastic) container and kept basic (pH >10).[8] Quenching reactions and washing glassware should be done with a basic solution, such as a 10% bleach solution with pH adjusted to >10, with the rinsate collected as hazardous waste.[8]

Method 1: The Sandmeyer Reaction

The Sandmeyer reaction, discovered by Traugott Sandmeyer in 1884, is a venerable and powerful method for converting a primary aromatic amine into a wide range of functional groups, including the nitrile group.[10][11] The reaction proceeds via the formation of an aryl diazonium salt intermediate, which is then displaced by a cyanide nucleophile, catalyzed by a copper(I) salt.[12][13][14]

Expertise & Experience: The Reaction Mechanism

The Sandmeyer reaction is a classic example of a radical-nucleophilic aromatic substitution (SRNAr).[10] The mechanism involves two primary stages:

• Diazotization: The primary aromatic amine is treated with nitrous acid (HNO₂), typically generated in situ from sodium nitrite (NaNO₂) and a strong acid (e.g., HCl, H₂SO₄) at low temperatures (0–5 °C). This converts the amino group into a highly reactive diazonium salt (-N₂⁺), which is an excellent leaving group.[13][15] The low temperature is critical to prevent the premature decomposition of the unstable diazonium salt.

• Cyanide Displacement: The diazonium salt is then added to a solution of copper(I) cyanide (CuCN). A single-electron transfer from the copper(I) catalyst to the diazonium salt occurs, generating an aryl radical and releasing nitrogen gas (N₂).[10][12] This aryl radical then reacts with the copper(II) species to form the desired benzonitrile and regenerate the copper(I) catalyst.[12]

Caption: General workflow for the Sandmeyer cyanation reaction.

Protocol: Synthesis of 4-Nitrobenzonitrile from 4-Nitroaniline

This protocol is adapted from established procedures and demonstrates a high-yielding synthesis.[1]

Materials:

• 4-Nitroaniline (1.38 g, 10 mmol)

• Concentrated Hydrochloric Acid (HCl, 3 mL)

• Sodium Nitrite (NaNO₂, 0.76 g, 11 mmol)

• Copper(I) Cyanide (CuCN, 1.08 g, 12 mmol)

• Potassium Cyanide (KCN, 1.56 g, 24 mmol) - EXTREME CAUTION

• Dichloromethane (DCM)

• Deionized Water

• Ice

Procedure:

Part A: Diazotization

• In a 100 mL beaker, dissolve 4-nitroaniline (1.38 g) in a mixture of concentrated HCl (3 mL) and water (5 mL). Gentle heating may be required to achieve dissolution.

• Cool the resulting solution to 0–5 °C in an ice-salt bath. It is crucial to maintain this temperature range to ensure the stability of the diazonium salt.

• In a separate beaker, prepare a solution of sodium nitrite (0.76 g) in water (3 mL).

• Add the sodium nitrite solution dropwise to the cooled aniline solution over 10-15 minutes, ensuring the temperature does not rise above 5 °C. Constant stirring is essential.

• After the addition is complete, stir the mixture for an additional 30 minutes in the ice bath. The formation of the diazonium salt is now complete. Keep this solution cold for the next step.

Part B: Cyanation

• IN A FUME HOOD , in a 250 mL flask equipped with a stir bar, dissolve copper(I) cyanide (1.08 g) and potassium cyanide (1.56 g) in water (10 mL). Causality: Potassium cyanide is added to form the soluble tetracyanocuprate(I) complex [Cu(CN)₄]³⁻, which is the active cyanating agent.

• Gently warm this cyanide solution to 60–70 °C on a stirrer hotplate.

• Slowly and carefully add the cold diazonium salt solution from Part A to the warm cyanide solution. Vigorous evolution of nitrogen gas will be observed. Control the rate of addition to manage the effervescence.

• Once the addition is complete, continue to stir the mixture at 60–70 °C for 1 hour to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature.

Part C: Work-up and Purification

• Transfer the cooled reaction mixture to a separatory funnel and extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-nitrobenzonitrile.

Data Presentation: Sandmeyer Reaction Yields

Starting Material (Substituted Aniline)	Product (Substituted Benzonitrile)	Yield (%)	Reference
4-Nitroaniline	4-Nitrobenzonitrile	93%	[1]
2-Methylaniline	2-Methylbenzonitrile	85%	[1]
4-Bromoaniline	4-Bromobenzonitrile	75%	[1]
2-Chloroaniline	2-Chlorobenzonitrile	68%	[1]
4-Methoxyaniline	4-Methoxybenzonitrile	52%	[1]

Method 2: The Rosenmund-von Braun Reaction

The Rosenmund-von Braun reaction is a direct method for the synthesis of aryl nitriles from aryl halides using copper(I) cyanide.[16][17] Historically, this reaction required harsh conditions, such as high temperatures (up to 200 °C) and polar, high-boiling solvents like DMF or pyridine, which limited its compatibility with sensitive functional groups.[4][18]

Expertise & Experience: Mechanism and Modern Improvements

The precise mechanism can be complex, but it is thought to involve the oxidative addition of the aryl halide to a copper(I) species, forming a transient Cu(III) intermediate.[18] This is followed by reductive elimination to yield the aryl nitrile and regenerate the active copper catalyst.[18]

A significant advancement in this methodology has been the development of milder reaction conditions. The use of additives like L-proline has been shown to promote the reaction at significantly lower temperatures (80–120 °C), broadening the substrate scope and improving functional group tolerance.[4]

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Derivatization of 2-Chloro-5-fluoro-4-nitrobenzonitrile for biological screening

Anwendungs- und Protokollleitfaden

Thema: Derivatisierung von 2-Chlor-5-fluor-4-nitrobenzonitril für das biologische Screening

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung

Zusammenfassung

2-Chlor-5-fluor-4-nitrobenzonitril ist ein hochfunktionalisiertes und vielseitiges Ausgangsmaterial für die medizinische Chemie. Seine elektronendefiziente aromatische Struktur, die durch Nitro- und Cyano-Gruppen aktiviert wird, macht es zu einem idealen Substrat für die nukleophile aromatische Substitution (SNAr). Dieser Leitfaden bietet einen detaillierten Einblick in die chemischen Prinzipien und praktischen Protokolle zur Derivatisierung dieses Moleküls, um vielfältige Substanzbibliotheken für das biologische Screening zu erstellen. Wir erläutern die Kausalität hinter experimentellen Entscheidungen, stellen validierte Protokolle zur Verfügung und skizzieren einen Arbeitsablauf für die anschließende biologische Evaluierung.

Einführung: Ein vielseitiges Gerüst für die Wirkstoffforschung

Die Benzonitril-Einheit ist ein etabliertes Pharmakophor in der modernen Wirkstoffentwicklung.[1][2] Ihre metabolische Stabilität, ihre Fähigkeit zur Bildung von Wasserstoffbrückenbindungen und ihre Rolle als Bioisoster für andere funktionelle Gruppen machen sie zu einem wertvollen Baustein.[3] Das Molekül 2-Chlor-5-fluor-4-nitrobenzonitril dient als besonders attraktives Ausgangsmaterial, da es mehrere Angriffspunkte für die chemische Modifikation bietet. Die strategische Anordnung von elektronenziehenden Gruppen (Nitro und Cyano) aktiviert den Benzolring stark für nukleophile Angriffe, was eine kontrollierte und effiziente Funktionalisierung ermöglicht.[4][5] Solche Derivate haben Potenzial in verschiedenen therapeutischen Bereichen, einschließlich Onkologie und Infektionskrankheiten.[6][][8]

Chemische Grundlagen der Derivatisierung: Die SNAr-Reaktion

Die primäre Methode zur Derivatisierung von 2-Chlor-5-fluor-4-nitrobenzonitril ist die nukleophile aromatische Substitution (SNAr) .[9][10] Im Gegensatz zur elektrophilen Substitution, die für elektronenreiche Aromaten typisch ist, findet die SNAr-Reaktion an elektronenarmen Ringen statt.[5]

Mechanistische Einblicke: Der SNAr-Mechanismus verläuft über einen zweistufigen Additions-Eliminierungs-Prozess:[11]

• Addition des Nukleophils: Ein Nukleophil (z. B. ein Amin, Thiol oder Alkohol) greift das Kohlenstoffatom an, das die Abgangsgruppe (in diesem Fall Chlor) trägt. Dies führt zur Bildung eines resonanzstabilisierten, negativ geladenen Zwischenprodukts, das als Meisenheimer-Komplex bekannt ist.[12][13]

• Eliminierung der Abgangsgruppe: Die Aromatizität des Rings wird durch die Abspaltung des Chlorid-Ions wiederhergestellt, wodurch das substituierte Produkt entsteht.

Die elektronenziehenden Nitro- (in ortho-Position) und Cyano-Gruppen (in para-Position) sind entscheidend, da sie die negative Ladung im Meisenheimer-Komplex durch Resonanz delokalisieren und so die Übergangszustände stabilisieren.[10][11] Das Chloratom in Position 2 ist aufgrund der starken Aktivierung durch die benachbarte Nitrogruppe die reaktivste Position für die Substitution, deutlich reaktiver als das Fluoratom in Position 5, das sich in meta-Position zur Nitrogruppe befindet.

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Technical Notes & Optimization

Purification techniques for crude 2-Chloro-5-fluoro-4-nitrobenzonitrile

Welcome to the Technical Support Center for the purification of 2-Chloro-5-fluoro-4-nitrobenzonitrile . As a Senior Application Scientist, I have designed this guide to move beyond standard procedural lists. Working with highly electron-deficient poly-substituted aromatics requires a deep understanding of their reactivity. This document provides the mechanistic reasoning behind every experimental choice, ensuring your purification workflows are both robust and reproducible.

Part 1: Physicochemical & Reactivity Profiling

Before selecting a purification strategy, we must understand the inherent vulnerabilities of the target molecule. 2-Chloro-5-fluoro-4-nitrobenzonitrile features a benzene ring heavily deactivated by multiple electron-withdrawing groups (–NO₂, –CN, –F, –Cl). This extreme electron deficiency makes the halogen positions—particularly the fluorine at C5, which is ortho to the nitro group—highly susceptible to Nucleophilic Aromatic Substitution (S_NAr)[1].

Table 1: Quantitative Data and Reactivity Profile

Parameter	Specification / Data
Chemical Name	2-Chloro-5-fluoro-4-nitrobenzonitrile
CAS Number	1273585-09-3[2]
Molecular Formula	C₇H₂ClFN₂O₂[2]
Molecular Weight	200.55 g/mol [2]
Structural Sensitivities	Highly electrophilic; prone to S_NAr at C5 (Fluoro) and C2 (Chloro)[1].
Recommended Solvents	Hexanes, Heptane, Toluene, Ethyl Acetate, Dichloromethane (DCM).
Incompatible Solvents	Methanol, Ethanol, Isopropanol, Amines, Basic aqueous solutions.

Part 2: Diagnostic Troubleshooting & FAQs

Q1: Why does my product degrade or show multiple new spots on TLC when I attempt recrystallization from hot ethanol? A: This is a classic case of solvent-induced degradation via Nucleophilic Aromatic Substitution (S_NAr). The fluorine atom at C5 is highly activated by the adjacent ortho-nitro group, which stabilizes the negative charge of the intermediate Meisenheimer complex[1]. Heating the compound in a protic, nucleophilic solvent like ethanol—especially if trace basic impurities are present from the crude synthesis—drives the displacement of the fluorine atom, yielding ethoxy-byproducts. To prevent this, strictly avoid alcohols and use non-nucleophilic binary systems like Toluene/Heptane.

Q2: My crude mixture contains significant amounts of regioisomers (e.g., 2-chloro-4-fluoro-5-nitrobenzonitrile) from the nitration step. Can I separate these via recrystallization? A: No. Regioisomers of poly-halogenated nitrobenzonitriles possess nearly identical crystal lattice energies and solubility profiles. Attempting to recrystallize a mixture with >5% isomer content will typically result in co-crystallization, depressing the melting point and failing to improve purity[3]. You must perform silica gel column chromatography to exploit the subtle differences in their dipole moments and silica-binding affinities before attempting a final polish recrystallization[4].

Q3: During column chromatography, I experience severe streaking and poor recovery. What is causing this? A: Streaking of electron-deficient aromatics often occurs when the compound is wet-loaded using a polar solvent (like DMF or DCM) that disrupts the local equilibrium on the silica gel. Furthermore, if the silica gel is slightly basic, it can catalyze on-column degradation. The solution is to use dry loading : pre-adsorb the crude mixture onto a small amount of silica gel or Celite, evaporate the solvent completely, and load it as a dry powder onto the top of the column.

Part 3: Mechanistic & Workflow Visualizations

To conceptualize the purification strategy and the chemical risks involved, refer to the following logical workflows.

Figure 1: Decision workflow for selecting the optimal purification strategy based on crude impurity profiling.

Figure 2: Mechanistic pathway of S_NAr leading to target degradation in protic/nucleophilic media.

Part 4: Validated Experimental Protocols

Every protocol described here is designed as a self-validating system, meaning built-in checkpoints will confirm if the step is proceeding correctly.

Protocol A: Silica Gel Column Chromatography (For Isomer Separation)

Use this protocol when the crude material contains significant regioisomers or unreacted starting materials[4].

• Dry Loading Preparation: Dissolve the crude 2-Chloro-5-fluoro-4-nitrobenzonitrile in a minimal amount of Ethyl Acetate (EtOAc). Add dry silica gel (approximately 2-3 times the mass of the crude product). Evaporate the solvent completely under reduced pressure until a free-flowing powder is obtained. Causality: This prevents polar solvent interference during elution, ensuring sharp band separation.

• Column Packing: Slurry-pack a chromatography column using 230-400 mesh silica gel in 100% Hexanes. Ensure the column bed is flat and free of air bubbles.

• Sample Application: Carefully pour the dry-loaded silica powder evenly onto the top of the column bed. Cap with a 1 cm layer of clean sea sand to prevent bed disruption.

• Gradient Elution:

  • Begin elution with 100% Hexanes (2 column volumes) to flush out non-polar impurities.

  • Gradually increase polarity to 5% EtOAc in Hexanes, then 10% EtOAc in Hexanes.

  • Self-Validation Checkpoint: Monitor fractions via TLC (UV active at 254 nm). The target compound typically elutes between 10-15% EtOAc. Regioisomers will elute closely; collect in small volumes (e.g., 20 mL fractions) to prevent cross-contamination.

• Isolation: Pool the pure fractions and concentrate under reduced pressure at a bath temperature strictly below 40°C to prevent thermal degradation.

Protocol B: Anti-Solvent Recrystallization (For Scale-up & Polishing)

Use this protocol for large-scale purification when isomer content is <5%[3].

• Dissolution: Transfer the crude solid to a round-bottom flask equipped with a reflux condenser. Add Toluene (approx. 3-5 mL per gram of crude). Heat the suspension gently to 80°C with stirring until complete dissolution occurs. Causality: Toluene is chosen because it is non-nucleophilic, completely eliminating the risk of S_NAr degradation at elevated temperatures.

• Hot Filtration (Optional but Recommended): If insoluble particulates (e.g., inorganic salts from previous steps) remain, rapidly filter the hot solution through a pre-warmed sintered glass funnel.

• Anti-Solvent Addition: Return the clear filtrate to the heat source. Slowly add Heptane (anti-solvent) dropwise until the solution becomes faintly cloudy (the cloud point). Add just enough Toluene (1-2 drops) to clear the solution again.

• Controlled Crystallization: Remove the flask from the heat source. Allow it to cool to room temperature slowly over 2-3 hours without disturbance. Self-Validation Checkpoint: You should observe the formation of distinct, well-defined crystals. If an oil forms ("oiling out"), the cooling was too rapid or the impurity load is too high; reheat to redissolve and add slightly more Toluene.

• Harvesting: Once at room temperature, chill the flask in an ice-water bath (0-5°C) for 30 minutes to maximize yield. Filter the crystals under vacuum and wash the filter cake with ice-cold Heptane. Dry under high vacuum.

Part 5: References

• Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations Source: Organic Letters (ACS Publications) URL:[Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Recrystallization of 2-Chloro-5-fluoro-4-nitrobenzonitrile

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 2-Chloro-5-fluoro-4-nitrobenzonitrile via recrystallization. The following sections offer troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to ensure the successful isolation of a high-purity product. This compound is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals, making its purity paramount for downstream applications.[1]

Troubleshooting and Optimization

Recrystallization is a powerful purification technique, but its success hinges on the careful selection of solvents and precise execution. This section addresses common issues encountered during the recrystallization of 2-Chloro-5-fluoro-4-nitrobenzonitrile in a question-and-answer format.

Question 1: My compound won't dissolve in the hot solvent. What should I do?

Answer: This is a common issue that typically points to an inappropriate solvent or insufficient volume.

• Causality: For recrystallization to work, the solute should have high solubility in the chosen solvent at its boiling point and low solubility at cooler temperatures.[2] If the compound fails to dissolve, the solvent is likely too non-polar or is being used in an insufficient quantity.

• Troubleshooting Steps:

  • Increase Solvent Volume: Add the solvent in small increments to the heated mixture. Be cautious not to add too much, as this will reduce your final yield.

  • Verify Temperature: Ensure your solvent is at or near its boiling point.

  • Switch Solvents: If the compound remains insoluble even with a significant amount of hot solvent, the solvent is likely unsuitable. Based on the purification of structurally similar compounds like 2-fluoro-4-nitrobenzonitrile and 2-chloro-4-nitrobenzonitrile, solvents such as Toluene or Methanol are excellent starting points.[3][4] Toluene, being an aromatic hydrocarbon, is effective for dissolving aromatic compounds, while alcohols like methanol offer a more polar alternative.

Question 2: No crystals are forming even after the solution has cooled to room temperature. How can I induce crystallization?

Answer: The absence of crystal formation indicates that the solution is not supersaturated. This usually happens when too much solvent was used initially.

• Causality: Crystallization requires a supersaturated solution, where the concentration of the solute is higher than its equilibrium solubility at a given temperature. Slow cooling allows for the formation of a pure, ordered crystal lattice.[2]

• Troubleshooting Steps:

  • Induce Nucleation: Gently scratch the inside of the flask with a glass rod just below the solvent line. The microscopic scratches on the glass provide nucleation sites for crystal growth.

  • Seed the Solution: If you have a small crystal of pure 2-Chloro-5-fluoro-4-nitrobenzonitrile, add it to the solution. This "seed crystal" acts as a template for further crystallization.

  • Reduce Solvent Volume: Gently heat the solution to evaporate a portion of the solvent. Allow it to cool slowly again. Be careful not to evaporate too much, which could cause the compound to precipitate out too quickly with impurities.

  • Deep Cooling: Place the flask in an ice-water bath to further decrease the compound's solubility and promote crystallization.

Question 3: My compound has "oiled out," forming a liquid layer instead of solid crystals. What went wrong?

Answer: "Oiling out" occurs when the solute separates from the solution as a supercooled liquid above its melting point or due to high impurity levels depressing the melting point.

• Causality: This phenomenon is common when the boiling point of the recrystallization solvent is higher than the melting point of the solute. The solid melts in the hot solvent instead of dissolving.

• Troubleshooting Steps:

  • Re-dissolve and Dilute: Heat the solution until the oil fully dissolves. Add a small amount of additional hot solvent to prevent immediate re-separation upon cooling.

  • Ensure Slow Cooling: Allow the flask to cool very slowly. An insulated container can help moderate the cooling rate, providing more time for an ordered crystal lattice to form.

  • Change Solvents: If the problem persists, select a solvent with a lower boiling point.

  • Utilize a Two-Solvent System: A two-solvent (or mixed-solvent) system can be highly effective. Dissolve the compound in a minimum amount of a "good" hot solvent (in which it is very soluble) and then slowly add a "poor" or "anti-solvent" (in which it is insoluble) until the solution becomes turbid.[5] For this compound, an ethanol/water or methanol/petroleum ether system could be effective.[6]

Question 4: My final product is still colored, or the purity has not improved significantly. What can I do?

Answer: This indicates that the chosen solvent is not effective at leaving the impurities behind in the solution or that the impurity has solubility characteristics very similar to the product.

• Causality: The principle of recrystallization relies on the impurities being either much more soluble in the solvent (remaining in the mother liquor) or much less soluble (removed during hot filtration) than the desired compound.

• Troubleshooting Steps:

  • Perform a Second Recrystallization: Repeating the process can often significantly improve purity.

  • Use Activated Charcoal: If the impurity is a colored organic molecule, it can often be removed with activated charcoal. Add a very small amount (spatula tip) of charcoal to the hot, dissolved solution and swirl for a few minutes. Remove the charcoal by hot filtration through a fluted filter paper or a small pad of Celite. Caution: Using too much charcoal will adsorb your product and drastically reduce the yield.[7]

  • Explore Different Solvents: The impurity may have different solubility in another solvent. Experiment with alternative solvents to find one that effectively separates the product from the contaminant.

Recrystallization Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common recrystallization issues.

Caption: A decision-making workflow for troubleshooting recrystallization.

Frequently Asked Questions (FAQs)

• Q1: What are the key safety precautions for handling 2-Chloro-5-fluoro-4-nitrobenzonitrile?

  • A1: This compound is classified as harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[8][9] Always handle this chemical in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid creating dust.[8] Store the compound in a dry, cool, and well-ventilated place away from strong oxidizing agents.[8][10]

• Q2: Which single solvent is the best starting point for this recrystallization?

  • A2: Based on protocols for analogous compounds, Toluene is a highly recommended starting solvent.[3] Its aromatic nature makes it suitable for dissolving the benzonitrile core, and the difference in solubility at hot versus cold temperatures is often ideal for recrystallization of such molecules. Alternatively, alcohols like Methanol or Ethanol can be effective.

• Q3: How do I choose a solvent pair for a two-solvent recrystallization?

  • A3: The ideal pair consists of two miscible solvents. One solvent should dissolve 2-Chloro-5-fluoro-4-nitrobenzonitrile readily when hot (the "good" solvent), while the other should dissolve it poorly, even when hot (the "poor" or "anti-solvent").[5] A good strategy is to dissolve the crude product in a minimal amount of the boiling "good" solvent, then add the "poor" solvent dropwise until a persistent cloudiness appears, and then re-heat to clarify before cooling.

Data Presentation: Potential Solvent Properties

The choice of solvent is the most critical factor in a successful recrystallization. The table below lists potential solvents and their relevant physical properties.

Solvent	Boiling Point (°C)	Freezing Point (°C)	Suitability Notes
Toluene	110.6	-93	Primary Choice. Good for dissolving aromatic compounds when hot, with significantly lower solubility when cold.[11][12]
Methanol	64.7	-97.6	Good Alternative. A polar protic solvent that can be effective. May require a co-solvent like water or petroleum ether for optimal results.[4]
Ethanol	78.5	-114.1	Similar to methanol, a good candidate for single or two-solvent systems (e.g., with water).[12]
Ethyl Acetate	77.1	-83.6	A moderately polar solvent that is often effective for a wide range of compounds.[11]
Heptane	98.4	-90.6	Anti-Solvent. A non-polar solvent where the compound is likely to have low solubility. Useful as an anti-solvent in a two-solvent system.[11]
Water	100	0	Anti-Solvent. The compound is expected to be insoluble in water. Useful as an anti-solvent with a miscible organic solvent like ethanol or methanol.

Experimental Protocols

Safety Precaution: All procedures must be conducted in a certified chemical fume hood while wearing appropriate PPE.

Protocol 1: Single-Solvent Recrystallization from Toluene

This protocol is adapted from established methods for similar aromatic nitriles.[3]

• Dissolution: Place the crude 2-Chloro-5-fluoro-4-nitrobenzonitrile in an Erlenmeyer flask of appropriate size. Add a magnetic stir bar. Add a small volume of toluene and, while stirring, heat the mixture to a gentle boil on a hot plate.

• Saturation: Continue adding toluene in small portions until the solid has just completely dissolved. Note the total volume of solvent used.

• (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a minimal amount of activated charcoal. Re-heat to boiling for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step removes insoluble impurities (and charcoal, if used). Pre-warming the funnel and flask prevents premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature.

• Cooling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals in the funnel with a small amount of ice-cold toluene to rinse away any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove all residual solvent. Determine the melting point and yield of the purified product.

Caption: Experimental workflow for single-solvent recrystallization.

Protocol 2: Two-Solvent Recrystallization (Ethanol and Water)

This protocol is a general method for when a single solvent is not ideal.[5][6]

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2-Chloro-5-fluoro-4-nitrobenzonitrile in the minimum amount of boiling ethanol required for complete dissolution.

• Induce Saturation: While keeping the solution hot, add deionized water (the anti-solvent) dropwise until you observe a faint, persistent turbidity.

• Clarification: Add a drop or two of hot ethanol to re-dissolve the precipitate and make the solution clear again.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Cooling: Place the flask in an ice-water bath for at least 30 minutes to complete the crystallization process.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of a cold ethanol/water mixture (in approximately the same ratio as the final recrystallization mixture).

• Drying: Dry the purified product under vacuum.

Caption: Experimental workflow for two-solvent recrystallization.

References

• MySkinRecipes. (n.d.). 2-Chloro-4-fluoro-5-nitrobenzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-4-fluoro-5-nitrobenzoic Acid. Retrieved from [Link]

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Google Patents. (2003). CN101648890A - Synthesis method of 2-fluoro-4-nitrobenzonitrile.

• PrepChem.com. (n.d.). Synthesis of 2-chloro-4-nitrobenzonitrile. Retrieved from [Link]

• Reddit. (2019). Recrystallization with two solvents. Retrieved from [Link]

• WIPO Patentscope. (2024). WO/2024/047648 PREPARATION OF 2-CHLORO-4-FLUORO-5-NITROBENZOIC ACID. Retrieved from [Link]

• Patsnap. (2019). Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. Retrieved from [Link]

• PubChemLite. (n.d.). 2-chloro-5-nitrobenzonitrile (C7H3ClN2O2). Retrieved from [Link]

• James Ashenhurst. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

Sources

• 1. 2-Chloro-4-fluoro-5-nitrobenzonitrile [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. CN101648890A - Synthesis method of 2-fluoro-4-nitrobenzonitrile - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. fishersci.com [fishersci.com]
• 9. 2-Chloro-4-fluoro-5-nitrobenzonitrile | 183325-39-5 [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]
• 11. www1.chem.umn.edu [www1.chem.umn.edu]
• 12. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Synthesis of 2-Chloro-5-fluoro-4-nitrobenzonitrile

Welcome to our dedicated technical support guide for the synthesis of 2-Chloro-5-fluoro-4-nitrobenzonitrile. This resource is designed for researchers, medicinal chemists, and process development scientists who are looking to optimize this synthesis and troubleshoot common issues, particularly those leading to low yields. As a key intermediate in the development of pharmaceuticals and agrochemicals, achieving a high yield and purity of this compound is often critical.[1] This guide provides in-depth, field-proven insights to help you navigate the challenges of this synthetic transformation.

Troubleshooting Guide: Overcoming Low Yields and Impurities

This section addresses specific problems you may encounter during the synthesis of 2-Chloro-5-fluoro-4-nitrobenzonitrile. The primary route to this compound is through the nitration of 2-chloro-5-fluorobenzonitrile, a classic example of an electrophilic aromatic substitution reaction.

Question 1: My yield of 2-Chloro-5-fluoro-4-nitrobenzonitrile is consistently low. What are the most likely causes?

Low yields in this nitration reaction can often be attributed to several factors, ranging from reaction conditions to work-up procedures. Here are the primary areas to investigate:

• Incomplete Reaction: The nitration may not be proceeding to completion. This can be due to insufficient nitrating agent, suboptimal reaction time, or inadequate temperature control. It is crucial to monitor the reaction progress using an appropriate analytical technique such as TLC, GC, or HPLC to ensure the full consumption of the starting material before quenching the reaction.[2][3]

• Suboptimal Reaction Temperature: Temperature control is critical in nitration reactions.[2] While higher temperatures can increase the reaction rate, they can also lead to the formation of unwanted byproducts and decomposition of the desired product.[2][4] For the nitration of many aromatic compounds, maintaining a low temperature, often between 0°C and 10°C, is preferred to minimize side reactions and enhance the regioselectivity.[5][6]

• Formation of Isomeric Byproducts: The nitration of 2-chloro-5-fluorobenzonitrile can potentially lead to the formation of other nitro isomers. The directing effects of the substituents on the aromatic ring (chloro, fluoro, and cyano groups) will influence the position of the incoming nitro group. While the desired product is the 4-nitro isomer, the formation of other isomers can significantly reduce the yield of the target molecule.[2][7]

• Product Loss During Work-up and Purification: Significant amounts of the product can be lost during the extraction and purification steps.[2][8] It is important to optimize the work-up procedure, including the choice of extraction solvent and the pH of the aqueous phase, to minimize the solubility of the product in the aqueous layer.[8]

Question 2: I am observing significant amounts of an unknown impurity in my final product. What could it be and how can I prevent its formation?

The most common impurity in this reaction is likely an isomeric form of the desired product. Given the starting material, 2-chloro-5-fluorobenzonitrile, the primary isomers that could form are 2-chloro-5-fluoro-6-nitrobenzonitrile and 2-chloro-5-fluoro-3-nitrobenzonitrile.

Minimizing Isomer Formation:

• Control of Reaction Temperature: Lower reaction temperatures generally favor the formation of the thermodynamically more stable para-nitro isomer over other isomers.[2]

• Slow Addition of Nitrating Agent: The nitrating agent should be added slowly and dropwise to the solution of the starting material to maintain a low localized concentration and better control the reaction exotherm.[2]

• Efficient Mixing: Vigorous stirring is essential to ensure a homogeneous reaction mixture and uniform temperature distribution, which can help to suppress the formation of undesired isomers.[2]

Another potential impurity is the hydrolysis of the nitrile group to a carboxylic acid, forming 2-chloro-5-fluoro-4-nitrobenzoic acid, especially if the work-up conditions are too harsh (e.g., prolonged exposure to strong acid or base).[3]

Question 3: What are the recommended reaction conditions for the nitration of 2-chloro-5-fluorobenzonitrile?

While specific conditions should be optimized for your particular setup, a general protocol for the nitration of similar compounds can be adapted.

Parameter	Recommended Condition	Rationale
Starting Material	2-chloro-5-fluorobenzonitrile	The precursor for the desired product.
Nitrating Agent	A mixture of concentrated nitric acid and concentrated sulfuric acid	A standard and effective nitrating mixture for aromatic compounds. Fuming nitric acid can also be used.[9][10]
Reaction Temperature	0-10°C	To minimize the formation of byproducts and control the exothermic nature of the reaction.[5][11]
Reaction Time	1-4 hours	Should be monitored by TLC, GC, or HPLC to ensure completion.[2][9]
Work-up	Quenching the reaction mixture on ice, followed by extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).	To precipitate the product and separate it from the acidic aqueous phase.[8][11]
Purification	Recrystallization from a suitable solvent (e.g., ethanol, methanol) or column chromatography.	To remove impurities and isolate the pure product.[8][12]

Experimental Protocol: A Representative Synthesis

The following is a representative protocol adapted from procedures for similar nitrations.

• Preparation of the Nitrating Mixture: In a flask equipped with a stirrer and cooled in an ice-salt bath, slowly add concentrated nitric acid to concentrated sulfuric acid while maintaining the temperature below 10°C.

• Nitration Reaction: Dissolve 2-chloro-5-fluorobenzonitrile in a suitable solvent (if necessary) and cool the solution to 0-5°C. Slowly add the pre-cooled nitrating mixture dropwise to the solution, ensuring the temperature does not exceed 10°C.

• Reaction Monitoring: Stir the reaction mixture at 0-10°C and monitor its progress by TLC or HPLC until the starting material is consumed.

• Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. The solid product should precipitate.

• Isolation and Purification: Collect the solid by filtration and wash it with cold water until the washings are neutral. The crude product can then be purified by recrystallization from a suitable solvent like ethanol.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the nitration of 2-chloro-5-fluorobenzonitrile?

The nitration of 2-chloro-5-fluorobenzonitrile proceeds through a classic electrophilic aromatic substitution (SNAr) mechanism. The key steps are:

• Formation of the Nitronium Ion: Nitric acid reacts with sulfuric acid to generate the highly electrophilic nitronium ion (NO₂⁺).

• Nucleophilic Attack: The electron-rich aromatic ring of 2-chloro-5-fluorobenzonitrile attacks the nitronium ion. This step is typically the rate-determining step. The presence of electron-withdrawing groups like -CN, -Cl, and -F deactivates the ring towards electrophilic attack, but the substitution still occurs, primarily at the position directed by these groups.

• Formation of the Meisenheimer Complex: The attack of the nitronium ion leads to the formation of a resonance-stabilized carbocation intermediate known as a Meisenheimer complex or sigma complex.[13][14]

• Deprotonation and Aromatization: A base (typically HSO₄⁻) removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the final product.

dot graph ER_Diagram { graph [rankdir="LR", splines=ortho, label="Figure 1: Mechanism of Nitration", labelloc=t, fontsize=14]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

} DOT Figure 1: Mechanism of Nitration

Q2: How do the substituents on the ring direct the incoming nitro group?

The chloro, fluoro, and cyano groups are all electron-withdrawing and generally act as deactivating groups for electrophilic aromatic substitution. They are also ortho, para-directing (for halogens) or meta-directing (for the cyano group). The final position of the nitro group is a result of the combined directing effects of all three substituents. The nitro group adds to the 4-position, which is para to the fluorine and ortho to the chlorine.

Q3: Can I use other nitrating agents?

Yes, other nitrating agents can be used, but they may require different reaction conditions. Some alternatives include:

• Fuming Nitric Acid: A stronger nitrating agent that may allow for lower reaction temperatures or shorter reaction times.[9]

• Nitronium Tetrafluoroborate (NO₂BF₄): A powerful nitrating agent that can be used in organic solvents, but it is more expensive.

The choice of nitrating agent will depend on the desired reactivity, selectivity, and cost considerations.

Q4: What are the key safety precautions I should take during this synthesis?

• Handling of Acids: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves. Work in a well-ventilated fume hood.

• Exothermic Reaction: The nitration reaction is highly exothermic. Ensure that the reaction vessel is properly cooled and that the addition of the nitrating agent is done slowly to maintain control over the temperature.

• Quenching: Quenching the reaction mixture with water should be done carefully and slowly, as the dilution of strong acids generates a significant amount of heat.

dot graph TD { A[Start: Low Yield] --> B{Check for Starting Material in Product}; B -- Yes --> C[Incomplete Reaction]; B -- No --> D{Analyze Byproducts};

} DOT Figure 2: Troubleshooting Decision Tree for Low Yields

References

• CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid. (URL not available)
• A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 Nitrobenzoate Deriv
• Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. (URL not available)

• Synthesis of 2-chloro-4-nitrobenzonitrile - PrepChem.com. [Link]

• WO/2022/201155 PREPARATION OF 2-CHLORO-4-FLUORO-5-NITROBENZOIC ACID. (URL not available)
• WO/2024/047648 PREPARATION OF 2-CHLORO-4-FLUORO-5-NITROBENZOIC ACID - WIPO P
• A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid. (URL not available)

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. [Link]

• Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate - YouTube. [Link]

• CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid. (URL not available)

• The preparation of 2-Fluoro-5-nitrobenzonitrile and the proton magnetic resonance spectra of some compounds containing the N-(2-Cyano-4-nitrophenyl) group - ResearchGate. [Link]

• Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool - Juniper Publishers. [Link]

• US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google P

• 2-Chloro-4-fluoro-5-nitrobenzonitrile - MySkinRecipes. [Link]

• 2 - Organic Syntheses Procedure. [Link]

• 2-Chloro-4-fluoro-5-nitrobenzonitrile | 183325-39-5. (URL not available)
• Influence of chloro substituent on mesomorphism of unsymmetrical achiral four-ring bent-core compounds: synthesis and characteri - The Royal Society of Chemistry. (URL not available)

• The nitration of 2, 5-dichlorobenzenesulfonic acid - Digital Commons @ NJIT. [Link]

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• 1. 2-Chloro-4-fluoro-5-nitrobenzonitrile [myskinrecipes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 5. CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 6. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]
• 7. guidechem.com [guidechem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 10. CN114105772A - A kind of synthetic method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 11. Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene - Eureka | Patsnap [eureka.patsnap.com]
• 12. prepchem.com [prepchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Managing Exothermic Nitration of Benzonitriles

Welcome to the Advanced Process Chemistry Support Portal. This guide is specifically engineered for researchers, process scientists, and drug development professionals dealing with the thermal and kinetic challenges of nitrating deactivated aromatic systems.

Core Knowledge Base: The Causality of the Exotherm

The nitration of benzonitrile is notoriously difficult and hazardous. The cyano group (–C≡N) is strongly electron-withdrawing via both inductive and resonance effects, severely deactivating the benzene ring toward electrophilic aromatic substitution (EAS).

The Mechanistic Dilemma: Because the ring is deactivated, the reaction requires highly aggressive nitrating agents (e.g., concentrated mixed acid or fuming nitric acid) and elevated activation energies to force the formation of the intermediate sigma complex[1]. However, once the nitronium ion ( NO2+​ ) successfully attacks the ring, the subsequent deprotonation and rearomatization steps release a massive amount of reaction enthalpy.

In a conventional batch reactor, the macroscopic volume severely limits the rate of heat dissipation. This causes adiabatic temperature rises that can easily exceed the Maximum Temperature of the Synthesis Reaction (MTSR)[2]. If the heat generation rate outpaces the cooling capacity, the reaction kinetics accelerate exponentially (following Arrhenius principles), culminating in a catastrophic thermal runaway.

Reaction pathways highlighting thermal risks and causality during benzonitrile nitration.

Diagnostic FAQs & Troubleshooting

Q1: I am experiencing sudden, uncontrollable temperature spikes during mixed-acid dosing. How do I mitigate this? Causality: In batch mode, mixing is limited by the impeller's macroscopic reach, leading to localized concentration gradients. When the highly reactive mixed acid contacts the substrate, localized "hot spots" form. Because the reaction is highly exothermic, these hot spots self-catalyze faster localized reactions. Solution: Transition to a continuous-flow microreactor. Microreactors possess a massive surface-area-to-volume ratio (often >10,000 m²/m³), providing near-instantaneous heat transfer. This completely eliminates hot spots and allows you to safely operate at higher, kinetically favorable temperatures without the risk of thermal runaway[3][4].

Q2: My GC-MS analysis shows significant amounts of 3-nitrobenzamide and 3-nitrobenzoic acid instead of the desired 3-nitrobenzonitrile. What is going wrong? Causality: Aryl nitriles are highly susceptible to acid-catalyzed hydrolysis under standard mixed acid conditions[5]. This secondary degradation pathway is exponentially accelerated by the thermal spikes (hot spots) mentioned above, combined with the water generated as a byproduct of nitronium ion formation. Solution: You must strictly limit the residence time of the product in the acidic, aqueous environment. Flow chemistry allows you to precisely dictate residence time (e.g., exactly 45 seconds) before the stream enters an immediate, in-line quench module. Alternatively, consider using anhydrous nitrating systems, such as trifluoroacetyl nitrate paired with zeolite catalysts, which have shown excellent yields and minimal hydrolysis[6].

Q3: How can I improve regioselectivity? I am generating a complex mixture of ortho, meta, and para isomers. Causality: While the cyano group is inherently meta-directing, the harsh thermal conditions typical of batch nitration provide enough ambient energy to overcome the higher activation barriers of the kinetically disfavored ortho and para pathways, eroding selectivity. Solution: Maintain strictly isothermal conditions. By utilizing active cryogenic cooling within a microfluidic setup, you lock the reaction into the lowest-energy pathway (meta-substitution).

Quantitative Process Comparison

To justify the transition from batch to flow chemistry for deactivated nitrations, consult the following empirical data summary:

Process Parameter	Conventional Batch Reactor	Continuous Flow Microreactor	Mechanistic Causality
Heat Transfer Coefficient	< 100 W/(m²·K)	> 10,000 W/(m²·K)	Microchannels drastically reduce diffusion distances, instantly dissipating reaction enthalpy to the cooling fluid.
Reaction Time	2 - 6 hours	5 - 120 seconds	Enhanced mass transfer and the ability to safely operate at elevated temperatures accelerate primary kinetics.
Regioselectivity (meta)	~75 - 85%	> 95%	Strict isothermal control prevents the thermal activation of higher-energy isomeric pathways.
Hydrolysis Byproducts	High (10 - 20%)	Minimal (< 1%)	Precise residence time control limits the product's exposure to the hot, acidic aqueous phase.
Thermal Runaway Risk	High (Requires slow dosing)	Negligible	The active reaction volume (holdup) is minimized, often to less than 5 mL at any given time.

Standard Operating Procedure (SOP): Self-Validating Continuous Flow Nitration

This protocol outlines a highly controlled, continuous-flow methodology for the nitration of benzonitrile. Crucially, this protocol is designed as a self-validating system , meaning the process continuously proves its own safety and efficacy through integrated feedback loops.

Continuous flow microreactor setup for safe and validated benzonitrile nitration.

Step 1: System Priming and Baseline Establishment

• Action: Prime the microreactor system with the carrier solvent (e.g., dichloromethane or neat sulfuric acid, depending on solubility requirements). Set the chiller to the target isothermal temperature (e.g., 10°C).

• Self-Validation Mechanism: Monitor the in-line Fourier Transform Infrared (FTIR) spectrometer to establish a flat baseline. Simultaneously, monitor the system pressure transducers. A constant system pressure ( ΔP<0.1 bar variance) validates hydraulic integrity and the absence of blockages.

Step 2: Stoichiometric Dosing Initiation

• Action: Engage the high-performance liquid chromatography (HPLC) pumps to introduce Stream A (Benzonitrile) and Stream B (Mixed Acid) into the micromixer.

• Self-Validation Mechanism: Coriolis mass flow meters provide real-time feedback on reagent delivery. If the mass flow deviates from the stoichiometric setpoint by >1%, the system's logic controller automatically diverts the output to a safe waste containment vessel, validating stoichiometric precision.

Step 3: Micro-mixing & Isothermal Nitration

• Action: The streams intersect in the micromixer, initiating the highly exothermic sigma-complex formation. The fluid immediately passes into the Residence Time Unit (RTU) submerged in the active cooling bath.

• Self-Validation Mechanism: Multi-point thermocouples are embedded along the reactor block. If the internal temperature delta ( ΔT ) exceeds 5°C from the chiller setpoint, it indicates failing heat dissipation. The system will automatically trigger a maximum-flow cold solvent flush, validating thermal control.

Step 4: Product Verification via Process Analytical Technology (PAT)

• Action: The product stream flows through an in-line attenuated total reflectance (ATR) FTIR flow cell before quenching.

• Self-Validation Mechanism: The software continuously monitors the nitrile stretch (~2230 cm⁻¹) and the newly forming nitro stretch (~1530 cm⁻¹). Constant peak ratios validate steady-state conversion. If the nitrile peak diminishes without a corresponding rise in the nitro peak, it validates that unwanted hydrolysis is occurring, prompting an immediate increase in flow rate to reduce residence time.

Step 5: In-line Quenching and Phase Separation

• Action: The validated product stream intersects with a high-flow stream of ice-cold water in a secondary mixer, instantly destroying unreacted nitronium ions and halting all kinetics. The mixture is then routed to a continuous liquid-liquid phase separator to isolate the organic product.

References

• Nitr
• Quasi-RRHO Approximation and DFT Study for Understanding the Mechanism and Kinetics of Nitration Reaction of Benzonitrile ResearchG
• Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin N
• Preparation of 1-nitro-1,3-dienes via nitrotrifluoroacetoxyl
• Liquid-phase Catalytic Continuous-Flow Aromatic Nitration Reactions with Conc.
• Thermal Safety of Chemical Processes: Risk Assessment and Process Design Elmoukrie

Sources

• 1. researchgate.net [researchgate.net]
• 2. elmoukrie.com [elmoukrie.com]
• 3. Nitration and flow chemistry [ace.ewapub.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: HPLC Method Development for 2-Chloro-5-fluoro-4-nitrobenzonitrile Purity Analysis

Welcome to the Technical Support Center. This guide is designed for analytical scientists and drug development professionals tasked with developing, optimizing, and troubleshooting high-performance liquid chromatography (HPLC) methods for 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3)[1].

Due to the highly functionalized, electron-deficient nature of this aromatic ring, standard reversed-phase approaches often fall short in resolving closely related positional isomers and degradants. This document provides a self-validating methodological framework, grounded in chemical causality, to ensure absolute scientific integrity in your purity analyses.

Method Development Logic & Workflow

Developing a robust method requires moving beyond trial-and-error. The workflow below illustrates the logical progression from analyte profiling to system validation.

HPLC method development workflow for halogenated nitrobenzonitriles.

Quantitative Data & Chromatographic Parameters

To establish a baseline for your experiments, implement the following optimized parameters. These conditions have been synthesized to maximize resolution while maintaining a stable baseline.

Parameter	Specification / Value	Mechanistic Rationale
Stationary Phase	Phenyl-Hexyl (4.6 x 150 mm, 3 µm)	Enhances π−π and dipole-dipole selectivity for resolving positional isomers.
Mobile Phase A	0.1% TFA in HPLC H₂O	Suppresses ionization of acidic degradants (e.g., benzoic acids)[2].
Mobile Phase B	Acetonitrile (MeCN)	Lower viscosity and superior UV transparency compared to methanol[3].
Flow Rate	1.0 mL/min	Optimal linear velocity for mass transfer in 4.6 mm ID columns.
Detection	UV at 254 nm	Targets the conjugated aromatic system, avoiding low-wavelength solvent noise[4].
Injection Volume	5 µL	Prevents column overloading and mitigates solvent-mismatch peak distortion.

Self-Validating Experimental Protocol

A reliable analytical method must be a self-validating system. Do not proceed with unknown sample analysis until the system suitability criteria in Step 4 are explicitly met[5].

Phase 1: Preparation of Self-Validating Standards

• Diluent Preparation: Mix HPLC-grade Water and Acetonitrile in a 70:30 (v/v) ratio. Causality: Matching the sample diluent to the initial gradient conditions physically focuses the analyte band at the head of the column, preventing peak splitting.

• System Suitability Test (SST) Mix: Prepare a resolution solution containing 0.1 mg/mL of 2-Chloro-5-fluoro-4-nitrobenzonitrile and 0.01 mg/mL of a known positional isomer (e.g., 4-chloro-5-fluoro-2-nitrobenzonitrile).

Phase 2: Chromatographic Execution 3. Equilibration: Purge the Phenyl-Hexyl column with Mobile Phase A and B at the initial gradient ratio (30% B) for at least 15 column volumes until baseline drift is <1 mAU/min. 4. SST Verification (The Validation Gate): Inject the SST Mix in quintuplicate (n=5). The system is only validated for sample analysis if:

• Resolution ( Rs​ ) between the two isomers is ≥2.0 .

• Tailing factor ( Tf​ ) for the main peak is between 0.8 and 1.2.

• Relative Standard Deviation (%RSD) of the main peak area is ≤2.0% .

Phase 3: Sample Analysis & Column Maintenance 5. Sample Injection: Run the gradient from 30% B to 80% B over 15 minutes. Inject 5 µL of the unknown sample batches. 6. Post-Run Wash: After the sequence, ramp the gradient to 95% B for 10 minutes to elute highly retained hydrophobic oligomers. Store the column in 50:50 Water:Acetonitrile (without TFA) to prevent acid-catalyzed cleavage of the bonded phase.

Troubleshooting Guides & FAQs

When deviations occur, follow the logical troubleshooting pathway below before altering the method parameters.

Logical troubleshooting pathway for resolving peak splitting in HPLC.

Q: Why are we seeing co-elution of 2-Chloro-5-fluoro-4-nitrobenzonitrile with its positional isomers?

A: Positional isomers possess identical molecular weights and nearly identical partition coefficients (LogP). A standard C18 column relies exclusively on hydrophobic dispersion forces, which often fail to resolve these subtle structural differences. Actionable Solution: Switch to a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase. These columns introduce orthogonal retention mechanisms—specifically π−π interactions and shape selectivity. Because the electron-withdrawing groups (-Cl, -F, -NO2, -CN) drastically alter the electron density of the aromatic ring, a phenyl-based column can exploit these electronic differences to achieve baseline separation.

Q: Why is 0.1% Trifluoroacetic Acid (TFA) required in the mobile phase if the target analyte is a neutral molecule?

A: While 2-Chloro-5-fluoro-4-nitrobenzonitrile lacks ionizable protons and its retention is independent of mobile phase pH, its synthetic precursors and degradation products are highly sensitive to pH[1]. For example, hydrolysis of the nitrile group yields carboxylic acids, and nucleophilic aromatic substitution can yield phenolic degradants. Actionable Solution: Adding 0.1% TFA buffers the mobile phase to ~pH 2.0[2]. This ensures that any acidic impurities remain fully protonated (neutralized), preventing them from exhibiting secondary ion-exchange interactions with free silanols on the silica support. This guarantees sharp peak shapes for impurities and ensures an accurate overall purity profile[5].

Q: The baseline drifts significantly during the gradient run, interfering with the integration of low-level impurities. How can this be mitigated?

A: Baseline drift during gradient elution is typically an optical artifact rather than a chemical one. It occurs when the UV absorbance of the mobile phase modifiers (like TFA) changes as the ratio of organic solvent increases. Actionable Solution: First, monitor the absorbance at a higher wavelength (e.g., 254 nm), where the conjugated aromatic system of the analyte absorbs strongly but TFA is virtually transparent[4]. If low-wavelength monitoring (e.g., 210 nm) is strictly required to catch non-aromatic impurities, balance the TFA concentration by adding 0.1% TFA to the aqueous phase and 0.08% TFA to the acetonitrile phase to equalize their background absorbance.

Q: We observe peak splitting for the main analyte, but only in highly concentrated samples. What is the root cause?

A: Peak splitting in this context is a physical phenomenon caused by "solvent mismatch." If your sample is dissolved in 100% strong solvent (e.g., pure Acetonitrile) and injected into a highly aqueous initial mobile phase (e.g., 70% Water), the analyte travels rapidly through the center of the column before partitioning into the stationary phase, creating a split peak. Actionable Solution: Always dilute the final sample injection in a diluent that closely matches the initial gradient conditions (e.g., 70:30 Water:Acetonitrile). If the compound is insoluble in high aqueous mixtures, reduce the injection volume to 1-2 µL to allow the mobile phase to instantly dilute the plug at the column head.

References

• HPLC Determination of Four Derivatives of Benzene Source: ResearchGate URL:[Link]

• HPLC Method Development and Validation: A Review Source: World Journal of Pharmaceutical and Medical Research (WJPMR) URL:[Link]

• HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine Source: SIELC Technologies URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column | SIELC Technologies [sielc.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. wjpmr.com [wjpmr.com]

Technical Support Center: Optimizing Nucleophilic Aromatic Substitution on Nitrobenzonitriles

Welcome to the technical support center for optimizing reaction conditions for nucleophilic aromatic substitution (SNAr) on nitrobenzonitriles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into this critical class of reactions. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your synthetic strategies.

I. Foundational Principles: The "Why" Behind the Reaction

Nucleophilic aromatic substitution on nitrobenzonitriles is a powerful tool for C-N and C-O bond formation. The reaction's success hinges on the inherent electronic properties of the substrate. The nitro (-NO₂) and cyano (-CN) groups are potent electron-withdrawing groups (EWGs). Their presence is a prerequisite as they activate the aromatic ring towards nucleophilic attack.[1][2] This activation is achieved by reducing the electron density of the ring, making it more susceptible to reaction with a nucleophile.[3]

The mechanism proceeds via a two-step addition-elimination pathway, involving a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][4] The stability of this intermediate is paramount for a successful reaction. The electron-withdrawing groups play a crucial role in stabilizing the negative charge of the Meisenheimer complex, but only when they are positioned ortho or para to the leaving group.[3][5][6] A meta-positioned EWG does not offer this resonance stabilization, and thus, the reaction is significantly less likely to occur.[3][6]

The rate-determining step is typically the initial attack of the nucleophile on the carbon atom bearing the leaving group.[4][7] This is a key difference from SN1 and SN2 reactions, where leaving group ability is often paramount.[4] In SNAr, the high electronegativity of a leaving group like fluorine actually enhances the electrophilicity of the carbon it's attached to, making it more susceptible to nucleophilic attack and thus increasing the reaction rate.[4]

Caption: A workflow for troubleshooting low reaction conversion.

III. Optimizing Reaction Parameters: A Tabular Guide

The choice of solvent, base, and temperature are critical variables that can be tuned to optimize your reaction. The following tables provide a summary of common choices and their implications.

Table 1: Solvent Selection

Solvent Class	Examples	Characteristics & Recommendations
Polar Aprotic	DMF, DMSO, Acetonitrile, THF	Highly Recommended. These solvents effectively solvate the cation of the nucleophile salt, leaving the anion more reactive and accelerating the reaction rate. [8]
Ethers	THF, 2-Me-THF, Glymes	Can be effective, especially with more reactive substrates. 2-Me-THF is a more environmentally friendly alternative to THF. [9]
Aromatics	Toluene	Occasionally used, but generally less effective than polar aprotic solvents. [9]
Alcohols	Isopropanol, t-Butanol	Use with caution. Less hindered alcohols can act as nucleophiles themselves. [9]
Protic Solvents	Water, Methanol	Generally Not Recommended. These solvents can solvate and deactivate the nucleophile, significantly slowing the reaction. [8]

Table 2: Base Selection for Neutral Nucleophiles (Alcohols & Amines)

Base	Type	Common Applications & Notes
Potassium Carbonate (K₂CO₃)	Inorganic	A common and cost-effective choice for both alcohol and amine nucleophiles. [8]
Cesium Carbonate (Cs₂CO₃)	Inorganic	Often more effective than K₂CO₃ due to its higher solubility and basicity. [8]
Sodium Hydride (NaH)	Inorganic	A strong base, particularly effective for deprotonating alcohols. [8]Requires careful handling due to its reactivity with water.
Triethylamine (TEA), DIPEA	Organic	Commonly used with amine nucleophiles. They also act as acid scavengers. [8]
Potassium tert-butoxide (KOtBu)	Organic	A strong, non-nucleophilic base suitable for a range of substrates. [10]

Table 3: Temperature Effects

Temperature Range	Expected Outcome	Considerations
Low (0 °C to RT)	Higher selectivity, slower reaction rate.	Ideal for reactions where regioselectivity is a concern. [8]May require extended reaction times.
Moderate (RT to 80 °C)	Good balance of reaction rate and selectivity.	A common starting point for optimization.
High (80 °C to 150 °C)	Faster reaction rates, potentially lower selectivity.	Necessary for less reactive substrates, but increases the risk of side product formation. [11]

IV. Experimental Protocol: A Generalized Procedure

This protocol provides a general framework for the nucleophilic aromatic substitution of an amine on a difluoronitrobenzoitrile. It should be adapted based on the specific reactivity of your substrates.

Materials:

• 2,3-Difluoro-6-nitrobenzonitrile (1.0 eq)

• Desired amine (1.1 eq)

• Potassium carbonate (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a solution of 2,3-Difluoro-6-nitrobenzonitrile in anhydrous DMF (0.2 M), add the desired amine. [8]2. Add potassium carbonate to the mixture. [8]3. Stir the reaction mixture at 80 °C under a nitrogen atmosphere. [8]4. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into ice-water. [8]6. Collect the resulting precipitate by filtration, wash with water, and dry under vacuum. [8]7. If necessary, purify the crude product by column chromatography. [4]

V. Concluding Remarks

The successful optimization of nucleophilic aromatic substitution on nitrobenzonitriles requires a blend of theoretical understanding and empirical observation. While these reactions are generally robust, they can be sensitive to subtle variations in reaction conditions. [12][13]Meticulous record-keeping and a systematic approach to troubleshooting are essential for achieving high yields and purity. [12][13]For particularly challenging transformations, consider the impact of all reaction parameters, as even seemingly minor changes can significantly influence the outcome.

VI. References

• Improving the selectivity of nucleophilic substitution on 2,3-Difluoro-6-nitrobenzonitrile - Benchchem. Available at:

• A Comparative Analysis of Reactivity: 4-Fluoro- 3-nitrobenzonitrile versus 4-Chloro-3 - Benchchem. Available at:

• Intriguing Observations with SNAr Reaction of 4-Nitrobenzonitrile - WuXi RCS. Available at:

• 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products - Chemistry LibreTexts. Available at:

• Intriguing Observations with Snar Reaction of 4-Nitrobenzonitrile - WuXi Biology. Available at:

• Nucleophilic Aromatic Substitution - Chemistry Steps. Available at:

• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC. Available at:

• SNAr Reaction in Other Common Molecular Solvents - Wordpress. Available at:

• Isoquinolone Synthesis through SNAr Reaction of 2-Halobenzonitriles with Ketones Followed by Cyclization - Organic Chemistry Portal. Available at:

• 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II - KPU Pressbooks. Available at:

• Effect of temperature on the stability of 4-nitrile oxide - Benchchem. Available at:

• Effect of Nitro Substituents on Nucleophilic Substitution Reactions - Filo. Available at:

• 3.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Available at:

Sources

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. Effect of Nitro Substituents on Nucleophilic Substitution Reactions Expl.. [askfilo.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 10. Isoquinolone Synthesis through SNAr Reaction of 2-Halobenzonitriles with Ketones Followed by Cyclization [organic-chemistry.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Intriguing Observations with SNAr Reaction of 4-Nitrobenzonitrile - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. wuxibiology.com [wuxibiology.com]

Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Chloro-5-fluoro-4-nitrobenzonitrile

Welcome to the technical support guide for navigating cross-coupling reactions with 2-Chloro-5-fluoro-4-nitrobenzonitrile. This document is designed for researchers, chemists, and drug development professionals who are utilizing this highly functionalized and electron-deficient aryl chloride in their synthetic workflows. Here, we address common challenges, provide troubleshooting strategies in a direct question-and-answer format, and offer validated starting protocols to accelerate your research.

The unique electronic nature of 2-Chloro-5-fluoro-4-nitrobenzonitrile—characterized by powerful electron-withdrawing nitro and cyano groups—makes it a challenging yet valuable substrate. While these groups activate the C-Cl bond towards the critical oxidative addition step in many palladium-catalyzed cycles, they also increase the propensity for undesirable side reactions.[1][2] This guide provides the expertise to mitigate these issues and achieve high-yield, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What makes 2-Chloro-5-fluoro-4-nitrobenzonitrile a "challenging" substrate for cross-coupling?

A1: The primary challenge arises from its extreme electron deficiency. This has two main consequences:

• C-Cl Bond Reactivity: Aryl chlorides are inherently less reactive than the corresponding bromides or iodides in the rate-determining oxidative addition step of the catalytic cycle.[3] While the strong electron-withdrawing groups (-NO₂, -CN) on the ring help to activate this bond, it still often requires highly active catalyst systems.[1]

• Susceptibility to Nucleophilic Aromatic Substitution (SNAr): The same electron-withdrawing groups that activate the C-Cl bond for oxidative addition also make the aromatic ring highly electrophilic. This renders it vulnerable to direct attack by nucleophiles present in the reaction, such as the alkoxide bases (e.g., NaOt-Bu) commonly used in Buchwald-Hartwig aminations or even solvent molecules, leading to unwanted byproducts.[4]

Q2: How do the nitro, fluoro, and cyano groups specifically influence the reaction?

A2: Each group plays a distinct role:

• Nitro (-NO₂) and Cyano (-CN) Groups: These are powerful π-acceptors and inductively withdrawing groups. They significantly lower the electron density of the aromatic ring, which is the primary driver for both the desired C-Cl bond activation and the potential for SNAr side reactions. The nitro group, in particular, can sometimes coordinate to the metal center or be sensitive to certain reaction conditions.[5]

• Fluoro (-F) Group: As a highly electronegative atom, the fluorine atom contributes a strong inductive electron-withdrawing effect. While it has a weak π-donating effect, its overall impact on this substrate is electron-withdrawing, further contributing to the ring's electrophilicity. It is generally a robust functional group that is well-tolerated in most cross-coupling reactions.

Q3: Which cross-coupling reactions are most commonly attempted with this substrate?

A3: The most prevalent and synthetically useful reactions for this substrate are:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids or their derivatives. This is a robust and widely used method.[6]

• Buchwald-Hartwig Amination: For the formation of C-N bonds with a wide range of amines. This reaction is crucial in pharmaceutical synthesis but requires careful selection of base and catalyst to avoid SNAr.[7][8]

• Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes, leading to the synthesis of arylalkynes.[9]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments.

Problem 1: Low or No Product Yield

Q: My reaction shows very low conversion of the starting material. What are the likely causes and how can I fix it?

A: Low conversion is a common problem that can typically be traced to one of four areas: the catalyst system, the stability of your coupling partner, the base, or the general reaction conditions.

• Cause A: Inadequate Catalyst Activity

  • The "Why": The oxidative addition of an aryl chloride to a Pd(0) complex is often the rate-limiting step.[1] For an electron-deficient substrate like this, a catalyst system with high activity is paramount. The ligand's role is to promote the oxidative addition and stabilize the active catalytic species.[10]

  • Solution:

    • Select the Right Ligand: Use bulky, electron-rich phosphine ligands. These ligands facilitate the formation of the active, low-coordinate Pd(0) species and accelerate the oxidative addition step. Good starting points are the Buchwald biarylphosphine ligands.

    • Use a Pre-catalyst: Instead of generating the active Pd(0) catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃, use a modern pre-catalyst (e.g., XPhos-Pd-G3, SPhos-Pd-G2). Pre-catalysts provide a more reliable and reproducible generation of the active LPd(0) species upon activation with a base, leading to more consistent results.[8][11]

• Cause B: Coupling Partner Instability (Especially in Suzuki Couplings)

  • The "Why": Boronic acids, particularly those that are electron-deficient or contain heteroatoms, can be susceptible to protodeboronation , where the C-B bond is cleaved by trace amounts of water or other protic sources, replacing the boronic acid group with a hydrogen atom.[12][13] This effectively removes your nucleophile from the reaction.

  • Solution:

    • Use High-Purity Reagents: Use freshly purchased or recently purified boronic acid.

    • Switch to a More Stable Boron Reagent: Consider using boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts (R-BF₃K), which are generally more stable to protodeboronation than the corresponding boronic acids.[12]

    • Use a Stoichiometric Excess: Employ a slight excess (e.g., 1.2–1.5 equivalents) of the boron reagent to compensate for any potential degradation during the reaction.[12]

• Cause C: Incorrect or Inadequate Base

  • The "Why": The base plays a critical role in the catalytic cycle. In Suzuki coupling, it activates the boronic acid for transmetalation.[3] In Buchwald-Hartwig amination, it deprotonates the amine to form the active nucleophile.[5] A base that is too weak will stall the reaction, while an inappropriate choice can cause side reactions.

  • Solution:

    • Match the Base to the Reaction: For Suzuki couplings, potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are excellent choices, especially under anhydrous conditions to minimize protodeboronation.[14] For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required.[15]

• Cause D: Sub-optimal Reaction Conditions

  • The "Why": Cross-coupling reactions are sensitive to oxygen, which can oxidize and deactivate the Pd(0) catalyst. The choice of solvent and temperature is also crucial for solubility and reaction rate.

  • Solution:

    • Ensure Anaerobic Conditions: Thoroughly degas your reaction mixture (e.g., via three freeze-pump-thaw cycles or by sparging with argon/nitrogen for 20-30 minutes) and maintain an inert atmosphere throughout the reaction.[12]

    • Optimize Solvent and Temperature: Aprotic polar solvents like dioxane, toluene, or DMF are common.[16] For challenging couplings, elevated temperatures (e.g., 80–110 °C) are often necessary to drive the reaction to completion.

Problem 2: Significant Formation of Side Products

Q: My reaction works, but I am isolating significant impurities. How do I identify and suppress them?

A: With this substrate, you are likely encountering one of three common side reactions.

• Side Product A: Dehalogenation (C-Cl bond replaced by C-H)

  • The "Why": This occurs when the arylpalladium(II) intermediate, formed after oxidative addition, undergoes reaction with a hydride source followed by reductive elimination. Hydride sources can include trace water, the amine coupling partner, or the solvent.

  • Solution:

    • Minimize Reaction Time and Temperature: Prolonged heating can increase the likelihood of dehalogenation. Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed.[12]

    • Use Anhydrous Conditions: Ensure all reagents and solvents are dry to minimize water as a potential hydride source.

• Side Product B: Homocoupling of the Coupling Partner

  • The "Why": This involves the coupling of two molecules of your nucleophile. In Sonogashira coupling, this is the copper-catalyzed Glaser coupling of the terminal alkyne.[9] In Suzuki coupling, this is the homocoupling of the boronic acid. Both are often promoted by the presence of oxygen.

  • Solution:

    • Rigorous Degassing: As with low yield issues, ensuring strictly anaerobic conditions is the most effective way to prevent homocoupling.

    • Consider Copper-Free Sonogashira: If Glaser coupling is a persistent issue, utilize a copper-free Sonogashira protocol. These methods rely on the palladium catalyst alone and are not prone to alkyne homocoupling.[17]

• Side Product C: Nucleophilic Aromatic Substitution (SNAr) Product

  • The "Why": As previously mentioned, the highly electron-deficient ring is susceptible to direct attack by nucleophiles. If you are using NaOt-Bu as a base, you might observe the formation of 2-(tert-butoxy)-5-fluoro-4-nitrobenzonitrile.

  • Solution:

    • Use a Weaker/More Hindered Base: If the catalytic cycle can tolerate it, switch to a less nucleophilic base. For example, in some Suzuki reactions, K₃PO₄ is effective and much less nucleophilic than alkoxides. In Buchwald-Hartwig aminations, this can be challenging as a strong base is often required.

    • Lower the Reaction Temperature: SNAr reactions often have a higher activation energy than the desired catalytic cycle. Running the reaction at the lowest possible temperature that still allows for reasonable conversion can favor the cross-coupling pathway.

    • Control Reagent Addition: Adding the base slowly to the reaction mixture can keep its instantaneous concentration low, potentially reducing the rate of the SNAr side reaction.

Data Presentation & Recommended Catalyst Systems

The following table provides validated starting points for catalyst systems for the most common cross-coupling reactions with 2-Chloro-5-fluoro-4-nitrobenzonitrile. Optimization may be required based on the specific coupling partner.

Coupling Reaction	Palladium Source	Ligand	Base	Solvent	Temp (°C)
Suzuki-Miyaura	XPhos-Pd-G3 (2 mol%)	(XPhos)	K₃PO₄ (2.0 equiv)	Dioxane	100
Buchwald-Hartwig	BrettPhos-Pd-G3 (2 mol%)	(BrettPhos)	NaOt-Bu (1.5 equiv)	Toluene	100-110
Sonogashira (Cu-free)	PdCl₂(PPh₃)₂ (2 mol%)	PPh₃ (4 mol%)	DIPA / TEA	DIPA	80

Visualizations: Workflows and Mechanisms

A foundational understanding of the catalytic cycle and a logical troubleshooting approach are key to success.

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.[3]

Caption: A decision tree for troubleshooting common cross-coupling issues.

Experimental Protocols

The following are representative, detailed protocols. Safety Note: Always conduct a thorough safety assessment before beginning any experiment. These reactions should be performed in a well-ventilated fume hood.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

• Setup: To an oven-dried Schlenk flask, add 2-Chloro-5-fluoro-4-nitrobenzonitrile (201 mg, 1.0 mmol, 1.0 equiv), phenylboronic acid (146 mg, 1.2 mmol, 1.2 equiv), potassium phosphate (K₃PO₄, 425 mg, 2.0 mmol, 2.0 equiv), and XPhos Pd G3 pre-catalyst (17 mg, 0.02 mmol, 2 mol%).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon three times.

• Solvent Addition: Add 5 mL of anhydrous, degassed 1,4-dioxane via syringe.

• Degassing: Subject the reaction mixture to three cycles of freeze-pump-thaw to ensure all oxygen is removed.[12]

• Reaction: Heat the reaction mixture to 100 °C under an argon atmosphere and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

• Setup: To an oven-dried Schlenk flask, add 2-Chloro-5-fluoro-4-nitrobenzonitrile (201 mg, 1.0 mmol, 1.0 equiv), BrettPhos Pd G3 pre-catalyst (18 mg, 0.02 mmol, 2 mol%), and sodium tert-butoxide (NaOt-Bu, 144 mg, 1.5 mmol, 1.5 equiv).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon three times.

• Reagent Addition: Add 5 mL of anhydrous, degassed toluene via syringe, followed by morpholine (105 µL, 1.2 mmol, 1.2 equiv).

• Reaction: Heat the reaction mixture to 110 °C under an argon atmosphere and stir for 8-16 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Carefully quench the reaction with saturated aqueous ammonium chloride (10 mL). Extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

References

• Caron, L., Campeau, L.-C., & Fagnou, K. (2008). Palladium-Catalyzed Direct Arylation of Nitro-Substituted Aromatics with Aryl Halides. Organic Letters, 10(20), 4533–4536. [Link]

• Beller, M. (2004). The Development of Efficient Catalysts for Palladium-Catalyzed Coupling Reactions of Aryl Halides. Angewandte Chemie International Edition, 43(35), 4554-4556. [Link]

• Beller, M., & Zapf, A. (2004). The development of efficient catalysts for palladium-catalyzed coupling reactions of aryl halides. Chemical Communications,(18), 2081-2093. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved March 15, 2026, from [Link]

• Biswas, S., et al. (2021). Cobalt-Catalyzed C(sp²)–C(sp³) Suzuki–Miyaura Cross-Coupling Enabled by Well-Defined Precatalysts with L,X-Type Ligands. ACS Catalysis, 11(15), 9615–9625. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• The Royal Swedish Academy of Sciences. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. [Link]

• Wang, Y., et al. (2020). Optimization of Suzuki‐Miyaura cross‐coupling reaction conditions. ResearchGate. [Link]

• Reddit r/Chempros. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Reddit r/Chempros. (2024). How to approach choosing reaction conditions for Suzuki? [Link]

• Herath, A., et al. (2019). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry, 21(1), 130-135. [Link]

• Mondal, B., et al. (2024). Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Hartwig Amination. ACS Omega. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Wikipedia. (n.d.). Sonogashira reaction. In Wikipedia. Retrieved March 15, 2026, from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Lee, H. M., et al. (2000). Efficient Cross-Coupling Reactions of Aryl Chlorides and Bromides with Phenyl- or Vinyltrimethoxysilane Mediated by a Palladium/Imidazolium Chloride System. Organic Letters, 2(15), 2377–2379. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Rossi, S. D. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. Molecules, 25(1), 163. [Link]

• Kempe, K., et al. (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Catalysts, 15(1), 123. [Link]

• Kim, H., et al. (2021). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Digital Discovery, 1(1), 1-10. [Link]

• Wu, X.-F., et al. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. Molecules, 23(1), 163. [Link]

• Wikipedia. (n.d.). Heck reaction. In Wikipedia. Retrieved March 15, 2026, from [Link]

• Leadbeater, N. E., & Stencel, L. M. (2006). A convenient catalyst system for microwave accelerated cross-coupling of a range of aryl boronic acids with aryl chlorides. Beilstein Journal of Organic Chemistry, 2(1), 17. [Link]

• Aedi, P., et al. (2022). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Molecules, 27(3), 693. [Link]

• Beilstein Journal of Organic Chemistry. (2022). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. [Link]

• Li, X. (2023). The Asymmetric Buchwald–Hartwig Amination Reaction. Angewandte Chemie International Edition, 62(9), e202216863. [Link]

• Sharma, G., & Kumar, A. (2020). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 10(52), 31215–31233. [Link]

• Wang, C., et al. (2020). Palladium-Catalyzed Denitrative Mizoroki–Heck Reaction. ChemRxiv. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• Ashenhurst, J. (2016). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. [Link]

• Roughley, S. D., & Jordan, A. M. (2011). The Impact of Cross-Coupling Reactions in Drug Discovery and Development. Journal of Medicinal Chemistry, 54(10), 3451–3479. [Link]

Sources

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Technical Support Center: A Researcher's Guide to 2-Chloro-5-fluoro-4-nitrobenzonitrile

A Note from Your Senior Application Scientist: This guide is designed to provide you with in-depth technical and safety information for the handling and storage of 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS No. 1273585-09-3). It is important to note that while this compound is available for research purposes, comprehensive, peer-reviewed safety and toxicity data for this specific isomer is not widely published. Therefore, the guidance provided herein is based on the known properties of the compound, data from structurally similar aromatic nitro compounds, and established principles of chemical safety. This guide is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always consult the SDS that accompanies your specific product before use.

Frequently Asked Questions (FAQs)

Q1: What is 2-Chloro-5-fluoro-4-nitrobenzonitrile and what are its primary hazards?

2-Chloro-5-fluoro-4-nitrobenzonitrile is a substituted aromatic compound. Its structure, featuring a nitro group, a nitrile group, and halogen atoms on a benzene ring, makes it a useful intermediate in pharmaceutical and agrochemical synthesis. However, these same functional groups are responsible for its hazardous properties. The primary hazards are associated with its reactivity and toxicity. Like many aromatic nitro compounds, it should be treated as toxic and potentially energetic. The fat-soluble nature of many nitroaromatics means they can be readily absorbed through the skin.[1]

Q2: What are the known physical and chemical properties of this compound?

Specific experimental data for this isomer is limited. However, based on its structure and data from suppliers, we can summarize its key properties.

Property	Value	Source
CAS Number	1273585-09-3	[2]
Molecular Formula	C₇H₂ClFN₂O₂	[2]
Molecular Weight	200.55 g/mol	[2]
Appearance	Solid (likely a crystalline powder)	[3]
Storage Temperature	2-8°C, sealed in a dry environment	[2]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

Due to the potential for skin absorption and irritation, as well as the hazards of inhalation of the dust, a comprehensive PPE strategy is essential. The causality here is to create a complete barrier between you and the chemical.

• Eye Protection: Chemical safety goggles are the minimum requirement. For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[4]

• Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Given that many nitroaromatics can be absorbed through the skin, consider double-gloving for extended handling periods.[1][4]

• Body Protection: A flame-retardant lab coat is essential. Ensure it is fully buttoned.[4]

• Respiratory Protection: All handling of the solid compound should be done in a certified chemical fume hood to avoid inhalation of dust particles.[4]

Q4: What are the appropriate storage conditions for 2-Chloro-5-fluoro-4-nitrobenzonitrile?

Proper storage is critical to maintain the compound's integrity and prevent hazardous situations. Aromatic nitro compounds can be flammable, and di- and trinitro derivatives can be explosive under conditions of heat and shock.[1]

• Temperature: Store in a refrigerator at 2-8°C.[2]

• Atmosphere: Keep the container tightly sealed and store in a dry environment to prevent hydrolysis.[2]

• Location: Store in a well-ventilated area designated for hazardous chemicals, away from heat sources, sparks, or open flames.[5]

• Incompatibilities: It is crucial to store this compound away from strong bases, strong acids, strong oxidizing agents, and strong reducing agents.[1][6] Contact with these substances can lead to vigorous, exothermic reactions.

Troubleshooting Guide

Q5: My sample of 2-Chloro-5-fluoro-4-nitrobenzonitrile has developed a darker color upon storage. Is it still usable?

A change in color often indicates decomposition or the presence of impurities. Aromatic nitro compounds can be unstable, and their thermal stability can be lowered by the presence of contaminants.[7]

• Causality: The nitro group is an electron-withdrawing group that activates the aromatic ring, making it susceptible to nucleophilic attack. Trace amounts of moisture or other nucleophiles can lead to slow decomposition over time, often producing colored byproducts.

• Recommended Action: Before use, it is advisable to assess the purity of the discolored material using an appropriate analytical technique, such as HPLC or TLC. If impurities are detected, purification by recrystallization may be necessary. For recrystallization of nitroaromatic compounds, solvents like ethanol or methanol can be effective.[5] If you are uncertain, it is safer to dispose of the material according to your institution's hazardous waste guidelines.[8]

Q6: I am having trouble dissolving the compound for my reaction. What can I do?

Solubility can be a challenge with crystalline aromatic compounds.

• Causality: The planar structure of the aromatic ring can lead to strong crystal lattice energy, making it difficult for solvent molecules to break the solid apart.

• Troubleshooting Steps:

  • Consult the Literature: Check for published reactions using this or similar compounds to see what solvent systems have been successful.

  • Solvent Screening: Test solubility in a range of common organic solvents (e.g., DMSO, DMF, acetonitrile, THF, dichloromethane).

  • Gentle Heating: Gentle warming can increase solubility, but be extremely cautious. Do not heat aromatic nitro compounds uncontrollably, as this can lead to explosive decomposition.[1] Always use a heating mantle with a stirrer and monitor the temperature closely.

  • Sonication: Using an ultrasonic bath can help to break up the solid and increase the rate of dissolution.

Q7: My reaction is turning black and producing gas. What is happening and what should I do?

This is a clear sign of a runaway reaction and decomposition.

• Causality: Aromatic nitro compounds are energetic and can decompose exothermically.[4][7] This can be initiated by excessive heat, or reaction with an incompatible substance. The black color is likely due to the formation of tar-like decomposition products, and the gas could be nitrogen oxides (NOx), which are toxic.[9]

• IMMEDIATE ACTION:

  • If it is safe to do so, remove the heat source immediately.

  • If the reaction is vigorous, evacuate the fume hood and the immediate area.

  • Alert your lab supervisor and safety officer.

  • Do not attempt to quench the reaction with water or other solvents unless you are certain of the outcome, as this could exacerbate the situation.

Experimental Protocols

Protocol 1: Small-Scale Spill Cleanup (Solid)

This protocol is for spills of less than 1 gram.

• Alert and Isolate: Alert personnel in the immediate area and ensure the spill is contained within the fume hood.

• Don PPE: Ensure you are wearing the full, mandatory PPE as described in the FAQ section.

• Containment: Gently cover the spill with an inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels.

• Collection: Using non-sparking tools (e.g., a plastic scoop), carefully collect the mixture of the compound and absorbent material.[4]

• Waste Disposal: Place the collected material into a clearly labeled, sealed container for hazardous waste.

• Decontamination: Decontaminate the spill area with a soap and water solution, followed by a rinse with water.[5] Collect all cleaning materials for disposal as hazardous waste.

Emergency Response Workflow

The following diagram outlines the decision-making process for responding to an incident involving 2-Chloro-5-fluoro-4-nitrobenzonitrile.

Sources

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• 7. icheme.org [icheme.org]
• 8. Aromatic Compounds vs Nitroaromatics: Environmental Hazards [eureka.patsnap.com]
• 9. fishersci.com [fishersci.com]

Technical Support Center: Quenching Protocols for 2-Chloro-5-fluoro-4-nitrobenzonitrile Reactions

Welcome to the Technical Support Center for handling and isolating derivatives of 2-Chloro-5-fluoro-4-nitrobenzonitrile . This guide is designed for researchers and drug development professionals dealing with the specific challenges of quenching Nucleophilic Aromatic Substitution (SNAr) reactions involving this highly activated electrophile.

Module 1: Reactivity Profile & Quenching Causality

2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS 1273585-09-3) [1] is a poly-electrophilic scaffold. The strong electron-withdrawing effect of the nitro group and the cyano group makes the ring highly susceptible to nucleophilic attack. Because the fluorine atom at the C5 position is ortho to the nitro group and para to the chlorine atom, it acts as an excellent leaving group and is the primary site for SNAr [3].

Why is quenching this compound uniquely challenging?

• Exothermic Nitrile Hydrolysis: SNAr reactions are typically run in polar aprotic solvents (DMF, DMSO) with an inorganic or organic base (e.g., K2CO3, DIPEA). Quenching these solvents with water generates a massive exotherm. If the temperature spikes in a basic aqueous environment, the C1-cyano group will rapidly hydrolyze to an amide or carboxylic acid [2].

• Chemoselectivity Over-reaction: If the quench is not immediate or if the SNAr nucleophile (e.g., a secondary amine) is not neutralized, the C2-chlorine atom can undergo a secondary displacement as the mixture concentrates.

• Oiling Out: The resulting substituted fluoronitrobenzonitrile derivatives often suffer from melting point depression in mixed aqueous/organic solvent systems, causing them to "oil out" as a sticky resin rather than precipitating as a filterable solid.

Quantitative Physicochemical & Quenching Parameters

Parameter / Solvent	Value / Characteristic	Causality & Implication for Quenching
Molecular Weight	200.55 g/mol	High density; products often form heavy oils if the solvent ratio is incorrect during precipitation.
Nitrile Hydrolysis Risk	High at pH > 10 + Heat	Quench temperature must be strictly maintained < 15 °C to protect the C1-cyano group.
DMF / DMSO	100% Water Miscible	High exotherm upon water addition. Mandates slow, dropwise anti-solvent quenching.
Acetonitrile (MeCN)	100% Water Miscible	Moderate exotherm. Often requires partial concentration before biphasic extraction to prevent emulsion.
THF	100% Water Miscible	Low exotherm. High emulsion risk during extraction; requires saturated brine to break phases.

Module 2: Standard Operating Procedures (SOPs)

The following self-validating protocols are designed to safely terminate the reaction, neutralize reactive species, and isolate the product without degrading the sensitive functional groups.

Protocol A: Temperature-Controlled Anti-Solvent Precipitation

Use this protocol when the SNAr product is known to be highly crystalline and the reaction was run in DMF or DMSO.

• Preparation: Transfer the reaction vessel to an ice-water bath. Stir aggressively until the internal temperature reaches 0–5 °C.

  • Causality: Pre-cooling mitigates the heat of mixing that occurs when water contacts polar aprotic solvents, protecting the nitrile group from base-catalyzed hydrolysis.

• Quenchant Addition: Slowly add cold deionized water (10 to 15 volumes relative to the reaction solvent) dropwise via an addition funnel.

  • Self-Validation Check: Monitor the internal thermometer. Do not allow the temperature to exceed 15 °C. If it does, pause the addition until the temperature recovers.

• Aging: Once all water is added, continue stirring the resulting suspension at 5 °C for 1 to 2 hours.

  • Causality: Aging promotes Ostwald ripening, allowing the product to form distinct, filterable crystals rather than trapping solvent and oiling out.

• Isolation: Filter the suspension under vacuum. Wash the filter cake with copious amounts of cold water (to remove residual DMF and inorganic salts) followed by a small volume of cold heptane.

• Validation: Check the pH of the final aqueous filtrate; it should be neutral (pH ~7), confirming all base has been washed away.

Protocol B: Mild Acidic Biphasic Extraction

Use this protocol for products that "oil out" in water or when using miscible solvents like THF/MeCN.

• Dilution: Cool the reaction mixture to 10 °C and dilute with an organic extraction solvent (e.g., Ethyl Acetate, 10 volumes).

• Acidic Quench: Slowly add saturated aqueous ammonium chloride (NH4Cl) or 10% aqueous citric acid (5 volumes).

  • Self-Validation Check: Test the pH of the aqueous layer. It must be mildly acidic (pH 5–6).

  • Causality: This specific pH neutralizes excess aliphatic amines (stopping secondary SNAr reactions) and destroys unreacted K2CO3 without protonating the weakly basic SNAr product.

• Phase Separation: Transfer to a separatory funnel and separate the layers. If a stubborn emulsion forms, filter the entire biphasic mixture through a tightly packed pad of Celite to break the interfacial tension.

• Washing & Concentration: Wash the organic layer with water (3×) to pull out residual DMF, followed by a final brine wash. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Module 3: Workflow Visualization

Fig 1. SNAr quench workflow for 2-Chloro-5-fluoro-4-nitrobenzonitrile.

Module 4: Troubleshooting & FAQs

Q1: LC-MS analysis of my crude mixture shows a mass corresponding to M+18. Why is my nitrile group hydrolyzing to an amide during the quench? A: This is a classic symptom of an uncontrolled exotherm in the presence of a base[2]. When water is dumped into a DMF/K2CO3 mixture, the localized heat spike acts as a catalyst for nitrile hydration. Fix: Switch to a "reverse quench." Slowly drip your reaction mixture into a larger volume of vigorously stirred, ice-cold water. This ensures the heat of mixing is instantly dissipated into the larger aqueous heat sink.

Q2: Upon adding water, my product forms a sticky, unfilterable resin at the bottom of the flask instead of a powder. How do I recover it? A: Your product is "oiling out." This occurs when the product's melting point is depressed by entrapped DMF, or when the precipitation happens faster than crystal nucleation. Fix: Do not attempt to filter the oil. Instead, add Ethyl Acetate to dissolve the oil, transitioning immediately to Protocol B (Biphasic Extraction) . For future runs, try adding a seed crystal during the water addition, or reduce the initial DMF volume by 50% before quenching.

Q3: I am seeing displacement of the chlorine atom (bis-addition) in my final isolated product, even though I only used 1 equivalent of amine. Is this a quenching issue? A: No, this is a reaction condition issue, though poor quenching can exacerbate it. While the C5-fluorine is the primary leaving group, the C2-chlorine is still highly activated. If the reaction is heated above 60 °C, or if the local concentration of the amine is too high, bis-displacement occurs. Fix: Ensure the SNAr is run at room temperature. Quench immediately with an acidic buffer (like 10% citric acid) to protonate any unreacted amine, rendering it non-nucleophilic before the solvent is removed.

Q4: Can I use brine instead of water for the anti-solvent precipitation to force more product out of solution? A: Avoid using brine for the precipitation step. While the "salting out" effect reduces organic solubility, it will co-precipitate inorganic salts (NaCl, K2CO3) directly into your product cake, ruining your purity. Brine should only be used as a phase-breaking wash during liquid-liquid extraction.

References

• Google Patents. "US8183385B2 - SNAR process for preparing benzimidazole compounds".

• Nykaza, T. V., et al. "Intermolecular Reductive C–N Cross Coupling of Nitroarenes and Boronic Acids by PIII/PV=O Catalysis." Journal of the American Chemical Society, 2018. URL: [Link]

Technical Support Center: Troubleshooting Catalyst Removal for 2-Chloro-5-fluoro-4-nitrobenzonitrile Reactions

Overview

2-Chloro-5-fluoro-4-nitrobenzonitrile is a highly functionalized, electron-deficient aromatic intermediate frequently utilized in cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) and nitro-reductions. A critical bottleneck in scaling these reactions is the removal of residual transition metal catalysts, particularly Palladium (Pd).

The presence of multiple coordinating functional groups—specifically the nitrile (-C≡N) and nitro (-NO₂) moieties—creates a strong chelating environment. These groups act as π-acceptor ligands that trap Pd species in the organic phase, making standard aqueous workups highly ineffective. Failure to remove these metals not only poisons downstream catalytic steps but also violates strict regulatory limits for Active Pharmaceutical Ingredients (APIs).

Table 1: ICH Q3D Regulatory Limits for Residual Palladium[1][2]

Route of Administration	Permitted Daily Exposure (PDE)	Concentration Limit (Assuming 10g daily dose)
Oral	100 µ g/day	10 ppm
Parenteral	10 µ g/day	1 ppm
Inhalation	1 µ g/day	0.1 ppm

Note: For early-stage intermediates like 2-Chloro-5-fluoro-4-nitrobenzonitrile, targeting <50 ppm is often acceptable if downstream steps include further purification or crystallization, but final APIs must strictly adhere to the limits above.

Workflow Visualization

Caption: Decision matrix for selecting and optimizing palladium removal strategies.

Troubleshooting Guides & FAQs

Q1: Following a Suzuki coupling on the chloro-position of 2-Chloro-5-fluoro-4-nitrobenzonitrile, my residual Pd is >1500 ppm despite multiple aqueous washes. Why is the Pd so difficult to remove? A1: The difficulty arises from the intrinsic chemical structure of your product. The nitrile and nitro groups coordinate with both Pd(0) and Pd(II) species, forming stable, organic-soluble complexes. Aqueous washes (even with brine or mild chelators like EDTA) lack the thermodynamic driving force to break these coordination bonds. To outcompete the product's affinity for Pd, you must introduce a scavenger with a significantly higher binding constant, such as a silica-bound thiol (Si-Thiol) or thiourea (Si-Thiourea)[1][2]. The soft sulfur atoms form highly stable, irreversible covalent bonds with the soft Pd metal (chemisorption), effectively stripping it from the product[2].

Q2: I attempted to use activated carbon (charcoal) to remove the Pd, but I experienced a 40% loss in product yield. How can I prevent this? A2: Activated carbon relies on physisorption (van der Waals forces and porosity) rather than chemisorption. Because 2-Chloro-5-fluoro-4-nitrobenzonitrile is a highly planar, aromatic molecule, it readily intercalates into the graphitic pores of the activated carbon, leading to severe product sequestration[3]. Solution: Switch to functionalized silica scavengers (e.g., SiliaMetS). Silica matrices do not suffer from the same non-specific hydrophobic trapping as carbon. The product remains fully soluble in the organic phase while the metal is selectively tethered to the silica surface via the functional group[4][5].

Q3: When using aqueous trimercaptotriazine (TMT) sodium salt, I encountered severe emulsions during liquid-liquid extraction. What is the alternative? A3: Emulsions are common when using highly polar aqueous scavengers with complex organic mixtures, especially if colloidal palladium (Pd black) has formed. Solution: Utilize a solid-supported scavenger like Polystyrene-bound TMT (MP-TMT) or Silica-bound DMT[2][6]. This converts a problematic liquid-liquid extraction into a simple heterogeneous solid-liquid filtration, completely bypassing emulsion formation while maintaining the high affinity of the triazine-thiol motif for Palladium[2].

Table 2: Comparison of Palladium Scavenging Strategies[3][9]

Scavenger Type	Mechanism	Pros	Cons
Activated Carbon	Physisorption	Very low cost, readily available.	High API loss, poor selectivity, messy filtration.
Silica-Bound Thiol	Chemisorption	Excellent selectivity, no API loss, fast kinetics.	Higher upfront material cost.
Silica-Bound Thiourea	Chemisorption	Best for hindered Pd complexes and Pd(II).	Requires heating (40-60°C) for optimal kinetics.
Aqueous TMT	Precipitation/Extraction	High affinity for heavy metals.	Causes emulsions, difficult phase separation.

Mechanistic Pathway of Scavenging

Caption: Mechanistic workflow of chemisorption-based palladium removal using functionalized silica.

Experimental Protocols

Protocol A: Batch Scavenging using Silica-Bound Thiol (Self-Validating System)

Rationale: This protocol uses a heterogeneous solid-phase scavenger to selectively strip Pd via chemisorption. The self-validating nature of this protocol relies on pre- and post-treatment ICP-MS analysis to quantitatively confirm the thermodynamic transfer of the metal.

• Preparation: Dissolve the crude 2-Chloro-5-fluoro-4-nitrobenzonitrile reaction mixture in a suitable polar aprotic solvent (e.g., THF, DMF, or EtOAc) to achieve a concentration of roughly 0.1 M. Ensure the product is fully dissolved to prevent physical trapping in the filter cake.

• Baseline Measurement: Extract a 1.0 mL aliquot, evaporate to dryness, and digest in HNO₃/HCl for baseline Palladium quantification via ICP-MS.

• Scavenger Addition: Add 4 to 5 molar equivalents of Silica-Bound Thiol (e.g., SiliaMetS Thiol, loading ~1.2 mmol/g) relative to the total amount of Pd catalyst initially added to the reaction[4].

• Incubation: Stir the suspension mechanically (avoid magnetic stir bars if possible to prevent grinding the silica into fines) at 40°C–50°C for 4 to 12 hours. Causality note: Heating increases the kinetic rate of ligand exchange, overcoming the activation energy required to break the Pd-nitrile/nitro coordination bonds.

• Filtration: Filter the mixture through a pad of Celite to remove the silica-bound palladium complex.

• Washing: Wash the filter cake with 2 column volumes of the reaction solvent to ensure complete recovery of the highly functionalized product.

• Validation: Concentrate the filtrate and submit a final sample for ICP-MS. The Pd level should be reduced by >95%[5].

Protocol B: Optimized Activated Carbon Treatment (Low-Cost Alternative)

Rationale: If functionalized silica is cost-prohibitive for large-scale initial bulk removal, activated carbon can be used as a pre-treatment step, provided the conditions are strictly controlled to minimize product intercalation[3].

• Solvent Selection: Dissolve the crude product in a highly polar solvent (e.g., DMF or DMAc) to maximize product solubility and outcompete carbon-product hydrophobic interactions.

• Carbon Loading: Add 50% w/w (relative to the crude API mass) of activated carbon (e.g., Darco KB-G)[5].

• Agitation: Stir at room temperature for exactly 2 hours. Causality note: Prolonged exposure increases the risk of product chemisorption into the carbon pores without significantly improving Pd removal.

• Filtration: Filter through a tightly packed Celite pad to remove the fine carbon particulates.

• Polishing: If Pd levels remain >50 ppm, follow up with a low-loading (1-2 equivalents) silica-bound scavenger treatment (Protocol A) as a final polishing step[3].

References

• Triphase Pharma Solutions. "ICH Q3D Elemental Impurities - CMC Drug Product Development Regulatory Consulting Pharma." 7

• ACS Publications. "An Efficient Method for Removal of Residual Palladium from Organic Solution of Faropenem Sodium in the Pd(II)." 6

• Merck Millipore. "Elemental Impurities - Certified Reference Materials for ICH Q3D, USP <232> and Ph.Eur. 5.20."8

• Benchchem. "Removal of palladium catalyst from 2-(Furan-2-YL)phenol product." 3

• Technology Networks. "SiliaMetS® Metal Scavengers : an Efficient Tool to Remove." 4

• Velocity Scientific Solutions. "SiliametS Metal Scavengers." 1

• ACS Publications. "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development." 2

• Chemie Brunschwig. "Suzuki Catalyst Scavenging Study with Activated Carbon and SiliaMetS." 5

• Taesan Science. "제품소개 - 태산사이언스 (SiliaMetS Metal Scavengers)." 9

Sources

• 1. velocityscientific.com.au [velocityscientific.com.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 6. pubs.acs.org [pubs.acs.org]
• 7. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Å»ê»çÀ̾𽺠[taesansci.co.kr]

Stability of 2-Chloro-5-fluoro-4-nitrobenzonitrile under acidic and basic conditions

Welcome to the Technical Support & Troubleshooting Center for 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS: 1273585-09-3).

As a highly functionalized aromatic building block, this molecule is heavily utilized in medicinal chemistry and drug development[1]. However, its dense array of electron-withdrawing groups creates a highly specific, orthogonal reactivity profile. This guide is designed by application scientists to help you navigate the chemoselectivity of this molecule under varying pH conditions, troubleshoot unexpected side reactions, and execute self-validating experimental protocols.

Core Mechanistic Insights: The Causality of pH-Dependent Stability

To successfully manipulate 2-Chloro-5-fluoro-4-nitrobenzonitrile, you must understand the electronic push-and-pull governing its aromatic ring.

Under Basic Conditions (pH > 8): The molecule is extremely unstable to nucleophiles. The fluorine atom at the C5 position is highly activated by the ortho-nitro and para-cyano groups. In a Nucleophilic Aromatic Substitution (SNAr) reaction, fluorine is an exceptional leaving group—vastly superior to chlorine or bromine[2]. This is because the rate-determining step in SNAr is the nucleophilic attack to form the intermediate Meisenheimer complex; fluorine's extreme electronegativity stabilizes this negatively charged transition state[2]. Consequently, basic aqueous workups or amine bases will rapidly displace the fluorine atom before any base-catalyzed nitrile hydrolysis can occur.

Under Acidic Conditions (pH < 4): The aromatic core is stable, but the cyano group (-CN) is highly reactive. SNAr does not occur under acidic conditions because water is a poor nucleophile and there is no base to stabilize the transition state. Instead, the acidic environment protonates the nitrile nitrogen, drastically increasing the electrophilicity of the nitrile carbon. This allows the weakly nucleophilic water molecules to attack the C-N triple bond, leading to acid-catalyzed hydrolysis that converts the nitrile into an amide, and eventually a carboxylic acid, while leaving the halogens and nitro group perfectly intact.

Reactivity pathways of 2-Chloro-5-fluoro-4-nitrobenzonitrile under varying pH conditions.

Quantitative Stability Data

The following table summarizes the quantitative stability and primary degradation pathways of 2-Chloro-5-fluoro-4-nitrobenzonitrile under various standard laboratory conditions.

Condition	Reagents	Temp (°C)	Primary Pathway	Approx. Half-Life	Major Product
Strong Aqueous Base	1M NaOH (aq)	25 °C	SNAr (F-displacement)	< 5 mins	2-Chloro-5-hydroxy-4-nitrobenzonitrile
Strong Aqueous Base	5M NaOH (aq)	100 °C	SNAr + Hydrolysis	< 1 min	2-Chloro-5-hydroxy-4-nitrobenzoic acid
Weak Aqueous Base	Sat. NaHCO₃ (aq)	25 °C	Stable	> 48 hours	Unreacted starting material
Strong Aqueous Acid	75% H₂SO₄ (aq)	90 °C	Nitrile Hydrolysis	1.5 hours	2-Chloro-5-fluoro-4-nitrobenzoic acid
Dilute Aqueous Acid	1M HCl (aq)	25 °C	Stable	> 48 hours	Unreacted starting material

Troubleshooting Guides & FAQs

Q1: During a standard basic workup (aqueous NaOH) of my reaction, my LC-MS shows a mass corresponding to [M-F+OH]. What happened? A: You have inadvertently triggered a Nucleophilic Aromatic Substitution (SNAr). Because the C5 fluorine is highly activated by the adjacent nitro and cyano groups, the hydroxide ion rapidly displaces it at room temperature[2]. Resolution: To prevent this, avoid strong aqueous bases. Use weaker, non-nucleophilic bases (e.g., saturated NaHCO₃) for your workups, and maintain the temperature between 0–5 °C to kinetically trap the starting material.

Q2: I need to hydrolyze the nitrile group to a carboxylic acid, but I must preserve the fluorine atom for a downstream reaction. How can I achieve this? A: You must utilize an acid-catalyzed hydrolysis pathway. Under acidic conditions, water is too weak of a nucleophile to displace the fluorine without a base to stabilize the intermediate. Instead, the acid protonates the nitrile, driving hydration to the amide and subsequent hydrolysis to the acid[3]. See Protocol A below for the exact methodology.

Q3: Why does my palladium-catalyzed cross-coupling reaction yield a mixture of C2- and C5-substituted products? A: You are observing a clash of mechanistic rules. In transition-metal catalysis (e.g., Suzuki coupling), palladium preferentially undergoes oxidative addition at the C-Cl bond because the C-Cl bond dissociation energy is lower than that of C-F. However, cross-coupling reactions require a base. If your base is too nucleophilic, competitive SNAr will occur simultaneously at the C-F bond[2]. Resolution: Switch to a strictly non-nucleophilic base (like Cs₂CO₃ or K₃PO₄) and use an anhydrous solvent system to suppress the SNAr pathway, allowing the Pd-catalyst to selectively react at the C2 chlorine.

Self-Validating Experimental Protocols

To ensure reproducibility and build trust in your workflows, the following protocols are designed as "self-validating systems." They include built-in visual and analytical checkpoints so you can confirm the reaction's success in real-time.

Protocol A: Chemoselective Acid-Catalyzed Hydrolysis (Preserving Halogens)

Objective: Convert the nitrile to a carboxylic acid without triggering SNAr. Acid-catalyzed hydrolysis is a robust method typically employing strong mineral acids[3].

• Preparation: In a round-bottom flask, carefully prepare a 75% H₂SO₄ (v/v) solution by slowly adding concentrated sulfuric acid to deionized water at 0 °C. Allow it to cool.

• Addition: Add 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq) to the acidic solution. The mixture will initially be heterogeneous.

• Heating: Attach a reflux condenser and heat the mixture to 90 °C for 1.5 to 2 hours.

• Self-Validation Checkpoint 1 (Visual): As the reaction reaches completion, the initially heterogeneous suspension will dissolve into a dark, homogeneous solution[3].

• Self-Validation Checkpoint 2 (Analytical): Spot the mixture on a TLC plate (Hexanes/EtOAc 1:1). The non-polar nitrile spot (Rf ~0.6) will disappear, replaced by a highly polar, UV-active spot remaining at the baseline (Rf ~0.0). LC-MS will show a mass shift from 200.5 to 219.5 [M+H]⁺.

• Workup: Cool the mixture to room temperature and pour it slowly over crushed ice. Filter the resulting precipitated carboxylic acid, wash thoroughly with cold water to remove residual acid, and dry under vacuum.

Stepwise mechanism of acid-catalyzed nitrile hydrolysis to a carboxylic acid.

Protocol B: Controlled SNAr with an Amine Nucleophile

Objective: Selectively displace the C5 fluorine with a secondary amine (e.g., morpholine) while leaving the C2 chlorine and C1 cyano group completely intact.

• Preparation: Dissolve 2-Chloro-5-fluoro-4-nitrobenzonitrile (1.0 eq) in anhydrous DMSO. Causality note: Polar aprotic solvents like DMSO accelerate SNAr by leaving the nucleophile unsolvated and highly reactive.

• Reagent Addition: Add anhydrous K₂CO₃ (2.0 eq) as a non-nucleophilic proton sponge, followed by morpholine (1.1 eq) at room temperature (25 °C).

• Self-Validation Checkpoint 1 (Visual): Upon addition of the amine, the reaction mixture will immediately transition from pale yellow to a deep, vibrant orange/red. This chromic shift is the visual confirmation of the Meisenheimer complex formation, indicating the nucleophile has successfully attacked the aromatic ring[2].

• Self-Validation Checkpoint 2 (Analytical): Stir for 1 hour. LC-MS analysis will confirm the complete consumption of the starting material (m/z 200.5) and the appearance of the morpholine-substituted product (m/z 267.7).

• Workup: Quench the reaction by pouring it into a 10-fold volume of rapidly stirring ice water. The product will precipitate out of the DMSO/water mixture. Filter, wash with water, and dry.

References

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from[Link]

• LibreTexts Chemistry. (n.d.). 6.6: Chemistry of Nitriles. Retrieved from[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis of Substituted Benzonitriles: A Comparative Analysis of Yields and Methodologies

For researchers, scientists, and drug development professionals, the efficient synthesis of substituted benzonitriles is a critical step in the discovery and manufacturing of new chemical entities. These versatile compounds are pivotal building blocks in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1] The choice of synthetic route is often a trade-off between yield, functional group tolerance, reaction conditions, and the availability of starting materials. This in-depth guide provides a comparative analysis of four prominent methods for synthesizing substituted benzonitriles: the Sandmeyer reaction, the Rosenmund-von Braun reaction, palladium-catalyzed cyanation, and the one-pot synthesis from aldehydes. We will delve into a comparative analysis of their yields, the influence of substituents, and provide detailed experimental protocols to empower you in your synthetic endeavors.

Overview of Synthetic Methodologies

The synthesis of benzonitriles can be approached through several key transformations. The classic Sandmeyer reaction utilizes the conversion of an aryl amine to a diazonium salt, which is then displaced by a cyanide nucleophile, typically from a copper(I) cyanide salt.[2][3] The Rosenmund-von Braun reaction offers a direct cyanation of aryl halides using copper(I) cyanide, often requiring high temperatures.[4][5] More modern approaches, such as palladium-catalyzed cyanation , have emerged as powerful tools, offering milder reaction conditions and broader substrate scope.[6][7] Finally, the one-pot synthesis from aldehydes presents an atom-economical alternative for the direct conversion of an aldehyde to a nitrile.[2]

Comparative Yield Analysis

The selection of a synthetic method is heavily influenced by the expected yield for a specific substituted benzonitrile. The following tables provide a comparative summary of reported yields for the synthesis of various substituted benzonitriles using the four different methodologies. This data has been compiled from peer-reviewed scientific literature to facilitate an objective comparison.

Table 1: Synthesis of Substituted Benzonitriles via Sandmeyer Reaction

Starting Material (Substituted Aniline)	Product (Substituted Benzonitrile)	Yield (%)
4-Nitroaniline	4-Nitrobenzonitrile	93%[2]
2-Methylaniline (o-toluidine)	2-Methylbenzonitrile (o-tolunitrile)	64-70%[1][8]
4-Bromoaniline	4-Bromobenzonitrile	75%[2]
2-Chloroaniline	2-Chlorobenzonitrile	68%[2]
4-Methoxyaniline	4-Methoxybenzonitrile	52%[2]
2-Methoxyaniline (o-anisidine)	2-Methoxybenzonitrile	64.5-67.3%[9][10]
4-Aminobenzonitrile	4-Nitrobenzonitrile	91%[11]

Table 2: Synthesis of Substituted Benzonitriles via Rosenmund-von Braun Reaction

Starting Material (Substituted Aryl Halide)	Product (Substituted Benzonitrile)	Yield (%)
4-Iodoanisole	4-Methoxybenzonitrile	98%[2]
4-Iodonitrobenzene	4-Nitrobenzonitrile	91%[2]
1-Bromo-4-methoxybenzene	4-Methoxybenzonitrile	High Yields (Specific % not stated)
Aryl Halides (General)	Aryl Nitriles	Good to Excellent Yields[4]

Table 3: Synthesis of Substituted Benzonitriles via Palladium-Catalyzed Cyanation

Starting Material (Substituted Aryl Halide)	Product (Substituted Benzonitrile)	Yield (%)
4-Chloroacetophenone	4-Acetylbenzonitrile	95%[2]
Aryl Bromides (electron-deficient, neutral, and electron-rich)	Aryl Nitriles	Excellent Yields[12]
Aryl Bromides	Aryl Nitriles	83-96%[13]
Aryl Iodides and Bromides with various substituents (H, NO2, OCH3, CH3, Cl)	Aryl Nitriles	up to 91%[6]

Table 4: One-Pot Synthesis of Substituted Benzonitriles from Aldehydes

Starting Material (Substituted Aldehyde)	Product (Substituted Benzonitrile)	Yield (%)
4-Nitrobenzaldehyde	4-Nitrobenzonitrile	82.3%[14]
3-Nitrobenzaldehyde	3-Nitrobenzonitrile	83% (with FeSO₄), 99% (with I₂/NH₃·H₂O)[15]
Benzaldehyde	Benzonitrile	90%[15]
4-Chlorobenzaldehyde	4-Chlorobenzonitrile	88%[16]
4-Methylbenzaldehyde	4-Methylbenzonitrile	95%[15]
4-Methoxybenzaldehyde	4-Methoxybenzonitrile	86%[17]

Influence of Substituents on Reaction Yields

The electronic nature and position of substituents on the aromatic ring play a crucial role in determining the success and yield of a given synthetic method.

Sandmeyer Reaction: The yield of the Sandmeyer reaction is sensitive to the stability of the intermediate diazonium salt. Electron-withdrawing groups can increase the stability of the diazonium salt, often leading to higher yields. For instance, the synthesis of 4-nitrobenzonitrile from 4-nitroaniline gives a high yield of 93%.[2] Conversely, electron-donating groups can destabilize the diazonium salt, potentially leading to lower yields, as seen in the case of 4-methoxybenzonitrile (52% yield).[2]

Rosenmund-von Braun Reaction: This reaction typically requires harsh conditions, and its success can be influenced by the nature of the aryl halide and the substituents. Modern modifications have improved yields and substrate scope.[2] Generally, aryl iodides are more reactive than aryl bromides, which are more reactive than aryl chlorides.

Palladium-Catalyzed Cyanation: This method is often favored for its high functional group tolerance and generally excellent yields. The electronic nature of the substituent can have a significant impact. Electron-withdrawing groups on the aryl halide tend to facilitate the reaction, leading to higher yields.[6] However, with the development of sophisticated ligands, high yields can be achieved with a wide range of electron-donating and electron-withdrawing substituents.[6][12]

One-Pot Synthesis from Aldehydes: This method is generally efficient for a variety of substituted benzaldehydes. The presence of electron-withdrawing groups can enhance the electrophilicity of the carbonyl carbon, which can lead to faster reaction rates and higher yields. For example, 3-nitrobenzaldehyde can be converted to 3-nitrobenzonitrile in 99% yield under optimized conditions.[15] Electron-donating groups are also well-tolerated, providing good to excellent yields.[17]

Experimental Protocols

Below are detailed, step-by-step methodologies for the synthesis of a representative substituted benzonitrile using each of the four discussed methods.

Sandmeyer Reaction: Synthesis of 4-Nitrobenzonitrile

1. Diazotization:

• Dissolve 4-nitroaniline (1.38 g, 10 mmol) in a mixture of concentrated hydrochloric acid (3 mL) and water (5 mL).[2]

• Cool the solution to 0-5 °C in an ice bath.[2]

• Add a solution of sodium nitrite (0.76 g, 11 mmol) in water (3 mL) dropwise, maintaining the temperature below 5 °C.[2]

• Stir the mixture for an additional 30 minutes at this temperature.[2]

2. Cyanation:

• In a separate flask, dissolve copper(I) cyanide (1.08 g, 12 mmol) and potassium cyanide (1.56 g, 24 mmol) in water (10 mL).[2]

• Heat the solution to 60-70 °C.[2]

• Slowly add the cold diazonium salt solution to the warm cyanide solution. Nitrogen gas will evolve.[2]

• Stir the mixture at 60-70 °C for 1 hour.[2]

3. Work-up and Purification:

• Cool the reaction mixture to room temperature and extract with dichloromethane (3 x 20 mL).[2]

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.[2]

• Remove the solvent under reduced pressure.[2]

• The crude product can be purified by recrystallization from ethanol.[2]

Rosenmund-von Braun Reaction: Synthesis of 4-Methoxybenzonitrile

1. Reaction Setup:

• In a round-bottom flask, combine 1-bromo-4-methoxybenzene (1.87 g, 10 mmol), copper(I) cyanide (1.08 g, 12 mmol), and L-proline (0.23 g, 2 mmol) in N,N-dimethylformamide (DMF, 20 mL).[2]

2. Reaction:

• Heat the mixture to 120 °C and stir for 24 hours under a nitrogen atmosphere.[2]

3. Work-up and Purification:

• Cool the reaction mixture to room temperature and pour it into a solution of ethylenediamine (10 mL) in water (50 mL).[2]

• Stir the mixture for 30 minutes and then extract with ethyl acetate (3 x 30 mL).[2]

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent.[2]

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 4-methoxybenzonitrile.[2]

Palladium-Catalyzed Cyanation: Synthesis of 4-Acetylbenzonitrile

1. Catalyst Preparation:

• In a glovebox, add palladium(II) acetate (2.2 mg, 0.01 mmol) and the phosphine ligand CM-phos (10.8 mg, 0.02 mmol) to a Schlenk tube.[2]

2. Reaction Setup:

• To the Schlenk tube, add 4-chloroacetophenone (154 mg, 1 mmol), potassium ferrocyanide trihydrate (211 mg, 0.5 mmol), and sodium carbonate (212 mg, 2 mmol).[2]

• Evacuate and backfill the tube with argon.[2]

• Add degassed acetonitrile (3 mL) and water (1 mL).[2]

3. Reaction:

• Heat the reaction mixture to 70 °C and stir for 18 hours.[2]

4. Work-up and Purification:

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.[2]

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.[2]

• Purify the crude product by flash chromatography on silica gel to give 4-acetylbenzonitrile.[2]

One-Pot Synthesis from Aldehyde: Synthesis of 4-Chlorobenzonitrile

1. Reaction Setup:

• To 400 ml of formic acid (98 wt. %), add 4-chlorobenzaldehyde (50 g, 0.36 mol), sodium formate (48.4 g, 0.71 mol), and hydroxylamine hydrochloride (24.7 g, 0.36 mol).[16]

2. Reaction:

• Reflux the reaction mixture for 1 hour at 130 °C.[16]

3. Work-up and Purification:

• Cool the mixture to room temperature and pour it into 1 liter of cold water to precipitate the product.[16]

• Filter the white precipitate and air-dry it to yield 4-chlorobenzonitrile.[16]

Visualizing the Workflows

To better understand the relationships between these synthetic strategies, the following diagrams illustrate the general workflows.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. Rosenmund–von Braun reaction - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]
• 6. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. 2-Methoxybenzonitrile | 6609-56-9 [chemicalbook.com]
• 10. 2-Methoxybenzonitrile CAS#: 6609-56-9 [m.chemicalbook.com]
• 11. 4-Nitrobenzonitrile synthesis - chemicalbook [chemicalbook.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 14. guidechem.com [guidechem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. prepchem.com [prepchem.com]
• 17. sphinxsai.com [sphinxsai.com]

A Comparative Guide to the Reactivity of 2-Chloro-5-fluoro-4-nitrobenzonitrile and 2-chloro-5-nitrobenzonitrile

For researchers and professionals in drug development and fine chemical synthesis, the selection of appropriate starting materials is paramount to achieving desired outcomes efficiently and cost-effectively. Halogenated nitrobenzonitriles are a class of versatile intermediates, prized for their ability to undergo nucleophilic aromatic substitution (SNAr) reactions. This guide provides an in-depth, objective comparison of the reactivity of two key building blocks: 2-Chloro-5-fluoro-4-nitrobenzonitrile and 2-chloro-5-nitrobenzonitrile . Our analysis is grounded in the fundamental principles of physical organic chemistry to explain the nuanced differences in their reactivity profiles.

The Decisive Factor: The Mechanism of Nucleophilic Aromatic Substitution (SNAr)

To understand the reactivity of these compounds, one must first grasp the mechanism of the SNAr reaction. Unlike SN1 and SN2 reactions common in aliphatic chemistry, SNAr proceeds via a two-step addition-elimination mechanism .[1][2]

• Addition Step (Rate-Determining): A nucleophile attacks the electron-deficient aromatic ring at the carbon atom bearing the leaving group (in this case, chlorine). This forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex .[3][4] The formation of this complex is typically the slow, rate-determining step of the reaction.[1][5][6]

• Elimination Step (Fast): The aromaticity of the ring is restored by the expulsion of the leaving group (chloride).

The overall rate of the SNAr reaction is therefore dictated by the stability of the Meisenheimer complex. The more stable this intermediate, the lower the activation energy for its formation, and the faster the reaction.[6] Stability is enhanced by the presence of strong electron-withdrawing groups (EWGs) that can delocalize the negative charge.[2][7] The position of these EWGs relative to the leaving group is critical.[1][5]

Figure 1: The two-step addition-elimination mechanism of SNAr reactions.

An Analysis of the Electronic Landscape

The reactivity of each molecule is determined by the cumulative electronic effects of its substituents—the nitro (-NO2), cyano (-CN), and fluoro (-F) groups—and their positions relative to the chloro (-Cl) leaving group.

Substituent	Inductive Effect	Resonance Effect	Hammett Constant (σp)	Hammett Constant (σm)
-NO₂	Strong Electron-Withdrawing	Strong Electron-Withdrawing	+0.78 to +1.27	+0.71
-CN	Strong Electron-Withdrawing	Strong Electron-Withdrawing	+0.66 to +1.00	+0.56 to +0.62
-F	Strong Electron-Withdrawing	Weak Electron-Donating	+0.06	+0.34
-Cl	Strong Electron-Withdrawing	Weak Electron-Donating	+0.23	+0.37

Table 1: Electronic properties and Hammett constants of relevant substituents.[8][9][10][11] The Hammett constants quantify the electron-donating or -withdrawing influence of a substituent on a benzene ring.[12]

Case Study 1: 2-chloro-5-nitrobenzonitrile

In this molecule, the chloro leaving group at the C-2 position is flanked by two powerful electron-withdrawing groups in positions that are optimal for activating the ring towards nucleophilic attack.

• Cyano Group (-CN) at C-1: Positioned ortho to the chlorine.

• Nitro Group (-NO₂) at C-5: Positioned para to the chlorine.

Both ortho and para positions allow the cyano and nitro groups to stabilize the negative charge of the Meisenheimer complex through resonance. The delocalization of the negative charge onto the oxygen atoms of the para-nitro group is a particularly powerful stabilizing effect.[1][7] This configuration makes the aromatic ring highly electrophilic and primed for attack.

Case Study 2: 2-Chloro-5-fluoro-4-nitrobenzonitrile

Here, the arrangement of substituents presents a different electronic environment:

• Cyano Group (-CN) at C-1: Positioned ortho to the chlorine, providing resonance stabilization.

• Nitro Group (-NO₂) at C-4: Positioned meta to the chlorine.

• Fluoro Group (-F) at C-5: Positioned para to the chlorine.

Crucially, a meta-positioned nitro group cannot stabilize the Meisenheimer complex through resonance, as the negative charge does not delocalize onto the C-4 position.[5] Its stabilizing influence is limited to its inductive effect. While the additional fluorine atom at the C-5 position exerts a strong inductive pull on electron density due to its high electronegativity, it lacks the powerful resonance-stabilizing capability of a para-nitro group.[6][7]

Comparative Reactivity: A Clear Distinction

Based on the principles of SNAr mechanism and substituent effects, a clear prediction can be made:

2-chloro-5-nitrobenzonitrile is significantly more reactive towards nucleophilic aromatic substitution at the C-2 position than 2-Chloro-5-fluoro-4-nitrobenzonitrile.

The rationale is straightforward: the profound resonance stabilization afforded by the para-nitro group in 2-chloro-5-nitrobenzonitrile provides a lower energy pathway for the reaction to proceed. This outweighs the purely inductive stabilization provided by the meta-nitro and para-fluoro substituents in 2-Chloro-5-fluoro-4-nitrobenzonitrile . While fluorine's high electronegativity does increase the electrophilicity of the ring, this effect is not sufficient to compensate for the loss of direct resonance stabilization from the most powerful electron-withdrawing group.[5][7]

Experimental Protocol for Kinetic Comparison

To empirically validate this analysis, a comparative kinetic study can be performed. The following protocol outlines a robust methodology for quantifying the reactivity of both substrates.

Objective:

To determine the relative reaction rates of 2-chloro-5-nitrobenzonitrile and 2-Chloro-5-fluoro-4-nitrobenzonitrile with a model nucleophile, piperidine.

Materials:

• 2-chloro-5-nitrobenzonitrile (Substrate A)

• 2-Chloro-5-fluoro-4-nitrobenzonitrile (Substrate B)

• Piperidine (Nucleophile)

• Acetonitrile (Solvent, HPLC grade)

• Internal Standard (e.g., dodecane)

• Reaction vials, magnetic stirrer, heating block

• HPLC system with a suitable C18 column

Procedure:

• Stock Solution Preparation: Prepare 0.1 M stock solutions of Substrate A, Substrate B, and the internal standard in acetonitrile. Prepare a 1.0 M stock solution of piperidine in acetonitrile.

• Reaction Setup: In separate reaction vials, combine 1.0 mL of the Substrate A stock solution and 0.1 mL of the internal standard stock solution. Repeat for Substrate B.

• Initiation of Reaction: Place the vials in a heating block equilibrated to a set temperature (e.g., 50°C). To initiate the reaction, add 1.0 mL of the piperidine stock solution to each vial simultaneously and start a timer.

• Time-Point Sampling: At regular intervals (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw a 50 µL aliquot from each reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it into 950 µL of a prepared acidic mobile phase (e.g., 0.1% trifluoroacetic acid in 50:50 acetonitrile:water) to protonate the piperidine and halt the reaction.

• HPLC Analysis: Inject the quenched samples into the HPLC system. Monitor the disappearance of the starting material peak area relative to the internal standard peak area.

• Data Analysis: Plot the concentration of the starting material versus time for both reactions. Determine the initial reaction rate for each substrate.

Figure 2: Workflow for the comparative kinetic analysis.

Anticipated Results and Conclusion

The kinetic experiment is expected to show that the rate of consumption of 2-chloro-5-nitrobenzonitrile is substantially faster than that of 2-Chloro-5-fluoro-4-nitrobenzonitrile under identical conditions.

Substrate	Relative Initial Rate	Predicted Reactivity
2-chloro-5-nitrobenzonitrile	~50-200x	High
2-Chloro-5-fluoro-4-nitrobenzonitrile	1x	Low

Table 2: Predicted relative reactivity based on mechanistic principles. The exact rate difference would be determined experimentally.

References

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Cytotoxicity Profiling of 2-Chloro-5-fluoro-4-nitrobenzonitrile Derivatives: A Comparative Assay Guide

The compound 2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS 1273585-09-3) serves as a highly versatile, halogenated building block in the synthesis of novel targeted therapeutics, including kinase inhibitors and androgen receptor antagonists. When developing libraries of these derivatives, evaluating their in vitro cytotoxicity is the critical first step in establishing structure-activity relationships (SAR) and defining therapeutic windows.

However, evaluating nitroaromatic compounds presents unique biochemical challenges. Nitrobenzonitrile derivatives often possess intrinsic chromophores (appearing yellow or orange in solution) and can act as redox cyclers. These properties frequently interfere with standard colorimetric assays, necessitating a highly strategic approach to assay selection. This guide objectively compares the performance of three prevalent cytotoxicity assays—MTT, CellTiter-Glo (ATP), and LDH Release—providing drug development professionals with the causal logic and validated protocols needed to execute artifact-free screening.

Mechanistic Comparison of Cytotoxicity Assays

To accurately profile novel derivatives, researchers must align the assay mechanism with the specific physiological endpoint of interest.

• MTT Assay (Metabolic Activity): Measures the reduction of tetrazolium salts to formazan by mitochondrial dehydrogenases. While highly sensitive to early mitochondrial uncoupling[1], MTT is prone to false readouts when testing nitrobenzonitrile derivatives. The intrinsic color of the compounds can cause optical interference, and redox-active derivatives may chemically reduce MTT in the absence of living cells.

• CellTiter-Glo (ATP Quantitation): Utilizes a recombinant luciferase reaction to measure intracellular ATP. Because ATP is tightly regulated and rapidly degrades upon cell death, its depletion is an absolute, artifact-free indicator of lost viability[2]. For high-throughput screening (HTS) of benzonitrile libraries, luminescent ATP assays offer superior dynamic range and bypass the optical interference associated with colored compounds.

• LDH Release Assay (Membrane Integrity): Measures lactate dehydrogenase leaked from necrotic or late-apoptotic cells into the culture media. Unlike MTT or ATP assays, which measure what is alive, LDH measures what is dead[3]. This fundamental difference allows researchers to differentiate between cytostatic (growth-inhibiting) and acutely cytotoxic (cell-killing) mechanisms.

Mechanisms of cytotoxicity detection following exposure to benzonitrile derivatives.

Comparative Performance Data

When comparing assay performance, sensitivity and interference risk are the primary drivers of assay selection. Experimental data from hepatoma cell models (HepG2) demonstrates that metabolic assays (like MTT) detect toxic events significantly earlier than membrane integrity assays (like LDH)[1]. However, this early sensitivity must be weighed against the risk of chemical interference.

Table 1: Comparative Performance Metrics for Nitroaromatic Screening

Assay Type	Primary Target	Readout Modality	Interference Risk (Nitroaromatics)	Sensitivity Limit	Multiplexing Capability
MTT / WST-8	Mitochondrial Reductases	Colorimetric (Absorbance)	High (Color quenching, redox cycling)	~1,000 cells/well	Poor (Destroys sample)
CellTiter-Glo	Intracellular ATP	Luminescent	Low (Luminescence bypasses color)	~10 cells/well	Excellent (Post-lysis)
LDH Release	Extracellular LDH	Fluorometric / Colorimetric	Moderate (Use fluorometric to avoid)	~500 cells/well	Excellent (Uses media only)

Table 2: Differential Sensitivity Over Time (HepG2 Cells)

Supporting experimental data illustrating the temporal delay between metabolic dysfunction and membrane rupture[1],.

Exposure Time	MTT Assay (Metabolic Dysfunction)	LDH Assay (Membrane Rupture)	Biological Implication
3 Hours	Early toxicity detected (EC50 measurable)	No significant toxicity observed	Early mitochondrial stress precedes necrosis.
5 Hours	High sensitivity (Steep dose-response)	Low sensitivity (Requires high doses)	ATP/Metabolism drops before membrane fails.
8+ Hours	Complete loss of viability signal	Robust toxicity detected (EC50 measurable)	Terminal necrosis is fully established.

Self-Validating Experimental Protocol: Multiplexed ATP & LDH

To ensure scientific integrity, every cytotoxicity protocol should operate as a self-validating system . Relying on a single assay when testing 2-Chloro-5-fluoro-4-nitrobenzonitrile derivatives invites false positives due to the compound's chemical nature.

By multiplexing a fluorometric LDH release assay with a luminescent ATP assay in the same well, researchers establish an internal cross-check. If a derivative causes a 90% drop in ATP but 0% LDH release, the compound is cytostatic or inducing early apoptosis without secondary necrosis[3]. If both assays show a dose-dependent response, terminal cytotoxicity is confirmed.

Step-by-Step Methodology

Step 1: Cell Seeding and Compound Exposure

• Action: Seed target cells (e.g., HepG2) at 10,000 cells/well in a 96-well opaque white plate with a clear bottom. Treat with a serial dilution of the benzonitrile derivatives for 48 hours.

• Causality: Opaque white plates enhance luminescent signal reflection and prevent well-to-well optical crosstalk. The clear bottom allows for essential microscopic inspection of cell morphology prior to lysis.

Step 2: Media Sampling for LDH Release (The "Dead" Signal)

• Action: Following the 48-hour exposure, carefully transfer 50 µL of the culture supernatant from each well to a secondary black 96-well plate. Add 50 µL of fluorometric LDH reaction mix and incubate for 10 minutes in the dark.

• Causality: Sampling only the supernatant leaves the cells intact in the primary plate. Utilizing a fluorometric LDH readout rather than a colorimetric one completely circumvents the absorbance overlap typical of yellow-tinted nitroaromatic compounds.

Step 3: In-Well ATP Quantification (The "Live" Signal)

• Action: To the remaining 50 µL of media and cells in the primary white plate, add 50 µL of CellTiter-Glo reagent. Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes. Read luminescence.

• Causality: The proprietary lysis buffer instantly ruptures the cell membrane and irreversibly inhibits endogenous ATPases. This ensures the measured luminescence strictly correlates with the exact amount of ATP present at the precise moment of lysis, preventing degradation artifacts[2].

Step 4: Data Synthesis and Validation

• Action: Normalize both datasets to vehicle controls. Plot the percentage of ATP reduction against the percentage of LDH release.

• Causality: Discrepancies (e.g., normal ATP levels but high LDH release) immediately flag potential assay interference, pipetting errors, or compound autofluorescence, rendering the protocol self-validating.

Decision matrix for selecting cytotoxicity assays for novel benzonitrile derivatives.

References

• In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride Toxicology Letters[Link]

• Comparison of the LDH and MTT assays for quantifying cell death: validity for neuronal apoptosis? Journal of Neuroscience Methods[Link]

• Are You Choosing the Right Cell Viability Assay? Visikol[Link]

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Comparative Analysis of the Antimicrobial Potential of Novel 2-Chloro-5-fluoro-4-nitrobenzonitrile Analogs

In the global fight against antimicrobial resistance (AMR), the exploration of novel chemical scaffolds is paramount for the development of next-generation therapeutics. Benzonitrile derivatives have emerged as a promising class of compounds, with various analogs demonstrating significant biological activities.[1][2] This guide provides a comprehensive framework for the evaluation and comparison of a new series of synthetic analogs derived from 2-Chloro-5-fluoro-4-nitrobenzonitrile.

This document outlines a rigorous, multi-faceted approach to characterize the antimicrobial efficacy and safety profile of these novel compounds. We will detail the necessary experimental protocols, propose a comparative framework against established antibiotics, and discuss potential mechanisms of action. The methodologies described herein are grounded in authoritative standards to ensure data integrity and reproducibility.

Rationale and Synthesis of Analogs

The core structure, 2-Chloro-5-fluoro-4-nitrobenzonitrile, combines several functionalities that suggest potential antimicrobial activity. The nitroaromatic group is a well-known pharmacophore present in antibiotics like metronidazole, which undergoes reductive activation within microbial cells to produce cytotoxic radical species.[3][4][5] Halogenation (chloro- and fluoro- groups) can enhance membrane permeability and binding affinity to target enzymes.[]

A library of analogs would be synthesized to explore the structure-activity relationship (SAR). Modifications could include substitution of the chloro or fluoro groups, alteration of the nitro group's position, or replacement of the nitrile with other functional groups. While specific synthesis patents exist for related structures like 2-chloro-4-fluoro-5-nitrobenzoic acid[7][8], the synthesis of these specific nitrile analogs would follow established organic chemistry principles, likely starting from a substituted fluorotoluene.[9][10]

Experimental Design for Antimicrobial Profiling

A systematic evaluation is critical to understanding the antimicrobial spectrum and potency of the synthesized analogs. This involves a tiered approach, starting with primary screening to determine inhibitory concentrations, followed by secondary assays to assess bactericidal activity and cytotoxicity.

Test Organisms

A representative panel of clinically relevant microorganisms should be used, including:

• Gram-positive bacteria: Staphylococcus aureus (ATCC 29213), Enterococcus faecium (ATCC 700221)

• Gram-negative bacteria: Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853), Klebsiella pneumoniae (ATCC 700603)

• Fungal species: Candida albicans (ATCC 90028)

These strains, including ESKAPE pathogens, are recommended by the Clinical and Laboratory Standards Institute (CLSI) for quality control and susceptibility testing.[11][12]

Comparative Control Agents

To benchmark the performance of the novel analogs, at least two well-characterized antibiotics should be included as controls:

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[][13][14] This is a relevant comparator due to the fluoro- group on the parent compound.

• Gentamicin: An aminoglycoside that inhibits protein synthesis, serving as a comparator with a different mechanism of action.

Core Experimental Protocols

The following protocols are based on established CLSI guidelines to ensure that the generated data is standardized and comparable across different studies.[12]

Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[11][15] This is the primary quantitative measure of a compound's potency.

Methodology (Broth Microdilution):

• Preparation: Prepare a stock solution of each test analog and control antibiotic in dimethyl sulfoxide (DMSO). Perform two-fold serial dilutions in a 96-well microtiter plate using appropriate broth media (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for yeast).

• Inoculum Preparation: Culture the microbial strains overnight. Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[16] Dilute this suspension into the test plates to achieve a final concentration of 5 x 10⁵ CFU/mL.[12]

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria[11] and 24-48 hours for yeast.

• Data Analysis: Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration where no growth is observed.[11] Include a growth control (no compound) and a sterility control (no inoculum).

Protocol: Kirby-Bauer Disk Diffusion Test

This qualitative test provides a visual confirmation of antimicrobial activity and is widely used in clinical laboratories.[17][18]

Methodology:

• Inoculation: A sterile cotton swab is dipped into the standardized 0.5 McFarland microbial suspension and used to evenly inoculate the entire surface of a Mueller-Hinton agar plate.[16][19]

• Disk Application: Sterile filter paper disks (6 mm diameter) are impregnated with a standardized concentration of each test compound and the control antibiotics. The disks are placed onto the inoculated agar surface using sterile forceps.[16]

• Incubation: The plates are inverted and incubated at 35-37°C for 18-24 hours.[19]

• Data Analysis: The diameter of the zone of inhibition (the clear area around the disk where no growth occurs) is measured in millimeters.[18][20] The size of this zone correlates with the susceptibility of the organism to the compound.[20]

Protocol: Cytotoxicity (MTT) Assay

It is crucial to assess whether the antimicrobial activity of the analogs is selective for microbial cells over mammalian cells. The MTT assay is a standard colorimetric method to measure cellular metabolic activity, which serves as an indicator of cell viability.[21][22][23]

Methodology:

• Cell Culture: Seed a human cell line (e.g., HEK293, human embryonic kidney cells) into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Expose the cells to serial dilutions of the test analogs and controls for a specified period (e.g., 24 or 48 hours).[24]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[24][25]

• Solubilization & Measurement: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.[21] Measure the absorbance at approximately 570 nm using a microplate reader.[24]

• Data Analysis: Cell viability is expressed as a percentage relative to the untreated control cells. The CC₅₀ (50% cytotoxic concentration) can then be calculated.

Data Presentation and Comparative Analysis

To facilitate a clear comparison, the experimental data should be organized into summary tables.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound	S. aureus	E. faecium	E. coli	P. aeruginosa	K. pneumoniae	C. albicans
Analog-01	8	16	4	>64	16	32
Analog-02	4	8	2	32	8	16
Analog-03	>64	>64	32	>64	>64	>64
Ciprofloxacin	1	2	0.5	1	0.5	NA
Gentamicin	0.5	8	2	4	2	NA

(Note: Data is hypothetical for illustrative purposes.)

Table 2: Cytotoxicity and Selectivity Index

Compound	CC₅₀ (µg/mL) on HEK293 cells	Selectivity Index (SI) vs. E. coli (CC₅₀/MIC)
Analog-01	128	32
Analog-02	>256	>128
Analog-03	64	2
Ciprofloxacin	>200	>400

(Note: Data is hypothetical for illustrative purposes.)

A higher Selectivity Index indicates greater selectivity for the microbial target over mammalian cells, which is a desirable characteristic for a potential therapeutic agent.

Visualization of Experimental Workflow

A standardized workflow ensures consistency from compound synthesis to final data analysis.

Caption: High-level workflow for antimicrobial drug discovery.

Proposed Mechanism of Action

The antimicrobial activity of nitroaromatic compounds often relies on the reductive activation of the nitro group by microbial nitroreductases.[5][26] This process generates reactive nitrogen species, such as nitroso and hydroxylamine intermediates, which can damage DNA, proteins, and other critical cellular components, leading to cell death.[3][27]

This proposed mechanism can be visualized as follows:

Caption: Proposed reductive activation pathway for nitroaromatics.

In contrast, the fluoroquinolone comparator, Ciprofloxacin, acts by inhibiting DNA gyrase and topoisomerase IV.[28][29] These enzymes are crucial for managing DNA supercoiling during replication. By stabilizing the enzyme-DNA complex after DNA cleavage, fluoroquinolones prevent the re-ligation of the DNA strands, leading to double-strand breaks and cell death.[13][14]

Conclusion

This guide presents a structured and scientifically rigorous framework for assessing the antimicrobial potential of novel 2-Chloro-5-fluoro-4-nitrobenzonitrile analogs. By adhering to standardized protocols for MIC determination, disk diffusion, and cytotoxicity, researchers can generate high-quality, comparable data. The comparative analysis against established drugs like Ciprofloxacin and Gentamicin provides essential context for evaluating the efficacy and potential of these new compounds. The investigation of structure-activity relationships and elucidation of the precise mechanism of action will be critical next steps in the journey to develop these promising molecules into effective therapeutic agents to combat the growing threat of antimicrobial resistance.

References

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• Tse-Dinh, Y. C. (2020). Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. Molecules, 25(23), 5662. Available at: [Link]

• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377–392. Available at: [Link]

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A Senior Scientist's Guide to Benchmarking Synthetic Routes for Fluoronitrobenzonitriles

For researchers and professionals in drug development, the efficient and reliable synthesis of core molecular scaffolds is paramount. Fluoronitrobenzonitriles represent a class of high-value intermediates, serving as critical building blocks for a multitude of pharmaceutical agents and agrochemicals. Their trifunctional nature—an activating and metabolically stable fluorine, a versatile nitrile handle, and a synthetically powerful nitro group—offers numerous avenues for molecular elaboration.

However, the optimal route to a specific fluoronitrobenzo­nitrile isomer is not always apparent. Classical methods often compete with modern catalytic approaches, each presenting a unique balance of yield, scalability, cost, and safety. This guide provides an in-depth, objective comparison of new and established synthetic strategies, supported by experimental data, to inform your selection of the most effective pathway for your research and development needs.

Benchmarking Three Divergent Synthetic Philosophies

We will benchmark three distinct and representative strategies for synthesizing fluoronitrobenzonitriles, each beginning from a different, readily available precursor.

• The Classical Multi-Step Approach: A traditional Sandmeyer reaction sequence starting from a fluoro-nitro-aniline.

• Direct Aromatic Functionalization: Electrophilic nitration of a simple fluorobenzonitrile precursor.

• Modern Cross-Coupling: Palladium-catalyzed cyanation of a bromo-fluoro-nitro-aromatic.

Data Summary: Head-to-Head Comparison

The following table provides a high-level overview of the key performance indicators for each benchmarked synthetic route.

Parameter	Strategy 1: Sandmeyer Reaction	Strategy 2: Electrophilic Nitration	Strategy 3: Pd-Catalyzed Cyanation
Target Molecule	2-Fluoro-4-nitrobenzonitrile	4-Fluoro-3-nitrobenzonitrile	2-Fluoro-4-nitrobenzonitrile
Starting Material	2-Fluoro-4-nitrophenylamine	4-Fluorobenzonitrile	2-Bromo-1-fluoro-4-nitrobenzene
Key Transformation	Diazotization → Cyanation	Electrophilic Aromatic Substitution	Cross-Coupling
Number of Steps	2 (from amine)	1	1
Reported Yield	~54% (overall)[1]	~35%[2]	High (typically >80%)[3][4][5]
Key Advantages	Utilizes inexpensive, common starting materials. Well-established and understood chemistry.	Shortest synthetic route. Avoids transition metals.	High yields and functional group tolerance. Mild reaction conditions.
Key Disadvantages	Multi-step process, lower overall yield. Generates copper waste. Diazonium salts can be unstable.	Moderate to low yield. Risk of regioisomer formation. Requires handling of strong acids.	High cost of palladium catalyst and ligands. Requires inert atmosphere.

Strategy 1: The Classical Multi-Step Approach (Sandmeyer Reaction)

The Sandmeyer reaction is a cornerstone of aromatic chemistry, enabling the conversion of an aryl amine into a wide variety of functional groups via a diazonium salt intermediate.[6][7][8] This pathway is often considered when the corresponding aniline is commercially available and inexpensive.

Causality Behind Experimental Choices: The initial diazotization must be performed at low temperatures (0–5 °C) because aryl diazonium salts are thermally unstable and can decompose, sometimes explosively. The subsequent cyanation step utilizes a copper(I) cyanide catalyst, which proceeds through a radical-nucleophilic aromatic substitution mechanism to install the nitrile group.[6]

Workflow: Sandmeyer Synthesis of 2-Fluoro-4-nitrobenzonitrile

Caption: Workflow for Sandmeyer synthesis of 2-Fluoro-4-nitrobenzonitrile.

Experimental Protocol: Synthesis of 2-Fluoro-4-nitrobenzonitrile via Sandmeyer Reaction[1]

Step 1: Diazotization and Bromination

• To a suitable reactor, add 2-fluoro-4-nitrophenylamine as the starting material.

• Add hydrobromic acid and cool the mixture to 0–5 °C in an ice-salt bath.

• Slowly add an aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature remains below 5 °C to form the diazonium salt.

• In a separate vessel, prepare a solution of copper(I) bromide (CuBr).

• Slowly add the cold diazonium salt solution to the CuBr solution. Nitrogen gas will evolve.

• Allow the reaction to warm to room temperature and stir until gas evolution ceases.

• Extract the product, 2-bromo-1-fluoro-4-nitrobenzene, with a suitable organic solvent. Purify by distillation or chromatography.

Step 2: Cyanation

• In a flask equipped with a reflux condenser, dissolve the 2-bromo-1-fluoro-4-nitrobenzene from Step 1 in N-Methyl-2-pyrrolidone (NMP).

• Add copper(I) cyanide (CuCN).

• Heat the mixture under a nitrogen atmosphere. Monitor the reaction by GC or TLC until the starting material is consumed.

• After cooling, pour the reaction mixture into an aqueous solution of ethylenediamine to complex the copper salts.

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and recrystallize the crude product from toluene to yield yellow crystals of 2-fluoro-4-nitrobenzonitrile.

• Expected Overall Yield: ~54.1%[1]

Strategy 2: Direct Aromatic Functionalization (Electrophilic Nitration)

This approach represents the most atom-economical and direct route, provided a suitable precursor is available. Here, we benchmark the synthesis of 4-fluoro-3-nitrobenzonitrile by the direct nitration of the inexpensive and commercially available 4-fluorobenzonitrile.

Causality Behind Experimental Choices: The reaction is an electrophilic aromatic substitution. A mixture of a strong acid (sulfuric acid) and a nitrate source (potassium nitrate) generates the highly electrophilic nitronium ion (NO₂⁺) in situ. The existing fluorine and nitrile groups on the ring act as directing groups. The fluorine is an ortho-, para- director, while the nitrile is a meta-director. Their combined influence directs the incoming nitro group to the position ortho to the fluorine and meta to the nitrile, yielding the desired 3-nitro isomer.

Workflow: Direct Nitration of 4-Fluorobenzonitrile

Caption: Workflow for the direct nitration of 4-fluorobenzonitrile.

Experimental Protocol: Synthesis of 4-Fluoro-3-nitrobenzonitrile[2]

• In a flask, carefully add concentrated sulfuric acid (125 mL) and cool to 0 °C using an ice bath.

• To the stirred, cold acid, add 4-fluorobenzonitrile (12.5 g, 103 mmol).

• Subsequently, add potassium nitrate (10.4 g, 103 mmol) portion-wise, ensuring the temperature remains at 0 °C.

• Stir the reaction mixture vigorously at 0 °C for 20 minutes.

• To isolate the product, carefully pass the reaction mixture through a short column of silica gel to neutralize and remove the sulfuric acid.

• Wash the product from the silica gel using methylene chloride.

• Evaporate the solvent using a rotary evaporator to obtain 4-fluoro-3-nitrobenzonitrile as a crystalline solid.

• Expected Yield: ~6.0 g (35%)[2]

Strategy 3: Modern Cross-Coupling (Palladium-Catalyzed Cyanation)

Palladium-catalyzed cross-coupling reactions have revolutionized modern organic synthesis, offering mild, efficient, and highly selective methods for forming carbon-carbon and carbon-heteroatom bonds.[5] For benzonitrile synthesis, these methods allow for the cyanation of aryl halides or triflates, often with exceptional yields and tolerance for other functional groups on the aromatic ring.[3][4][9]

Causality Behind Experimental Choices: The catalytic cycle typically involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the cyanide group from a cyanide source (e.g., Zn(CN)₂ or K₄[Fe(CN)₆]) to the palladium center, and reductive elimination to form the benzonitrile product and regenerate the Pd(0) catalyst. The choice of ligand is critical; bulky, electron-rich phosphine ligands are often used to promote the reductive elimination step and prevent catalyst deactivation by cyanide ions.[4] Using a less toxic cyanide source like zinc cyanide or potassium ferrocyanide is a significant safety and environmental advantage over older methods that used KCN or NaCN.

Workflow: Palladium-Catalyzed Cyanation

Caption: General workflow for Palladium-catalyzed cyanation.

Experimental Protocol: Synthesis of 2-Fluoro-4-nitrobenzonitrile (Representative)[3][4]

• To a flame-dried Schlenk flask, add 2-bromo-1-fluoro-4-nitrobenzene (1.0 mmol), zinc cyanide (Zn(CN)₂, 0.6 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), and a suitable phosphine ligand (e.g., XPhos, 4 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed solvent, such as a mixture of THF and water (e.g., 5:1 ratio).

• Heat the reaction mixture to the required temperature (typically 40–100 °C) and stir for the specified time (e.g., 12–24 hours), monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

• Expected Yield: High (typically >80%). This method is shown to be effective for substrates like 2-fluoro-4-nitrobromobenzene, proceeding without significant competing nucleophilic aromatic substitution of the fluorine atom at lower temperatures (e.g., 40 °C).[3][4]

Conclusion and Senior Scientist's Recommendation

The optimal synthetic route for a given fluoronitrobenzo­nitrile is dictated by project-specific priorities.

• For rapid, small-scale synthesis where yield is not the primary driver , and the precursor is readily available, Strategy 2 (Direct Nitration) offers the quickest path to the desired molecule, despite its moderate yield.

• When cost is the dominant factor and a multi-step synthesis is acceptable , Strategy 1 (Sandmeyer Reaction) provides a reliable, albeit lower-yielding, route from inexpensive bulk starting materials.

• For projects demanding the highest possible yield, purity, and functional group compatibility, particularly in late-stage synthesis for drug discovery , Strategy 3 (Palladium-Catalyzed Cyanation) is unequivocally the superior method. The investment in the catalyst is justified by the mild conditions, high efficiency, and broad applicability, making it the benchmark for modern, high-performance synthesis.

This comparative guide should serve as a practical tool for decision-making in your synthetic campaigns. By understanding the underlying chemical principles and trade-offs of each route, you can better align your synthetic strategy with your project's goals.

References

• ResearchGate. (n.d.). Possible nucleophilic aromatic substitution in 3,4-difluoronitrobenzene (DFNB). Nu. Available at: [Link]

• PubMed. (n.d.). Synthesis and antiinflammatory evaluation of substituted isophthalonitriles, trimesonitriles, benzonitriles, and terephthalonitriles. Available at: [Link]

• Google Patents. (2003). CN101648890B - Synthesis method of 2-fluoro-4-nitrobenzonitrile.

• PMC. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Available at: [Link]

• Wikipedia. (2022). Sandmeyer reaction. Available at: [Link]

• ResearchGate. (n.d.). A Syntheses of A benzonitrile and substituted benzonitriles (Anbarasan...). Available at: [Link]

• MIT Open Access Articles. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Available at: [Link]

• ACS Publications. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media | Organic Letters. Available at: [Link]

• YouTube. (2025). Sandmeyer Reaction - experimental procedure and set up. Available at: [Link]

• Google Patents. (n.d.). US6875882B2 - Synthesis of benzonitriles from substituted benzoic acid.

• ResearchGate. (n.d.). A three-step strategy for the conversion of pyridines into benzonitriles. Available at: [Link]

• Khan Academy. (n.d.). Sandmeyer reaction (video). Available at: [Link]

• PMC. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. Available at: [Link]

• PMC. (n.d.). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Available at: [Link]

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The Fluorine Advantage: A Comparative Analysis of Fluorinated and Non-Fluorinated Benzonitrile Bioactivity

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. This guide provides an in-depth comparison of the bioactivity of fluorinated versus non-fluorinated benzonitriles, offering insights into how this single-atom substitution can profoundly influence therapeutic potential. By examining key physicochemical properties, biological activities, and metabolic fates—supported by experimental data—we aim to equip researchers with the knowledge to make informed decisions in their drug discovery programs.

The Subtle Power of a Single Atom: Why Fluorinate Benzonitriles?

The benzonitrile moiety is a privileged scaffold in medicinal chemistry, valued for its metabolic stability and ability to participate in crucial molecular interactions.[1] When a hydrogen atom on the benzonitrile ring is replaced with fluorine, the most electronegative element, a cascade of physicochemical changes ensues, often leading to enhanced drug-like properties.[2][3]

Key among these changes are:

• Enhanced Metabolic Stability: The carbon-fluorine bond is significantly stronger than the carbon-hydrogen bond, making it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1][4][5] This "metabolic blocking" can increase a drug's half-life and bioavailability.[1]

• Modulation of Physicochemical Properties: Fluorination can alter a molecule's lipophilicity, acidity (pKa), and conformation. These changes can influence a compound's solubility, membrane permeability, and binding affinity for its target protein.[2][3]

• Altered Target Interactions: The strong electron-withdrawing nature of fluorine can modify the electronic landscape of the benzonitrile ring, potentially leading to more favorable interactions with the target protein, such as enhanced binding affinity.[3]

Head-to-Head: Bioactivity in Focus

To illustrate the tangible effects of fluorination, we will examine two key therapeutic targets where benzonitrile-containing compounds have shown significant promise: Dipeptidyl Peptidase-4 (DPP-4) and Aromatase.

Dipeptidyl Peptidase-4 (DPP-4) Inhibition: A Case for Enhanced Potency

DPP-4 is a serine protease that deactivates incretin hormones, which are crucial for regulating blood glucose levels. Inhibiting DPP-4 is a validated strategy for treating type 2 diabetes. While direct comparative data on a simple fluorinated versus non-fluorinated benzonitrile is limited, studies on more complex structures incorporating a benzonitrile moiety highlight the potential benefits of fluorination.

For instance, a series of quinazolin-4-one derivatives containing a methyl-benzonitrile group were investigated as DPP-4 inhibitors. Within this series, the fluorinated derivative demonstrated the highest level of inhibition and metabolic stability in vivo.

Table 1: Comparative DPP-4 Inhibitory Activity

Compound	Modification	DPP-4 Inhibition (IC50/Ki)
Hypothetical Non-Fluorinated Benzonitrile Derivative	Non-Fluorinated	Lower Potency
Hypothetical Fluorinated Benzonitrile Derivative	Fluorinated	Higher Potency

The enhanced potency of the fluorinated analog can be attributed to a combination of factors, including more favorable interactions within the S1 hydrophobic pocket of the DPP-4 enzyme.

This protocol outlines a common method for determining the in vitro inhibitory activity of a compound against DPP-4.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against human recombinant DPP-4.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)

• Assay Buffer (e.g., Tris-HCl, pH 7.5)

• Test compounds (dissolved in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in assay buffer.

• In a 96-well plate, add the test compound dilutions, DPP-4 enzyme, and assay buffer.

• Incubate the plate at 37°C for a specified pre-incubation period (e.g., 15 minutes).

• Initiate the reaction by adding the Gly-Pro-AMC substrate to all wells.

• Monitor the increase in fluorescence (Excitation: ~360 nm, Emission: ~460 nm) over time at 37°C.

• Calculate the initial reaction velocities from the linear portion of the fluorescence versus time curve.

• Determine the percent inhibition for each compound concentration relative to a no-inhibitor control.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Fluorination enhances metabolic stability by blocking CYP450 oxidation.

Experimental Protocol: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

This protocol is a standard method to assess the metabolic stability of a compound.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds in human liver microsomes.

Materials:

• Human liver microsomes (HLMs)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Test compounds

• Positive control compound (with known metabolic instability)

• Acetonitrile (for reaction quenching)

• LC-MS/MS system for analysis

Procedure:

• Prepare working solutions of the test compounds and positive control.

• Pre-warm the HLM suspension and NADPH regenerating system to 37°C.

• In separate tubes, mix the test compound or control with the HLM suspension.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it with ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant for the remaining parent compound using a validated LC-MS/MS method.

• Plot the natural logarithm of the percentage of the remaining parent compound versus time.

• Calculate the in vitro half-life (t½) from the slope of the linear regression.

• Calculate the intrinsic clearance (CLint) from the half-life and the protein concentration.

Conclusion: A Strategic Tool for Drug Discovery

The strategic incorporation of fluorine into the benzonitrile scaffold offers a powerful approach to modulate the bioactivity and pharmacokinetic properties of drug candidates. While direct comparative data for simple fluorinated versus non-fluorinated benzonitriles is an area warranting further investigation, the evidence from more complex molecular systems strongly suggests that fluorination can lead to:

• Enhanced biological potency through improved target binding interactions.

• Increased metabolic stability , resulting in a longer duration of action and improved bioavailability.

By understanding the fundamental principles of how fluorine influences molecular properties and by employing robust in vitro assays, researchers can effectively leverage fluorination as a key strategy to optimize lead compounds and accelerate the development of novel therapeutics.

References

• Synthesis and Preliminary Biological Evaluation of 3-[(18)F]fluoro-5-(2-pyridinylethynyl)benzonitrile as a PET Radiotracer for Imaging Metabotropic Glutamate Receptor Subtype 5. PubMed. [Link]

• Synthesis and Simple 18F-Labeling of 3-Fluoro-5-(2-(2-(fluoromethyl)thiazol-4-yl)ethynyl)benzonitrile as a High Affinity Radioligand for Imaging Monkey Brain Metabotropic Glutamate Subtype-5 Receptors with Positron Emission Tomography. Journal of Medicinal Chemistry. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. [Link]

• Structure activity relationships of benzyl C-region analogs of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamides as potent TRPV1 antagonists. National Institutes of Health. [Link]

• Quantitative structure-activity relationships based on computer calculated parameters for the overall rate of glutathione S-transferase catalyzed conjugation of a series of fluoronitrobenzenes. PubMed. [Link]

• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

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Comparative Cross-Reactivity Analysis of 2-Chloro-5-fluoro-4-nitrobenzonitrile Derivatives: A Guide for Preclinical Drug Development

Introduction: The Critical Role of Selectivity in Drug Discovery

In the landscape of modern drug development, the journey from a promising chemical entity to a clinically approved therapeutic is fraught with challenges. One of the most significant hurdles is ensuring the specificity of a drug candidate for its intended biological target. 2-Chloro-5-fluoro-4-nitrobenzonitrile and its derivatives represent a class of compounds with considerable potential, serving as versatile intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] Their utility has been noted in the creation of novel antifungal agents and other medicinally relevant heterocycles.[2] However, the very reactivity that makes these compounds valuable building blocks also necessitates a thorough evaluation of their potential to interact with unintended biological molecules—a phenomenon known as cross-reactivity.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute cross-reactivity studies for 2-Chloro-5-fluoro-4-nitrobenzonitrile derivatives. We will delve into the structural nuances that govern molecular recognition, present a detailed protocol for a competitive immunoassay to quantify cross-reactivity, and offer a structured approach to data interpretation. The insights and methodologies presented herein are intended to empower research teams to make informed decisions about lead candidate selection and to build a robust data package for regulatory submissions.

The Imperative of Cross-Reactivity Profiling

Cross-reactivity occurs when a compound binds to a molecule other than its intended target.[3] In the context of drug development, this can lead to a host of undesirable outcomes, including off-target toxicities, reduced therapeutic efficacy, and misleading results in preclinical and clinical assays. For small molecules like the derivatives of 2-Chloro-5-fluoro-4-nitrobenzonitrile, even minor structural modifications can significantly alter their binding profiles. Therefore, a systematic assessment of cross-reactivity against a panel of structurally and functionally related biomolecules is not merely a regulatory formality but a cornerstone of a rational drug design strategy.

Structural Comparison of Chloro-Fluoro-Nitrobenzonitrile Derivatives and Predicted Cross-Reactivity

The potential for a 2-Chloro-5-fluoro-4-nitrobenzonitrile derivative to cross-react with other molecules is intrinsically linked to its three-dimensional structure and electronic properties. The positions of the chloro, fluoro, and nitro substituents on the benzonitrile scaffold are critical determinants of its interaction with biological targets. The electron-withdrawing nature of the nitro group, for instance, can significantly influence the molecule's polarity and its ability to participate in hydrogen bonding or other non-covalent interactions.[4][5] The location of this group can impact the molecule's binding affinity and specificity.[6][7]

To illustrate this, let us consider a hypothetical series of derivatives and predict their potential for cross-reactivity based on their structural features:

Compound	Structure	Key Structural Features	Predicted Cross-Reactivity Potential
Parent Compound: 2-Chloro-5-fluoro-4-nitrobenzonitrile	C₇H₂ClFN₂O₂	Chloro at C2, Fluoro at C5, Nitro at C4	-
Derivative A: 4-Amino-2-chloro-5-fluorobenzonitrile	C₇H₄ClFN₂	Reduction of the nitro group to an amine.	High potential for cross-reactivity with targets that recognize aniline-like moieties. The introduction of a basic amine group drastically alters the electronic profile.
Derivative B: 2-Chloro-5-fluoro-4-hydroxybenzonitrile	C₇H₃ClFNO	Replacement of the nitro group with a hydroxyl group.	Moderate to high. The hydroxyl group can act as both a hydrogen bond donor and acceptor, potentially leading to interactions with a different set of off-targets compared to the parent compound.
Isomer C: 2-Chloro-4-fluoro-5-nitrobenzonitrile	C₇H₂ClFN₂O₂	Isomeric form with fluoro at C4 and nitro at C5.	Moderate. While electronically similar, the altered spatial arrangement of the substituents could lead to differential binding affinities for the primary target and off-targets.
Analog D: 2,5-Dichloro-4-nitrobenzonitrile	C₇H₂Cl₂N₂O₂	Replacement of the fluoro group with a second chloro group.	Low to moderate. The increased steric bulk and altered electronic nature of a second chlorine atom in place of fluorine could disfavor binding to some off-targets.

A Case Study: Targeting the PI3K/AKT Signaling Pathway

To provide a practical context for our discussion, let us hypothesize that a derivative of 2-Chloro-5-fluoro-4-nitrobenzonitrile, which has been further elaborated into a benzimidazole structure, is being developed as an inhibitor of a kinase in the PI3K/AKT/mTOR signaling pathway. This pathway is a critical regulator of cell growth, proliferation, and survival and is frequently dysregulated in cancer.[1][8] Several inhibitors targeting key nodes in this pathway, such as PI3K, AKT, and mTOR, are in various stages of clinical development.[2][9][]

Our hypothetical benzimidazole derivative is designed to be a selective inhibitor of AKT1. To ensure its specificity, it is crucial to assess its cross-reactivity against other closely related kinases, such as AKT2, AKT3, and other members of the AGC kinase family. A competitive ELISA is an ideal platform for such an investigation.

Caption: Experimental Workflow for Competitive ELISA.

Data Analysis and Interpretation

The data obtained from the competitive ELISA can be analyzed to determine the half-maximal inhibitory concentration (IC50) for each test compound. The IC50 is the concentration of a compound that inhibits 50% of the tracer binding.

• Calculate Percent Inhibition:

  • % Inhibition = [1 - (Absorbance of sample - Absorbance of blank) / (Absorbance of zero inhibitor control - Absorbance of blank)] * 100

• Determine IC50 Values:

  • Plot the percent inhibition versus the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each compound.

• Calculate Percent Cross-Reactivity:

  • % Cross-Reactivity = (IC50 of Reference Compound / IC50 of Test Compound) * 100

The results can be summarized in a table for easy comparison:

Compound	Target	IC50 (nM)	% Cross-Reactivity (vs. AKT1)
Reference Compound	AKT1	10	100%
Derivative A	AKT1	500	2%
Derivative B	AKT1	25	40%
Isomer C	AKT1	15	67%
Reference Compound	AKT2	100	-
Derivative A	AKT2	>10,000	<1%
Derivative B	AKT2	200	50%
Isomer C	AKT2	80	125%

A lower IC50 value indicates a higher binding affinity. A high percent cross-reactivity suggests that the test compound binds to the off-target with a similar affinity as the reference compound for its primary target.

Conclusion

The systematic evaluation of cross-reactivity is an indispensable component of modern drug discovery and development. For promising compound classes such as the derivatives of 2-Chloro-5-fluoro-4-nitrobenzonitrile, a deep understanding of their selectivity profiles is paramount for mitigating risks and ensuring the development of safe and effective medicines. The methodologies and frameworks presented in this guide offer a robust starting point for researchers to rigorously assess the cross-reactivity of their lead candidates, thereby enhancing the probability of success in their preclinical and clinical programs.

References

• MySkinRecipes. 2-Chloro-4-fluoro-5-nitrobenzonitrile. [Link]

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• National Institutes of Health. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. [Link]

• Stratech. Inhibitors of the PI3K/Akt/mTOR Signalling Pathway. [Link]

• Gyros Protein Technologies. Gyrolab Immunoassays in Biopharmaceutical Development. [Link]

• Creative Diagnostics. Competitive ELISA. [Link]

• ResearchGate. Scheme 1. Chemical synthesis of 5(6)-nitro-1H-benzimidazole derivatives... [Link]

• Quanterix. Types Of Immunoassay - And When To Use Them. [Link]

• ResearchGate. Principles of Competitive and Immunometric Assays (Including ELISA)1. [Link]

• Siemens Healthineers. Understanding cross-reactivity in immunoassay drug screening. [Link]

• Cloud-Clone Corp. Competitive-Inhibition-ELISA-kit-for-detection-of-small-molecules.pdf. [Link]

• Semantic Scholar. Synthesis and Characterization of New benzimidazole-nitrone Derivatives, and Study of Their Effect as Anti-bacterial. [Link]

• National Institutes of Health. Recent achievements in the synthesis of benzimidazole derivatives. [Link]

• TSI Journals. Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. [Link]

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• J-STAGE. Docking study on the position of nitro groups affecting the mutagenicity of nitroarenes. [Link]

• National Institutes of Health. The Diverse Biological Activity of Recently Synthesized Nitro Compounds. [Link]

• ResearchGate. (PDF) The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-5-fluoro-4-nitrobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling and disposal of 2-Chloro-5-fluoro-4-nitrobenzonitrile. As Senior Application Scientists, our goal is to empower you with the knowledge to work safely and effectively, ensuring both personal and environmental protection. This document is structured to provide a deep, logical, and technically sound understanding of the necessary precautions for this specific chemical compound.

Hazard Identification and Risk Assessment

2-Chloro-5-fluoro-4-nitrobenzonitrile (CAS No. 183325-39-5) is a substituted aromatic compound containing chloro, fluoro, nitro, and nitrile functional groups. This unique combination of moieties necessitates a thorough understanding of its potential hazards.

Based on available data, this compound is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

The presence of the nitrile group (-CN) warrants caution due to the potential for the release of cyanide under certain conditions, such as strong acidic environments or thermal decomposition. While the primary hazard is acute toxicity and irritation, the potential for cyanide-related effects must be considered in all handling and emergency procedures.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling 2-Chloro-5-fluoro-4-nitrobenzonitrile. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields	Double-gloving with nitrile gloves	Fully-buttoned lab coat	N95-rated dust mask or higher
Dissolution and Solution Handling	Chemical splash goggles	Nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Not generally required if performed in a certified chemical fume hood
Running Reactions and Work-up	Chemical splash goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant lab coat or suit	Work exclusively in a certified chemical fume hood
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber)	Chemical-resistant suit or coveralls	Air-purifying respirator with appropriate cartridges for organic vapors and acid gases

Causality of PPE Choices:

• Eye and Face Protection: The risk of splashes of solutions or airborne particles necessitates robust eye protection. Chemical splash goggles provide a seal around the eyes, and a face shield offers an additional barrier for the entire face, which is crucial during larger-scale operations or when there is a risk of exothermic reactions.[1][2][3]

• Hand Protection: Nitrile gloves offer good resistance to a wide range of chemicals and are suitable for incidental contact.[3][4] For prolonged contact or immersion, more robust materials like butyl rubber are recommended. Double-gloving provides an extra layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Body Protection: A standard lab coat protects against minor spills and contamination of personal clothing.[5] A chemical-resistant apron or suit is necessary when handling larger quantities or during procedures with a higher risk of splashes.

• Respiratory Protection: Due to the risk of inhaling harmful dust or vapors, respiratory protection is crucial, especially when handling the solid material outside of a fume hood.[3] All work with solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is critical for minimizing exposure and ensuring a safe working environment.

Handling:

• Work Area: All manipulations of 2-Chloro-5-fluoro-4-nitrobenzonitrile, both solid and in solution, must be conducted within a certified chemical fume hood.

• Ventilation: Ensure adequate ventilation and that the fume hood is functioning correctly before starting any work.

• Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the chemical, even if gloves were worn.[6]

• Static Discharge: Take precautionary measures against static discharges, especially when transferring the solid.

Storage:

• Container: Keep the container tightly closed and store it in a dry, well-ventilated place.[7]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

• Security: Store in a locked cabinet or a designated secure area.[7]

Emergency and Disposal Plan

A clear and well-rehearsed emergency plan is essential.

Spill Procedures:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Do not use combustible materials like paper towels to absorb the spill.

• Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Large Spills: For large spills, evacuate the laboratory, close the doors, and contact the institutional safety office or emergency response team immediately.

First Aid:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[8]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.[9][10]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

Note on Cyanide Exposure: Due to the nitrile functional group, be aware of the symptoms of cyanide poisoning (e.g., headache, dizziness, rapid breathing, nausea, weakness). Inform emergency responders of the potential for cyanide exposure.

Emergency Response Workflow

Caption: Step-by-step emergency response workflow.

Disposal Plan:

All waste containing 2-Chloro-5-fluoro-4-nitrobenzonitrile must be treated as hazardous waste.

• Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed, and compatible containers.

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility is confirmed. Specifically, keep it separate from strong acids.

• Halogenated and Nitrated Waste: This compound is both halogenated and nitrated. It must be disposed of according to institutional and local regulations for such waste, which typically involves incineration at a licensed facility.[11][12][13]

• Empty Containers: "Empty" containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. The defaced, rinsed container can then be disposed of according to institutional guidelines.

By adhering to these protocols, you can significantly mitigate the risks associated with handling 2-Chloro-5-fluoro-4-nitrobenzonitrile, ensuring a safer research environment for yourself and your colleagues.

References

• Health Safety & Wellbeing. (2024, May 15). First aid for cyanide exposure - OHS Information Sheet. [Link]

• First Aid & CPR Courses Darwin. (2022, April 14). Cyanide Poisoning: Symptoms And Treatment. [Link]

• Health and Safety Executive and National Poisons Information Service. Cyanide poisoning recommendations on first aid treatment for employers and first aiders. [Link]

• First Aid & Safety. Cyanide: Harmful Chemical, Symptoms, First Aid. [Link]

• WorkSafe WA. (2024, November 22). Acute cyanide poisoning - First aid and medical support. [Link]

• National Institute for Occupational Safety and Health (NIOSH). (1981). Occupational Health Guidelines for Chemical Hazards. DHHS (NIOSH) Publication Number 81-123. [Link]

• DuraLabel. (2026, January 15). Chemical Hazard PPE & How to Protect Workers From Poisons. [Link]

• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work. [Link]

• Centers for Disease Control and Prevention (CDC). (2024, November 12). Chemical Safety in the Workplace. [Link]

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards. [Link]

• MCR Safety. What is Nitrile and Why Does It Make a Great PPE Glove. [Link]

• Iberdrola. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals. [Link]

• Environmental Health & Safety, University of Iowa. (2019, March 11). NIOSH Table 1,2 & 3. [Link]

• National Institute for Occupational Safety and Health (NIOSH). Pocket Guide to Chemical Hazards Introduction. [Link]

• University of California, Santa Barbara. Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). [Link]

• MySkinRecipes. 2-Chloro-4-fluoro-5-nitrobenzonitrile. [Link]

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• Massachusetts Institute of Technology. procedure for disposing of hazardous waste. [Link]

• University of Oklahoma Environmental Health and Safety Office. (2025). EHSO Manual 2025-2026: Hazardous Waste. [Link]

• Kemicentrum. (2025, January 13). 8.1 Organic solvent waste. [Link]

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